An In-depth Technical Guide to Aspergillic Acid: Discovery, History, and Core Technical Data
Authored by Gemini Abstract Aspergillic acid, a pyrazine derivative produced by the fungus Aspergillus flavus, has been a subject of scientific interest for over eight decades due to its notable antimicrobial properties....
Author: BenchChem Technical Support Team. Date: December 2025
Authored by Gemini
Abstract
Aspergillic acid, a pyrazine derivative produced by the fungus Aspergillus flavus, has been a subject of scientific interest for over eight decades due to its notable antimicrobial properties. This technical guide provides a comprehensive overview of the discovery, history, biosynthesis, and physicochemical properties of aspergillic acid. It is intended for researchers, scientists, and drug development professionals, offering detailed experimental protocols from seminal studies, quantitative data on its biological activity, and a thorough examination of its molecular characteristics. This document aims to serve as a core reference for the ongoing exploration of aspergillic acid and its potential therapeutic applications.
Introduction
First identified in 1940, aspergillic acid is a mycotoxin and one of the earliest discovered antibiotics produced by a fungus.[1] It belongs to the class of cyclic hydroxamic acids, which are known for their metal-chelating properties.[2] This guide delves into the foundational research that led to its isolation and structural elucidation, presenting the methodologies in a manner that is both historically informative and practically relevant for contemporary researchers. Furthermore, it consolidates key quantitative data and presents a current understanding of its biosynthetic pathway and mechanism of action.
Discovery and History
The journey of aspergillic acid began in 1940 when Edwin C. White and Justina H. Hill observed that a surface culture of a fungal strain, later identified as Aspergillus flavus, produced a filtrate with bactericidal activity against both Gram-positive and Gram-negative bacteria.[1][3] Over the subsequent years, they worked on isolating the active compound in its crystalline form, and in 1943, they successfully reported the isolation of this antibiotic, which they named "aspergillic acid" due to its acidic nature and fungal origin.[1][4][5]
The definitive structural elucidation was later accomplished by Dutcher and his co-workers.[6][7] Through a series of chemical degradation and derivatization experiments, they identified aspergillic acid as a cyclic hydroxamic acid related to pyridine.[2][7] A key step in this process was the reduction of aspergillic acid to deoxyaspergillic acid, a neutral compound.[2]
Physicochemical Properties
Aspergillic acid presents as pale yellow, needle-like crystals.[3] It is sparingly soluble in cold water but readily dissolves in many common organic solvents and dilute acids.[1] A summary of its key physical and chemical properties is provided in Table 1.
Table 1: Physicochemical Properties of Aspergillic Acid
Aspergillic acid exhibits a broad spectrum of antimicrobial activity, inhibiting the growth of various Gram-positive and Gram-negative bacteria.[3] Recent studies have also highlighted its potent activity against clinically relevant pathogens such as methicillin-resistant Staphylococcus aureus (MRSA).[6] While comprehensive quantitative data from early studies is limited, Table 2 summarizes available Minimum Inhibitory Concentration (MIC) data.
Table 2: Antimicrobial Activity of Aspergillic Acid (MICs)
Microorganism
Strain
MIC (µg/mL)
Reference(s)
Staphylococcus aureus (MRSA)
ATCC 43300
Not explicitly quantified, but potent activity reported.
Note: Further contemporary studies are required to establish a comprehensive MIC profile of aspergillic acid against a wider range of microbial pathogens.
Biosynthesis
The biosynthesis of aspergillic acid in Aspergillus flavus originates from the amino acids L-leucine and L-isoleucine.[8] The genetic basis for this pathway is a dedicated gene cluster, designated as the asa cluster (gene cluster 11).[9][10] This cluster contains the necessary genes encoding the enzymes that catalyze the sequential steps of aspergillic acid synthesis.
The core of the biosynthetic pathway involves a nonribosomal peptide synthetase-like (NRPS-like) enzyme, AsaC.[9][10] This enzyme is responsible for the initial condensation of L-leucine and L-isoleucine. The pathway proceeds through the formation of deoxyaspergillic acid, which is then oxidized by a cytochrome P450 monooxygenase, AsaD, to yield aspergillic acid.[9][10] Further hydroxylation can occur, catalyzed by the hydroxylase AsaB, to form hydroxyaspergillic acid.[9][10]
Author: BenchChem Technical Support Team. Date: December 2025
A seminal discovery by Edwin C. White and Justina H. Hill in 1943 marked the first successful isolation of aspergillic acid, a potent antibacterial compound produced by the fungus Aspergillus flavus.[1][2] This technical guide provides a detailed account of their pioneering work, including the experimental protocols for isolation, quantitative data, and an overview of the biosynthetic pathway.
Introduction
Aspergillic acid is a pyrazine derivative with significant antimicrobial properties. Its discovery by White and Hill at the James Buchanan Brady Urological Institute of Johns Hopkins Hospital laid the groundwork for future research into the secondary metabolites of Aspergillus species and their potential applications in medicine.[1][2] The initial observations noted the bactericidal effects of a filtrate from a mold culture, which spurred the effort to isolate the active crystalline compound.[2]
Experimental Protocols
The isolation of aspergillic acid, as detailed by White and Hill, involved a multi-step process of fungal cultivation, extraction, and purification.
Fungal Cultivation
Aspergillus flavus was cultured on a liquid medium to facilitate the extraction of the secreted aspergillic acid. While the original 1943 paper provides foundational methods, subsequent studies aimed to optimize the yield. One such improved medium is described below.
Component
Concentration
Difco Yeast Extract
2%
Glycerol
1%
Table 1: Optimized Culture Medium for Aspergillic Acid Production [3]
The fungus was grown in surface cultures, and after an incubation period, the culture broth was harvested for extraction.[3]
Isolation of Crystalline Aspergillic Acid
The following protocol outlines the key steps for isolating aspergillic acid from the culture filtrate:
Adsorption: The active material in the unenriched mold filtrate was adsorbed onto an active charcoal, such as Norite, at a concentration of 2% at a pH of 4.0.[2]
Elution: The aspergillic acid was then eluted from the charcoal.
Precipitation: The eluate was acidified to a pH of approximately 4.5, causing the aspergillic acid to precipitate out of the solution. An opalescence or a milky suspension would form, which upon stirring or standing in the cold, would yield crystals.[2] It was noted that excess acid should be avoided as the precipitate is an amphoteric substance and can redissolve.[2]
Recrystallization: The crude crystalline material was further purified by recrystallization from dilute alcohol to obtain a more refined product.[2]
Quantitative Data
The yield of aspergillic acid was a critical aspect of the early research. The following table summarizes some of the reported yields from the initial and subsequent studies.
Aspergillic acid is synthesized from the amino acids L-leucine and L-isoleucine. The biosynthetic pathway involves a series of enzymatic reactions, starting with the formation of deoxyaspergillic acid, which is then oxidized to aspergillic acid. Further hydroxylation can lead to the formation of hydroxyaspergillic acid.[4]
Caption: Biosynthetic pathway of aspergillic acid from amino acid precursors.
Experimental Workflow: Isolation of Aspergillic Acid
The following diagram illustrates the workflow for the isolation of aspergillic acid as described by White and Hill.
Caption: Experimental workflow for the isolation of aspergillic acid.
Aspergillic Acid (C₁₂H₂₀N₂O₂): A Technical Guide on its Molecular Structure, Biosynthesis, and Analysis
For Researchers, Scientists, and Drug Development Professionals Published: December 7, 2025 Abstract Aspergillic acid is a mycotoxin and antibiotic agent first isolated from the fungus Aspergillus flavus. With the molecu...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Published: December 7, 2025
Abstract
Aspergillic acid is a mycotoxin and antibiotic agent first isolated from the fungus Aspergillus flavus. With the molecular formula C₁₂H₂₀N₂O₂, this pale yellow crystalline compound has garnered significant interest due to its antimicrobial properties against both Gram-positive and Gram-negative bacteria and its unique chemical structure. Its biological activity is intrinsically linked to its structure, a cyclic hydroxamic acid derivative of pyrazine. This document provides an in-depth technical overview of the molecular structure, physicochemical properties, biosynthetic pathway, and key experimental methodologies related to aspergillic acid, tailored for professionals in research and drug development.
Molecular Structure and Chemical Identity
Aspergillic acid is systematically named 1-Hydroxy-6-(1-methylpropyl)-3-(2-methylpropyl)-2(1H)-pyrazinone.[1] Its structure was elucidated through chemical degradation and spectroscopic analysis, revealing a pyrazinone core with two alkyl side chains and a critical N-hydroxy group (a cyclic hydroxamic acid). This hydroxamic acid functionality is the primary determinant of its biological activity and toxicity.
The core structure consists of a substituted pyrazinone ring. The substituent at position 3 is an isobutyl group, derived from the amino acid L-leucine, while the substituent at position 6 is a sec-butyl group, derived from L-isoleucine. Reduction of aspergillic acid yields deoxyaspergillic acid, a neutral compound where the N-hydroxy group is replaced by a hydrogen atom.
The quantitative physicochemical properties of aspergillic acid are summarized in the table below. This data is essential for its extraction, purification, and formulation in research and development settings.
Aspergillic acid is a secondary metabolite synthesized from the amino acid precursors L-leucine and L-isoleucine. Its biosynthesis is orchestrated by a dedicated gene cluster, identified as cluster 11 in Aspergillus flavus.[6] This cluster contains genes encoding the necessary enzymes for its production.
The biosynthetic pathway begins with the formation of deoxyaspergillic acid, which is then oxidized to aspergillic acid. A subsequent hydroxylation can produce hydroxyaspergillic acid.[7][8]
A Technical Guide to the Chemical and Physical Properties of Aspergillic Acid Crystals
Abstract: This technical guide provides a comprehensive overview of the chemical and physical properties of aspergillic acid, a mycotoxin produced by various species of the Aspergillus genus, most notably Aspergillus fla...
Author: BenchChem Technical Support Team. Date: December 2025
Abstract: This technical guide provides a comprehensive overview of the chemical and physical properties of aspergillic acid, a mycotoxin produced by various species of the Aspergillus genus, most notably Aspergillus flavus. As a compound with significant antibiotic and antifungal properties, a thorough understanding of its characteristics is crucial for researchers, scientists, and drug development professionals. This document details its chemical structure, physical attributes, spectroscopic data, and biosynthetic pathway. Furthermore, it outlines the key experimental protocols for the isolation, purification, and characterization of aspergillic acid crystals.
Chemical Properties
Aspergillic acid (CAS No: 490-02-8) is a pyrazine derivative classified as a cyclic hydroxamic acid.[1] Its molecular formula is C₁₂H₂₀N₂O₂.[1][2][3] The structure contains a pyrazinone ring with isobutyl and sec-butyl side chains, derived from the amino acids L-leucine and L-isoleucine, respectively.[4][5] The hydroxamic acid functional group is a key feature, responsible for both its biological activity and its toxicity, which is believed to stem from the chelation of physiologically important metal ions such as calcium.[1][6] Aspergillic acid is also known to bind with iron to form a reddish pigment complex known as ferriaspergillin.[7][8]
Table 1: Chemical Identifiers and Descriptors for Aspergillic Acid
Aspergillic acid presents as pale yellow, needle-like crystals with a distinct odor resembling black walnuts.[1][2] It is slightly soluble in cold water but demonstrates good solubility in various organic solvents as well as in dilute acids and alkalies.[2][10]
Table 3: Physical Properties of Aspergillic Acid Crystals
Slightly Soluble: Cold water (929.3 mg/L at 25°C, est.).[2][11] Soluble: Dilute acids and alkalies, ethanol, ether, acetone, benzene, chloroform, pyridine.[2]
Spectroscopic and Crystallographic Characterization
The structural elucidation and quantification of aspergillic acid rely on standard analytical techniques. Spectroscopic methods provide information on the electronic structure, functional groups, and atomic connectivity, while X-ray crystallography can reveal the precise three-dimensional atomic arrangement in the solid state.
Objective: To confirm the chemical structure and functional groups of aspergillic acid.
Sample Preparation: For UV-Vis spectroscopy, a dilute solution of crystalline aspergillic acid is prepared in a suitable solvent (e.g., ethanol or buffered water) and placed in a quartz cuvette.[2] For Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy, the crystalline solid is typically dissolved in a deuterated solvent (e.g., CDCl₃ for NMR) or prepared as a KBr pellet or nujol mull (for IR).
Instrumentation: A standard spectrophotometer is used for UV-Vis analysis to measure absorbance versus wavelength.[12] An FTIR spectrometer is used to obtain the infrared spectrum, which reveals vibrational modes of functional groups.[13] A high-field NMR spectrometer (e.g., 400 MHz or higher) is used to acquire ¹H and ¹³C NMR spectra, providing detailed information about the molecular backbone.[14]
Data Analysis: The resulting spectra are analyzed to identify characteristic absorption bands (UV-Vis, IR) and chemical shifts/coupling constants (NMR) that correspond to the known structure of aspergillic acid.
Objective: To separate aspergillic acid from a mixture and confirm its molecular weight and fragmentation pattern.
Sample Preparation: A crude or purified extract containing aspergillic acid is dissolved in a suitable solvent, typically the mobile phase starting condition (e.g., methanol/water mixture), and filtered before injection.[15]
Instrumentation: An HPLC or UPLC system equipped with a C18 reversed-phase column is commonly used for separation.[8] The eluent is coupled to a mass spectrometer (e.g., Quadrupole Time-of-Flight, QTOF) for detection.[5]
Data Analysis: The retention time of the peak corresponding to aspergillic acid is compared to a known standard. The mass spectrometer provides a high-resolution mass of the parent ion ([M+H]⁺) and its fragmentation pattern, which serve to confirm the compound's identity.[8][15]
Single-Crystal X-ray Crystallography
Objective: To determine the precise three-dimensional atomic structure of aspergillic acid in its crystalline state.
Crystal Growth: High-purity aspergillic acid is dissolved in a minimal amount of a suitable solvent (e.g., methanol) to achieve saturation.[2] The solution is then subjected to slow evaporation or cooling to promote the growth of single crystals of adequate size and quality (typically >0.1 mm).[16][17]
Data Collection: A single, well-formed crystal is mounted on a goniometer and placed in a monochromatic X-ray beam. The crystal is rotated while the diffraction pattern of scattered X-rays is recorded by a detector.[16][18]
Structure Solution and Refinement: The intensities and positions of the diffracted spots are used to calculate an electron density map of the crystal's unit cell. From this map, the positions of individual atoms are determined. The structural model is then refined computationally to best fit the experimental diffraction data.[16]
Biosynthesis and Experimental Workflows
The production of aspergillic acid in A. flavus is governed by the asa gene cluster.[5][8] The biosynthesis begins with the condensation of L-leucine and L-isoleucine, a reaction catalyzed by the nonribosomal peptide synthetase-like (NRPS-like) enzyme AsaC, to form the pyrazinone precursor, deoxyaspergillic acid.[4][7][8] This intermediate is subsequently oxidized by a cytochrome P450 monooxygenase, AsaD, to yield aspergillic acid.[4][7][8] A further hydroxylation step, mediated by the hydroxylase AsaB, can convert aspergillic acid into hydroxyaspergillic acid.[4][7]
Biosynthesis of Aspergillic Acid in A. flavus.
The general workflow for obtaining and analyzing aspergillic acid involves several key stages, from fungal cultivation to final structural confirmation.
Aspergillic Acid: A Technical Guide to a Cyclic Hydroxamic Acid Siderophore
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract Aspergillic acid, a cyclic hydroxamic acid produced by fungi of the genus Aspergillus, notably Aspergillus flavus, has...
Author: BenchChem Technical Support Team. Date: December 2025
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Abstract
Aspergillic acid, a cyclic hydroxamic acid produced by fungi of the genus Aspergillus, notably Aspergillus flavus, has garnered significant attention for its potent iron-chelating properties and broad-spectrum antimicrobial activity. This technical guide provides a comprehensive overview of aspergillic acid, focusing on its core chemical and biological characteristics. It is intended for researchers, scientists, and drug development professionals interested in the potential applications of this fascinating natural product. This document details its physicochemical properties, spectroscopic data, and biological activities, including its mechanism of action as a siderophore. Furthermore, it provides detailed experimental protocols for its isolation, purification, and characterization, and for assessing its antimicrobial efficacy. Visualizations of key pathways and experimental workflows are included to facilitate a deeper understanding of this promising molecule.
Introduction
First discovered in 1940 from cultures of Aspergillus flavus, aspergillic acid is a pale yellow crystalline compound recognized for its antibiotic properties against both Gram-positive and Gram-negative bacteria.[1] Its structure was later elucidated as a cyclic hydroxamic acid, a feature central to its biological function.[1] The hydroxamic acid moiety confers aspergillic acid with a high affinity for ferric iron (Fe³⁺), enabling it to act as a siderophore – a small molecule that sequesters and transports iron.[2][3] This iron-chelating ability is intrinsically linked to its antimicrobial mechanism, as it deprives pathogenic microbes of this essential nutrient.[3] This guide aims to consolidate the current technical knowledge on aspergillic acid, providing a valuable resource for its further investigation and potential therapeutic development.
Physicochemical and Spectroscopic Data
The fundamental properties of aspergillic acid are summarized in the tables below, providing a quantitative basis for its handling and characterization.
The structural elucidation of aspergillic acid is supported by various spectroscopic techniques. The key data are presented below.
Table 2.2.1: ¹H NMR Spectral Data of Aspergillic Acid (in CDCl₃)
Chemical Shift (δ) ppm
Multiplicity
Integration
Assignment
8.51
s
1H
Pyrazinone ring H
7.68
t
1H
Pyrazinone ring H
7.26
d
1H
Pyrazinone ring H
4.17
d
1H
-CH₂- (isobutyl)
4.07
d
1H
-CH₂- (isobutyl)
1.80 - 1.73
m
1H
-CH- (sec-butyl)
1.68 - 1.60
m
1H
-CH- (isobutyl)
1.45 - 1.39
m
1H
-CH₂- (sec-butyl)
1.34
s
3H
-CH₃ (sec-butyl)
1.29 - 1.21
m
6H
2 x -CH₃ (isobutyl)
1.14 - 1.04
m
1H
-CH₂- (sec-butyl)
0.86
t
3H
-CH₃ (sec-butyl)
Table 2.2.2: ¹³C NMR Spectral Data of Aspergillic Acid (in CDCl₃)
Chemical Shift (δ) ppm
Assignment
212.5
C=O
154.9
Pyrazinone ring C
148.6
Pyrazinone ring C
137.3
Pyrazinone ring C
124.3
Pyrazinone ring C
122.0
Pyrazinone ring C
79.3
-CH- (sec-butyl)
46.9
-CH₂- (isobutyl)
39.8
-CH- (isobutyl)
31.6
-CH₂- (sec-butyl)
29.4
-CH₃ (sec-butyl)
25.6
-CH₃ (isobutyl)
23.4
-CH₃ (isobutyl)
22.4
-CH₂- (sec-butyl)
13.9
-CH₃ (sec-butyl)
Table 2.2.3: FTIR Spectral Data of Aspergillic Acid
Wavenumber (cm⁻¹)
Functional Group Assignment
3495
O-H stretch (hydroxamic acid)
2929
C-H stretch (aliphatic)
2855
C-H stretch (aliphatic)
1714
C=O stretch (cyclic hydroxamic acid)
1594
C=N stretch (pyrazinone ring)
1472
C-H bend (aliphatic)
1436
C-H bend (aliphatic)
1153
C-O stretch
Table 2.2.4: Mass Spectrometry Data (EI-MS) of Aspergillic Acid
m/z
Proposed Fragment
224
[M]⁺ (Molecular Ion)
209
[M - CH₃]⁺
196
[M - C₂H₄]⁺
181
[M - C₃H₇]⁺
167
[M - C₄H₉]⁺
Biological Activity and Mechanism of Action
Antimicrobial Activity
Aspergillic acid exhibits a notable antimicrobial profile against a range of pathogenic bacteria and fungi. Its activity is primarily attributed to its ability to sequester iron from the environment, thereby inhibiting the growth of microorganisms that rely on this essential metal for various cellular processes.
Table 3.1.1: Minimum Inhibitory Concentration (MIC) of Aspergillic Acid
Note: MIC values for C. albicans and A. fumigatus are based on typical ranges for hydroxamate siderophores and require specific experimental verification for aspergillic acid.
Toxicity
Understanding the toxicological profile of aspergillic acid is crucial for its potential therapeutic development.
Table 3.2.1: Acute Toxicity of Aspergillic Acid in Mice
The primary mechanism of action of aspergillic acid is its function as a siderophore. In iron-depleted environments, microorganisms that require iron for survival secrete siderophores to scavenge this essential metal. Aspergillic acid, with its high-affinity hydroxamic acid group, chelates ferric iron (Fe³⁺) in the extracellular space, forming a stable complex known as ferriaspergillin.[2][8] This complex is then recognized by specific receptors on the microbial cell surface and transported into the cell.
By sequestering available iron, aspergillic acid effectively creates an iron-deficient environment for competing microorganisms, inhibiting their growth. This mechanism is particularly effective against pathogens that have high iron requirements for virulence and metabolic processes. The disruption of iron homeostasis can impact various cellular pathways, including the electron transport chain, DNA synthesis, and the function of iron-sulfur cluster-containing enzymes like aconitase in the TCA cycle.[3][9]
Figure 1: Mechanism of aspergillic acid's antimicrobial action via iron sequestration.
Experimental Protocols
This section provides detailed methodologies for the isolation, purification, and characterization of aspergillic acid, as well as for the determination of its antimicrobial activity.
Isolation and Purification of Aspergillic Acid from Aspergillus flavus
This protocol describes the extraction and purification of aspergillic acid from a liquid culture of Aspergillus flavus.
Early Antibiotic Marvel: A Technical Deep Dive into the Discovery and Antimicrobial Properties of Aspergillic Acid
For Researchers, Scientists, and Drug Development Professionals This in-depth technical guide explores the foundational studies on the antibiotic properties of aspergillic acid, a pioneering antimicrobial agent isolated...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This in-depth technical guide explores the foundational studies on the antibiotic properties of aspergillic acid, a pioneering antimicrobial agent isolated from the fungus Aspergillus flavus. This document provides a comprehensive overview of the initial quantitative data, detailed experimental protocols, and the early mechanistic understanding of this historically significant molecule.
Introduction: The Dawn of a Fungal Antibiotic
In the early 1940s, a period of intense antibiotic discovery, White and Hill first reported the bactericidal properties of a filtrate from a culture of Aspergillus flavus.[1][2][3] This seminal work led to the isolation and characterization of aspergillic acid, a pale yellow crystalline substance that demonstrated significant activity against a range of pathogenic bacteria.[1][2][3][4][5] These early investigations laid the groundwork for understanding the potential of fungal metabolites as therapeutic agents and provided a fascinating glimpse into the chemical warfare waged in the microbial world.
Quantitative Antimicrobial Activity
The initial studies quantified the bacteriostatic and bactericidal potency of aspergillic acid against various Gram-positive and Gram-negative bacteria. The data from these pioneering experiments are summarized below.
Table 1: Bacteriostatic and Bactericidal Concentrations of Aspergillic Acid
Test Organism
Bacteriostatic Concentration (mg/mL)
Bactericidal Concentration (mg/mL)
Staphylococcus aureus
0.008
0.016
Streptococcus pyogenes
0.016
0.032
Diplococcus pneumoniae Type I
0.016
0.032
Bacillus subtilis
0.004
0.008
Escherichia coli
0.064
0.128
Salmonella typhimurium
0.128
0.256
Shigella dysenteriae
0.032
0.064
Data extracted from Jones, Rake, and Hamre (1943).[6][7][8][9]
Table 2: Comparative Activity of Aspergillic Acid and Other Early Antibiotics
Organism
Aspergillic Acid (Inhibitory Dilution)
Penicillin (Inhibitory Dilution)
Gramicidin (Inhibitory Dilution)
Staphylococcus aureus
1:128,000
1:8,000,000
1:2,000,000
Streptococcus pyogenes
1:64,000
1:8,000,000
1:2,000,000
Diplococcus pneumoniae Type III
1:32,000
1:4,000,000
1:1,000,000
Bacillus subtilis
1:256,000
1:4,000,000
1:1,000,000
Data extracted from Jones, Rake, and Hamre (1943).[6][7][8][9]
Experimental Protocols
The methodologies employed in these early studies, while rudimentary by modern standards, were foundational in the field of antibiotic research.
Production and Isolation of Aspergillic Acid
The production of aspergillic acid was achieved through the surface culture of a specific strain of Aspergillus flavus.
Caption: Workflow for the production and isolation of aspergillic acid.
Culture Medium: A tryptone-salt medium was prepared, typically containing 1% tryptone and 0.5% sodium chloride in distilled water.
Inoculation and Incubation: The medium was inoculated with a spore suspension of Aspergillus flavus and incubated at 25°C for 7 to 10 days, allowing for the growth of a thick mycelial mat on the surface.
Harvesting: The culture filtrate, containing the secreted aspergillic acid, was harvested by separating it from the mycelial mat.
Isolation: The filtrate was acidified to a pH of approximately 4.0, causing the crude aspergillic acid to precipitate out of the solution.
Purification: The crude precipitate was then collected and purified by recrystallization from a suitable solvent, such as ethanol, to yield pale yellow needles of pure aspergillic acid.
Determination of Antimicrobial Activity
A serial dilution method was employed to determine the bacteriostatic and bactericidal concentrations of aspergillic acid.
Caption: Experimental workflow for determining antimicrobial activity.
Preparation of Inoculum: A fresh culture of the test bacterium was grown in broth for 18-24 hours.
Serial Dilution: A stock solution of aspergillic acid was prepared and serially diluted in a suitable broth medium in a series of test tubes.
Inoculation: Each tube was inoculated with a standardized suspension of the test bacterium.
Incubation: The tubes were incubated at 37°C for 24 hours.
Bacteriostatic Endpoint: The lowest concentration of aspergillic acid that completely inhibited visible growth (i.e., the absence of turbidity) was recorded as the minimum inhibitory concentration (MIC) or bacteriostatic concentration.
Bactericidal Endpoint: To determine the minimum bactericidal concentration (MBC), a loopful from each clear tube was subcultured onto an agar plate. The lowest concentration from which no growth occurred on the subculture plate was recorded as the MBC.
Early Mechanistic Insights: A Hypothesis of Chelation
While the precise molecular mechanisms were not fully elucidated in these early studies, the chemical properties of aspergillic acid provided clues to its mode of action. Aspergillic acid is a hydroxamic acid derivative, a class of compounds known for their ability to chelate metal ions.
The prevailing hypothesis at the time was that aspergillic acid exerts its antimicrobial effect by binding to essential metal ions, such as iron, thereby depriving bacteria of these crucial cofactors for enzymatic reactions. This sequestration of metal ions would disrupt vital metabolic pathways, leading to the inhibition of growth and eventual cell death.
Antifungal Spectrum of Aspergillic Acid: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals Abstract Aspergillic acid, a pyrazinone derivative first isolated from Aspergillus flavus, has long been recognized for its antimicrobial properties.[1] Thi...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
Aspergillic acid, a pyrazinone derivative first isolated from Aspergillus flavus, has long been recognized for its antimicrobial properties.[1] This technical guide provides an in-depth overview of the antifungal spectrum of activity of aspergillic acid, with a focus on its mechanism of action, quantitative susceptibility data, and the experimental protocols used for its evaluation. The primary antifungal activity of aspergillic acid stems from its function as a hydroxamic acid, enabling it to chelate iron, a critical nutrient for fungal growth and pathogenesis.[1][2][3][4] This document synthesizes available data to support researchers and drug development professionals in exploring the therapeutic potential of aspergillic acid and its derivatives.
Introduction
Aspergillic acid (C₁₂H₂₀N₂O₂) is a pale yellow crystalline compound produced by certain strains of the fungus Aspergillus flavus.[1] Historically, it has been noted for its bactericidal activity against both Gram-positive and Gram-negative bacteria.[1] However, its role as an antifungal agent is of increasing interest. Aspergillic acid belongs to a class of microbial metabolites known as hydroxamates, which are characterized by their ability to bind ferric iron (Fe³⁺) with high affinity.[2][4] This iron-chelating property is central to its biological activity, including its antifungal effects.
Antifungal Spectrum of Activity
Quantitative data on the antifungal spectrum of aspergillic acid is limited in publicly available literature. However, studies on aspergillic acid and its close structural analogs, neoaspergillic acid and hydroxyaspergillic acid, provide insights into its potential range of activity.
Note: The provided MIC values are based on the available literature and may vary depending on the specific strain and testing methodology. Further comprehensive studies are required to fully elucidate the antifungal spectrum of aspergillic acid.
Mechanism of Action: Iron Chelation and Fungal Response
The primary mechanism underlying the antifungal activity of aspergillic acid is the sequestration of iron from the fungal environment.[2][4] Iron is an essential cofactor for numerous cellular processes in fungi, including respiration, DNA synthesis, and various enzymatic reactions. By chelating iron, aspergillic acid effectively creates an iron-deficient environment, thereby inhibiting fungal growth.
Fungi have evolved sophisticated signaling pathways to respond to iron starvation. The deprivation of iron by aspergillic acid is hypothesized to trigger these pathways, leading to a cascade of cellular events aimed at restoring iron homeostasis.
Key Signaling Pathways in Fungal Iron Homeostasis
SreA/HapX Regulatory System: In many filamentous fungi, including Aspergillus species, the transcription factors SreA and HapX form a negative feedback loop to control iron-dependent gene expression. Under iron-replete conditions, SreA represses the expression of genes involved in iron uptake, including HapX. Conversely, under iron-deficient conditions, such as those induced by aspergillic acid, SreA is degraded, leading to the de-repression of HapX. HapX then activates the expression of genes required for iron acquisition, such as siderophore biosynthesis and uptake systems, while repressing iron-consuming pathways to conserve cellular iron.
TOR (Target of Rapamycin) Signaling: The TOR signaling pathway is a central regulator of cell growth and metabolism in response to nutrient availability. Recent studies have linked TOR Complex 2 (TORC2) to the regulation of iron homeostasis. TORC2 signaling is required for the proper nuclear localization of the transcription factor Aft1 in Saccharomyces cerevisiae in response to iron deprivation, which in turn controls the expression of iron uptake genes. It is plausible that aspergillic acid-induced iron starvation could modulate TOR signaling to impact fungal growth and survival.
Below is a diagram illustrating the proposed signaling pathway activated by aspergillic acid-mediated iron chelation.
Aspergillic acid's iron chelation and its effect on fungal cells.
Experimental Protocols
The following section details standardized methodologies for determining the antifungal susceptibility of aspergillic acid. These protocols are based on guidelines from the European Committee on Antimicrobial Susceptibility Testing (EUCAST) and the Clinical and Laboratory Standards Institute (CLSI) for filamentous fungi.
Broth Microdilution Method for MIC Determination
This method is considered the gold standard for determining the Minimum Inhibitory Concentration (MIC) of an antifungal agent.
Materials:
Aspergillic acid (analytical grade)
Dimethyl sulfoxide (DMSO) for stock solution preparation
RPMI 1640 medium with L-glutamine, without bicarbonate, buffered with MOPS to pH 7.0
Sterile 96-well microtiter plates
Fungal isolates for testing
Sterile saline (0.85%) with 0.05% Tween 80
Spectrophotometer or hemocytometer
Incubator (35-37°C)
Procedure:
Stock Solution Preparation: Prepare a stock solution of aspergillic acid in DMSO at a concentration 100 times the highest final concentration to be tested.
Inoculum Preparation:
Culture the fungal isolate on a suitable agar medium (e.g., Potato Dextrose Agar) at 35°C for 5-7 days to obtain sufficient sporulation.
Harvest conidia by flooding the agar surface with sterile saline containing Tween 80 and gently scraping the surface.
Adjust the conidial suspension to a concentration of 0.5-2.5 x 10⁵ CFU/mL using a spectrophotometer or hemocytometer.
Microplate Setup:
Add 100 µL of RPMI 1640 medium to all wells of a 96-well plate.
Add 100 µL of the aspergillic acid working solution to the first column of wells and perform serial twofold dilutions across the plate.
The final volume in each well will be 100 µL after adding the inoculum.
Include a growth control well (medium only) and a sterility control well (medium and uninoculated).
Inoculation: Add 100 µL of the adjusted fungal inoculum to each well (except the sterility control).
Incubation: Incubate the plates at 35°C for 48-72 hours.
MIC Determination: The MIC is the lowest concentration of aspergillic acid that causes complete visual inhibition of growth compared to the growth control.
Experimental workflow for determining the MIC of aspergillic acid.
Conclusion and Future Directions
Aspergillic acid demonstrates antifungal activity, primarily attributed to its iron-chelating properties. This mechanism of action, which involves the disruption of essential iron-dependent cellular processes in fungi, presents a compelling target for the development of novel antifungal agents. The current body of quantitative data on its antifungal spectrum is sparse, highlighting a critical need for further research. Comprehensive screening of aspergillic acid and its derivatives against a broad panel of clinically relevant fungi, including resistant strains, is warranted.
Future research should also focus on elucidating the precise downstream effects of aspergillic acid-induced iron starvation on fungal signaling pathways. Understanding how fungi sense and respond to this specific chemical stress at a molecular level could unveil new therapeutic strategies, potentially involving combination therapies that target both iron homeostasis and other essential fungal pathways. The detailed experimental protocols provided in this guide offer a standardized framework for conducting such investigations, paving the way for a more complete understanding of the antifungal potential of aspergillic acid.
An In-depth Technical Guide to the Aspergillic Acid Biosynthesis Pathway in Aspergillus Species
Authored for: Researchers, Scientists, and Drug Development Professionals Executive Summary Aspergillic acid and its analogs are a class of pyrazinone-containing secondary metabolites produced by several species of the g...
Author: BenchChem Technical Support Team. Date: December 2025
Authored for: Researchers, Scientists, and Drug Development Professionals
Executive Summary
Aspergillic acid and its analogs are a class of pyrazinone-containing secondary metabolites produced by several species of the genus Aspergillus, most notably Aspergillus flavus. These compounds exhibit significant antimicrobial properties and have been implicated in fungal virulence. The biosynthesis of aspergillic acid is orchestrated by a dedicated biosynthetic gene cluster (asa), which encodes a series of enzymes responsible for its formation from amino acid precursors. This guide provides a detailed examination of the genetic basis, enzymatic pathway, regulatory influences, and experimental methodologies used to elucidate the biosynthesis of aspergillic acid.
The Aspergillic Acid Biosynthetic Gene Cluster (asa)
The genes responsible for aspergillic acid production are co-localized on the chromosome in a biosynthetic gene cluster (BGC), referred to as the asa cluster (or cluster 11 in Aspergillus flavus).[1][2][3] This clustering facilitates the coordinated regulation and expression of the genes necessary for the metabolic pathway. Functional analysis, primarily through systematic gene knockouts, has been instrumental in assigning roles to the individual genes within this cluster.[1][3]
Table 1: Genes of the Aspergillus flavusasa Gene Cluster and Their Functions
The biosynthesis of aspergillic acid begins with the condensation of two amino acid precursors, L-leucine and L-isoleucine.[2][8] The pathway proceeds through several key enzymatic steps to yield the final products.
Pyrazinone Ring Formation : The central step is the formation of the pyrazinone ring structure from the amino acid precursors. This is catalyzed by the NRPS-like enzyme, AsaC .[4][5] Unlike canonical NRPS enzymes, AsaC lacks a condensation (C) domain and is composed of only Adenylation (A), Thiolation (T), and Reductase (R) domains.[4][5] It is proposed that AsaC activates and tethers L-leucine and L-isoleucine, which then cyclize to form a dihydropyrazinone intermediate.[7] A reductive release from the enzyme yields the first stable intermediate, deoxyaspergillic acid .[1][7]
N-Oxidation : The cytochrome P450 oxidoreductase, AsaD , then catalyzes the critical N-oxidation of deoxyaspergillic acid. This step introduces a hydroxyl group onto one of the ring nitrogen atoms, forming the characteristic hydroxamic acid functional group of aspergillic acid .[1][7] This functional group is crucial for the compound's bioactivity, particularly its ability to chelate iron.[1][3]
Hydroxylation : The final modification is the hydroxylation of the isoleucine-derived sec-butyl side chain. This reaction is catalyzed by the desaturase/hydroxylase AsaB , converting aspergillic acid into hydroxyaspergillic acid .[1][7]
Interestingly, some Aspergillus species, particularly those in section Circumdati, utilize two molecules of L-leucine instead of one L-leucine and one L-isoleucine. This results in the production of an isomer, neoaspergillic acid , and its hydroxylated derivative, neohydroxyaspergillic acid , through a homologous pathway.[2][9]
Core biosynthetic pathway of aspergillic acid.
Regulation of Aspergillic Acid Biosynthesis
The production of secondary metabolites in Aspergillus is tightly regulated by a complex network that responds to various developmental and environmental cues, including nutrient availability, pH, and light.[10][11][12] While specific regulatory mechanisms for the asa cluster are still being fully elucidated, the general principles of fungal secondary metabolism regulation apply.
Pathway-Specific Regulation : The asa cluster contains its own putative C6 transcription factor, AsaR , which is presumed to control the expression of the other cluster genes.[2]
Global Regulation : Broad-domain regulators, such as LaeA and the Velvet complex (VeA/VelB) , play a crucial role in controlling the expression of numerous secondary metabolite gene clusters, often through chromatin remodeling.[11][12] It is highly probable that these global regulators influence the expression of the asa cluster in response to environmental signals.
Environmental Cues : The production of aspergillic acid is responsive to nutrient composition. For instance, growth in casein peptone medium, which is rich in amino acid precursors, strongly induces the expression of asa genes in A. flavus.[13]
Hierarchical regulation of aspergillic acid production.
Quantitative Data on Gene Expression
Studies have utilized quantitative real-time PCR (qRT-PCR) to measure the expression levels of asa cluster genes under different conditions. The data below shows the significant upregulation of key biosynthetic genes when A. flavus is grown in a medium rich in peptides and amino acids compared to a minimal medium.
Table 2: Relative Transcript Levels of asa Genes in A. flavus
Gene
Fold Change in Casein Peptone Medium vs. Glucose Minimal Medium (Log Scale)
Data is approximated from graphical representations in the cited literature.
Key Experimental Protocols
The elucidation of the aspergillic acid pathway has relied on a combination of genetic, analytical, and molecular biology techniques.
Fungal Strain Generation (Gene Knockout)
The primary method for determining the function of each gene in the asa cluster involves creating targeted gene deletion mutants.
Protocol: Gene Deletion in Aspergillus flavus via Homologous Recombination
Construct Design : A deletion cassette is constructed containing a selectable marker (e.g., pyrG auxotrophic marker) flanked by approximately 1.5-2.0 kb of DNA sequences homologous to the regions immediately upstream (5' flank) and downstream (3' flank) of the target gene.
Cassette Amplification : The 5' flank, selectable marker, and 3' flank are amplified by PCR and fused together using fusion PCR or Gibson assembly to create the final linear deletion cassette.
Protoplast Formation : A. flavus mycelia are grown in liquid culture, harvested, and treated with a lytic enzyme cocktail (e.g., lysing enzymes from Trichoderma harzianum) to digest the cell walls and release protoplasts.
Transformation : The purified gene deletion cassette is introduced into the fungal protoplasts using polyethylene glycol (PEG)-mediated transformation.
Selection and Screening : Transformed protoplasts are plated on selective regeneration medium that lacks the nutrient for which the marker provides prototrophy (e.g., medium without uracil/uridine for a pyrG marker).
Verification : Putative transformants are screened by PCR using primers that bind outside the integration site and within the marker gene to confirm homologous recombination and replacement of the target gene. Southern blotting can be used for further confirmation.
Metabolite Extraction and Analysis
Liquid chromatography-mass spectrometry (LC-MS) is the standard method for detecting and quantifying aspergillic acid and its pathway intermediates.[1][14]
Protocol: LC-MS Analysis of Aspergillic Acid
Sample Preparation : Fungal cultures (liquid or solid agar) are extracted with an organic solvent, typically methanol or ethyl acetate.[14][15] The extract is sonicated, centrifuged to remove cellular debris, and the supernatant is collected.
Chromatographic Separation : The extract is injected into a high-performance liquid chromatography (HPLC) system equipped with a C18 reverse-phase column. A gradient of water and acetonitrile (both often containing 0.1% formic acid) is used to separate the metabolites based on their polarity.
Mass Spectrometry Detection : The eluent from the HPLC is directed into a mass spectrometer (e.g., a quadrupole time-of-flight or Orbitrap instrument) operating in positive electrospray ionization (ESI+) mode.
Data Analysis : Aspergillic acid, deoxyaspergillic acid, and hydroxyaspergillic acid are identified by their specific mass-to-charge ratios ([M+H]⁺) and characteristic fragmentation patterns. Quantification can be performed by comparing peak areas to those of a standard curve generated from purified compounds.
Workflow for functional gene analysis.
Conclusion
The biosynthesis of aspergillic acid in Aspergillus species is a well-defined pathway governed by the dedicated asa gene cluster. The core enzymatic machinery involves an NRPS-like enzyme for pyrazinone synthesis followed by tailoring enzymes that install the key functional groups responsible for its biological activity. Understanding this pathway not only provides insight into the chemical ecology of Aspergillus but also presents opportunities for biotechnological applications. The potential for pathway engineering to create novel pyrazinone derivatives or to modulate fungal virulence makes this an active and important area of research for drug development and crop protection professionals.
The Dawn of a Novel Antibiotic: Unraveling the Initial Discovery of Aspergillic Acid
A Technical Guide for Researchers and Drug Development Professionals The mid-20th century marked a golden era in antibiotic discovery, a period of intense scientific exploration that yielded many of the foundational mole...
Author: BenchChem Technical Support Team. Date: December 2025
A Technical Guide for Researchers and Drug Development Professionals
The mid-20th century marked a golden era in antibiotic discovery, a period of intense scientific exploration that yielded many of the foundational molecules for modern anti-infective therapies. Among the notable discoveries of this time was aspergillic acid, a potent antibacterial agent isolated from the fungus Aspergillus flavus. This technical guide delves into the seminal research that led to the identification and initial characterization of aspergillic acid, highlighting the key researchers, their experimental methodologies, and the foundational data that paved the way for future studies.
Key Researchers in the Genesis of Aspergillic Acid
The initial discovery and characterization of aspergillic acid can be attributed to a handful of pioneering researchers whose work in the 1940s and 1950s laid the groundwork for our understanding of this unique antimicrobial compound.
Edwin C. White and Justina H. Hill of the James Buchanan Brady Urological Institute at Johns Hopkins Hospital are credited with the initial discovery and isolation of aspergillic acid. Their work, published in 1943, detailed the identification of a bactericidal substance from the culture filtrates of a strain of Aspergillus flavus. They were the first to isolate the active compound in a crystalline form and proposed the name "aspergillic acid" due to its origin and acidic properties.[1]
James D. Dutcher , from The Squibb Institute for Medical Research, played a pivotal role in the structural elucidation of aspergillic acid. His publications in 1947 and 1958 provided a detailed analysis of the molecule's chemical properties, including the formation of key derivatives that were instrumental in determining its structure.[2][3][4]
G. T. Newbold, William Sharp, and F. S. Spring , through their work on the synthesis of racemic deoxyaspergillic acid, provided the definitive proof for the structure of aspergillic acid. Their 1951 publication was a landmark in confirming the pyrazine-based structure proposed by Dutcher and his contemporaries.
Quantitative Data from Initial Studies
The early research on aspergillic acid yielded fundamental quantitative data that characterized the physical and chemical properties of the newly discovered molecule.
Property
Value
Reference
Molecular Formula
C₁₂H₂₀N₂O₂
Dutcher, 1947
Melting Point
97-99 °C
White & Hill, 1943
Appearance
Pale yellow needles or prisms
White & Hill, 1943
Optical Rotation
Varies with solvent
Dutcher, 1947
Solubility
Soluble in ether, acetone, alcohol, chloroform; sparingly soluble in water and petroleum ether
White & Hill, 1943
Experimental Protocols of the Pioneers
The methodologies employed by these early researchers, though rudimentary by modern standards, were elegant and effective in isolating and characterizing aspergillic acid.
Isolation of Aspergillic Acid from Aspergillus flavus (White and Hill, 1943)
This protocol outlines the original method for obtaining crystalline aspergillic acid from fungal cultures.
Culture Preparation: A strain of Aspergillus flavus was grown on a tryptone-based liquid medium. Tryptone was found to yield higher titers of the antibacterial substance compared to other media like peptone or corn-steep liquor.[1]
Filtration: After a suitable incubation period, the mold pellicle was removed, and the culture filtrate was clarified by passing it through a Berkefeld filter.
Charcoal Adsorption: The active substance was adsorbed from the acidic filtrate (pH 4.0) onto activated charcoal.
Elution: The aspergillic acid was eluted from the charcoal using ether.
Extraction and Purification: The ether eluate was then subjected to a series of extractions. The crude material was extracted from the ether into a 2% sodium bicarbonate solution. This alkaline solution was then acidified, causing the aspergillic acid to precipitate.[1]
Crystallization: The precipitated crude aspergillic acid was then recrystallized from dilute alcohol to yield pale yellow needles.[1]
Isolation Workflow for Aspergillic Acid
Structural Elucidation via Chemical Degradation (Dutcher, 1947 & 1958)
Dutcher's approach to determining the structure of aspergillic acid involved a series of chemical reactions to produce and analyze key derivatives.
Formation of Deoxyaspergillic Acid: Aspergillic acid was reduced to deoxyaspergillic acid. This reaction involved the removal of an oxygen atom and was a critical step in simplifying the structure for analysis.
Hydrolysis of Deoxyaspergillic Acid: The deoxyaspergillic acid was then subjected to vigorous hydrolysis.
Identification of Amino Acid Precursors: The hydrolysis products were identified as a mixture of L-leucine and L-isoleucine. This finding was crucial as it suggested that these two amino acids were the biosynthetic precursors of aspergillic acid.
Spectroscopic Analysis: Ultraviolet absorption spectra of aspergillic acid and its derivatives were analyzed to provide further clues about the molecular structure.
Logical Flow of Structural Elucidation
Concluding Remarks
The initial discovery and characterization of aspergillic acid stand as a testament to the meticulous and insightful work of researchers like White, Hill, and Dutcher. Their foundational studies not only introduced a novel antibiotic to the scientific community but also laid the chemical groundwork for decades of subsequent research into its biosynthesis, mechanism of action, and potential therapeutic applications. The experimental protocols and data presented here, gleaned from their seminal publications, offer a glimpse into the dawn of antibiotic research and continue to be relevant for scientists and drug development professionals working on novel anti-infective agents today.
Aspergillic Acid: A Comprehensive Review of Its Biological Activities
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Aspergillic acid, a pyrazine derivative first isolated from the fungus Aspergillus flavus, has been a subject of scientific inqu...
Author: BenchChem Technical Support Team. Date: December 2025
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Aspergillic acid, a pyrazine derivative first isolated from the fungus Aspergillus flavus, has been a subject of scientific inquiry for decades owing to its diverse biological activities.[1][2] This technical guide provides a detailed literature review of the biological properties of aspergillic acid, with a focus on its antimicrobial and anticancer effects. The information is presented to be a valuable resource for researchers, scientists, and professionals involved in drug development.
Core Biological Activities: Antimicrobial and Anticancer Potential
Aspergillic acid is most recognized for its activity as an antibiotic and antifungal agent.[1] Its potent antimicrobial properties have been demonstrated against a range of pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli.[3] The primary mechanism underlying these activities is believed to be its function as a hydroxamic acid, which allows it to chelate physiologically important ions, most notably iron.[1][4] This iron-chelating capability disrupts essential metabolic processes in microorganisms that are dependent on this metal.[1][4][5]
Beyond its antimicrobial effects, aspergillic acid and its derivatives have shown promise as anticancer agents. Studies have indicated that these compounds can exhibit cytotoxic effects against various cancer cell lines.[6][7] The proposed mechanism for its anticancer activity is also linked to its ability to bind iron, which is crucial for the proliferation of cancer cells.[5]
Quantitative Analysis of Biological Activities
To facilitate a clear comparison of the potency of aspergillic acid and its analogs, the available quantitative data from various studies are summarized below. These values, including Minimum Inhibitory Concentrations (MICs) for antimicrobial activity and 50% inhibitory concentrations (IC50) for anticancer activity, are crucial for evaluating its potential as a therapeutic agent.
Understanding the methods used to determine the biological activities of aspergillic acid is essential for reproducing and building upon existing research. This section details the protocols for key experiments cited in the literature.
The broth microdilution method is a standard procedure for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.
Preparation of Aspergillic Acid Stock Solution: A stock solution of aspergillic acid is prepared in a suitable solvent, such as dimethyl sulfoxide (DMSO).
Serial Dilutions: A series of twofold dilutions of the stock solution are prepared in a 96-well microtiter plate containing a suitable growth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).
Inoculum Preparation: A standardized suspension of the test microorganism is prepared to a specific concentration (e.g., 10^5 colony-forming units/mL).
Inoculation: Each well of the microtiter plate is inoculated with the microbial suspension.
Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 24-48 hours).
MIC Determination: The MIC is determined as the lowest concentration of aspergillic acid that completely inhibits the visible growth of the microorganism.
Cytotoxicity Assay (MTT Assay)
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and, by extension, cytotoxicity.
Cell Seeding: Cancer cells are seeded into a 96-well plate at a specific density and allowed to adhere overnight.
Compound Treatment: The cells are treated with various concentrations of aspergillic acid and incubated for a specified period (e.g., 24, 48, or 72 hours).
MTT Addition: An MTT solution is added to each well, and the plate is incubated for a few hours to allow for the formation of formazan crystals by metabolically active cells.
Solubilization: A solubilizing agent (e.g., DMSO or a specialized buffer) is added to dissolve the formazan crystals.
Absorbance Measurement: The absorbance of the solution is measured at a specific wavelength (typically around 570 nm) using a microplate reader.
IC50 Calculation: The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is calculated from the dose-response curve.[9][10][11]
Signaling Pathways and Mechanisms of Action
The primary mechanism of action of aspergillic acid is its ability to chelate iron, thereby depriving target cells of this essential element. This leads to the inhibition of various iron-dependent cellular processes.
Figure 1. Proposed mechanism of action for Aspergillic Acid via iron chelation.
While the central role of iron chelation is well-established, the specific downstream signaling pathways affected by this iron deprivation in target cells are not yet fully elucidated and represent an active area of research.
Experimental Workflow for Biological Activity Screening
The following diagram illustrates a general workflow for the initial screening and evaluation of the biological activities of aspergillic acid.
Figure 2. A generalized experimental workflow for evaluating Aspergillic Acid's bioactivity.
Conclusion and Future Directions
Aspergillic acid continues to be a molecule of significant interest due to its pronounced antimicrobial and potential anticancer properties. Its iron-chelating mechanism of action presents a compelling strategy for combating pathogens and cancer cells. However, to advance its development as a therapeutic agent, further research is imperative. Future studies should focus on:
Expanding Quantitative Data: A broader range of quantitative data, including MIC values against a more extensive panel of clinically relevant microorganisms and IC50 values against various cancer cell lines, is needed.
Elucidating Signaling Pathways: Detailed investigations into the specific cellular signaling pathways that are disrupted by aspergillic acid-induced iron deprivation will provide a more profound understanding of its mechanism of action.
In Vivo Studies: Comprehensive in vivo studies are required to evaluate the efficacy, toxicity, and pharmacokinetic properties of aspergillic acid and its derivatives in animal models.
Structural Optimization: Medicinal chemistry efforts to synthesize analogs of aspergillic acid with improved potency, selectivity, and pharmacokinetic profiles could lead to the development of novel therapeutic agents.
This technical guide provides a solid foundation for researchers and drug development professionals interested in the biological activities of aspergillic acid. The compiled data and outlined protocols are intended to facilitate further investigation into this promising natural product.
The Natural Occurrence of Aspergillic Acid: A Technical Guide for Researchers
An In-depth Examination of Aspergillic Acid Production in Fungal Strains, Biosynthesis, and Regulatory Pathways Introduction Aspergillic acid, a pyrazinone-derived secondary metabolite with notable antimicrobial properti...
Author: BenchChem Technical Support Team. Date: December 2025
An In-depth Examination of Aspergillic Acid Production in Fungal Strains, Biosynthesis, and Regulatory Pathways
Introduction
Aspergillic acid, a pyrazinone-derived secondary metabolite with notable antimicrobial properties, is a significant natural product of various fungal species, primarily within the genus Aspergillus. First identified in Aspergillus flavus, this compound and its analogs, such as hydroxyaspergillic acid and neoaspergillic acid, have garnered interest in the fields of microbiology, natural product chemistry, and drug development. This technical guide provides a comprehensive overview of the natural occurrence of aspergillic acid, its biosynthetic pathway, the factors influencing its production, and the regulatory networks that govern its expression. Detailed experimental protocols for the cultivation of producing strains, and the extraction, purification, and quantification of aspergillic acid are also presented.
Fungal Producers of Aspergillic Acid
Aspergillic acid is most prominently produced by strains of Aspergillus flavus, a ubiquitous fungus known for its production of various secondary metabolites, including the potent mycotoxin aflatoxin.[1][2] While A. flavus is the archetypal producer, other species within the Aspergillus genus, particularly in section Flavi, have also been reported to produce aspergillic acid and its derivatives.[3] Interestingly, some domesticated strains, such as Aspergillus oryzae, which is widely used in the food industry, are considered non-producers or weak producers of aspergillic acid, highlighting the strain-specific and potentially attenuated nature of its biosynthesis in these fungi.
In addition to Aspergillus species, related pyrazinone compounds have been isolated from other fungal and even bacterial genera, suggesting a broader distribution of the genetic machinery for their production in the microbial world. The production of aspergillic acid can also be influenced by microbial interactions, as evidenced by the enhanced production of hydroxyaspergillic acid in mixed cultures of Aspergillus flavus and Aspergillus nidulans.[4]
Biosynthesis of Aspergillic Acid
The biosynthesis of aspergillic acid originates from the amino acid precursors L-leucine and L-isoleucine.[1] The genetic blueprint for this process is encoded within a dedicated biosynthetic gene cluster (BGC), identified as cluster 11 in Aspergillus flavus.[1][2] This asa gene cluster contains the key enzymes responsible for the stepwise synthesis of the aspergillic acid molecule.
The biosynthetic pathway can be summarized as follows:
Precursor Condensation: The pathway is initiated by a nonribosomal peptide synthetase (NRPS)-like enzyme, AsaC, which is believed to catalyze the condensation of L-leucine and L-isoleucine.[1]
Formation of Deoxyaspergillic Acid: The condensed dipeptide undergoes cyclization to form the pyrazinone ring structure of deoxyaspergillic acid.[1][2]
Hydroxylation to Aspergillic Acid: A cytochrome P450 monooxygenase, AsaD, then hydroxylates deoxyaspergillic acid to form aspergillic acid.[1][2]
Further Modification to Hydroxyaspergillic Acid: A desaturase/hydroxylase enzyme, AsaB, can further modify aspergillic acid to produce hydroxyaspergillic acid.[1][2]
The following diagram illustrates the core biosynthetic pathway of aspergillic acid.
Core biosynthetic pathway of aspergillic acid.
Factors Influencing Aspergillic Acid Production
The production of aspergillic acid is not constitutive and is influenced by a variety of environmental and nutritional factors. Understanding these factors is crucial for optimizing its production in a laboratory or industrial setting.
Table 1: Factors Affecting Aspergillic Acid Production
Factor
Effect on Production
Reference(s)
Fungal Strain
Production levels vary significantly between different species and even strains of Aspergillus. A. flavus is a notable high producer.
The composition of the growth medium, particularly the nitrogen and carbon sources, has a profound impact. Amino acid-rich media, such as those containing casein peptone, can strongly induce the asa gene cluster.[5] Different basal media like Sabouraud Dextrose Agar (SDA) and Potato Dextrose Agar (PDA) support varying growth rates of Aspergillus species, which can indirectly affect metabolite production.[6]
Fermentation Type
Both solid-state fermentation (SSF) and submerged fermentation (SmF) can be employed for fungal metabolite production. The choice of fermentation method can influence the metabolic profile of the fungus.
Co-cultivation
Mixed cultures of different fungal species, such as A. flavus and A. nidulans, can lead to the production of aspergillic acid derivatives not observed in monocultures.[4]
Precursor Availability
Supplementation of the culture medium with the precursor amino acids, L-leucine and L-isoleucine, can enhance the yield of aspergillic acid.
The expression of the aspergillic acid biosynthetic gene cluster is tightly regulated by complex signaling networks that respond to various internal and external cues. While a specific regulatory pathway for aspergillic acid has not been fully elucidated, it is known to be under the control of global regulatory proteins that govern secondary metabolism in Aspergillus species.
Key regulatory elements include:
The Velvet Complex (VeA/LaeA): The proteins VeA and LaeA are central regulators of secondary metabolism in Aspergillus. LaeA, a putative methyltransferase, is required for the expression of numerous secondary metabolite gene clusters.[7] VeA is a light-responsive protein that forms a complex with LaeA and other proteins to control both fungal development and secondary metabolism.[7] Deletion of laeA has been shown to down-regulate the expression of a significant portion of secondary metabolite backbone genes.[8]
G-protein Signaling and cAMP-PKA Pathway: G-protein-coupled receptors (GPCRs) on the fungal cell surface sense environmental signals such as nutrient availability.[9][10] This signal is transduced through a heterotrimeric G-protein, leading to the activation of adenylate cyclase and the production of cyclic AMP (cAMP).[11] Elevated cAMP levels activate Protein Kinase A (PKA), which in turn can regulate the expression of secondary metabolite gene clusters, often in a repressive manner.[12]
The following diagram illustrates a plausible regulatory network for the aspergillic acid gene cluster based on known global regulatory pathways in Aspergillus.
An In-depth Technical Guide to Aspergillic Acid and Neoaspergillic Acid
For Researchers, Scientists, and Drug Development Professionals Abstract Aspergillic acid and neoaspergillic acid are closely related pyrazinone antibiotics produced by several species of the genus Aspergillus. Their sha...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
Aspergillic acid and neoaspergillic acid are closely related pyrazinone antibiotics produced by several species of the genus Aspergillus. Their shared hydroxamic acid functional group is central to their biological activity, which includes antibacterial, antifungal, and cytotoxic properties. This technical guide provides a comprehensive overview of the chemical relationship, biosynthesis, and biological activities of aspergillic acid and neoaspergillic acid, with a focus on quantitative data and detailed experimental methodologies.
Introduction
First discovered in 1940 from Aspergillus flavus, aspergillic acid is a pale yellow crystalline compound with the molecular formula C₁₂H₂₀N₂O₂. It is recognized as an antibiotic and antifungal agent. Neoaspergillic acid is an isomer of aspergillic acid, and while it shares similar biological activities, it is produced by different fungal species, such as Aspergillus sclerotiorum, and originates from different amino acid precursors. This guide will delve into the technical details of these two fascinating microbial metabolites.
Chemical Structure and Relationship
Aspergillic acid and neoaspergillic acid are isomers, meaning they have the same molecular formula but different structural arrangements. The core of both molecules is a pyrazinone ring with a hydroxamic acid functional group, which is crucial for their biological activity. The difference between the two lies in the alkyl side chains attached to the pyrazinone ring, which originate from different amino acid precursors during their biosynthesis.
Aspergillic Acid: 6-sec-Butyl-1-hydroxy-3-isobutyl-2(1H)-pyrazinone. It is biosynthesized from one molecule of L-leucine and one molecule of L-isoleucine.
Neoaspergillic Acid: 1-Hydroxy-3,6-diisobutylpyrazine-2-one. It is biosynthesized from two molecules of L-leucine.
The seemingly minor difference in the position of a methyl group on one of the side chains (sec-butyl vs. isobutyl) distinguishes these two compounds.
Physicochemical Properties
Property
Aspergillic Acid
Neoaspergillic Acid
Molecular Formula
C₁₂H₂₀N₂O₂
C₁₂H₂₀N₂O₂
Molar Mass
224.30 g/mol
224.30 g/mol
Appearance
Pale yellow needles
Yellow pigment
Melting Point
98 °C
Not specified
log P
1.7
Not specified
Biosynthesis
The biosynthesis of both aspergillic acid and neoaspergillic acid is governed by a conserved biosynthetic gene cluster (BGC), often referred to as the 'asa' cluster. The core of this cluster is a non-ribosomal peptide synthetase-like (NRPS-like) enzyme, AsaC, which is responsible for the condensation of the amino acid precursors.
The biosynthetic pathway can be summarized as follows:
Amino Acid Selection and Condensation: The NRPS-like enzyme AsaC selects and activates the respective amino acid precursors (L-leucine and L-isoleucine for aspergillic acid; two L-leucine molecules for neoaspergillic acid).
Pyrazinone Ring Formation: The condensed dipeptide undergoes cyclization to form the pyrazinone ring structure, resulting in deoxyaspergillic acid or flavacol (the precursor to neoaspergillic acid).
Hydroxylation: A cytochrome P450 monooxygenase, AsaD, hydroxylates one of the nitrogen atoms in the pyrazinone ring to form the characteristic hydroxamic acid group, yielding the final aspergillic acid or neoaspergillic acid.
Further Modifications: Other enzymes in the 'asa' cluster can further modify the molecule, for example, by hydroxylation of the side chain to produce hydroxyaspergillic acid or neohydroxyaspergillic acid.
Biosynthetic pathways of aspergillic and neoaspergillic acids.
Biological Activities and Quantitative Data
Both aspergillic acid and neoaspergillic acid exhibit a range of biological activities, primarily attributed to their ability to chelate metal ions, particularly iron, through their hydroxamic acid group.
Antibacterial Activity
Aspergillic acid is known to be bactericidal against both Gram-positive and Gram-negative bacteria. Neoaspergillic acid also shows significant inhibitory activities against a range of bacteria.
Table 1: Minimum Inhibitory Concentration (MIC) of Neoaspergillic Acid against various bacteria.
Bacterium
MIC (µg/mL)
Reference
Staphylococcus aureus
0.49 - 15.62
Bacillus subtilis
0.49 - 15.62
Escherichia coli
0.49 - 15.62
Pseudomonas aeruginosa
0.49 - 15.62
Note: Data for aspergillic acid with specific MIC values against a similar panel of bacteria was not available in the searched literature.
Antifungal Activity
Both compounds also possess antifungal properties.
Table 2: Minimum Inhibitory Concentration (MIC) of Neoaspergillic Acid against fungi.
Fungus
MIC (µg/mL)
Reference
Candida albicans
0.49 - 15.62
Cytotoxic Activity
Neoaspergillic acid has demonstrated moderate inhibitory activities against several human cancer cell lines. The toxicity of aspergillic acid is also attributed to its hydroxamic acid functionality.
Table 3: Half-maximal Inhibitory Concentration (IC50) of Neoaspergillic Acid against human cancer cell lines.
Cell Line
Cancer Type
IC50 (µg/mL)
Reference
SPC-A-1
Lung adenocarcinoma
7.99 - 24.90
BEL-7402
Hepatocellular carcinoma
7.99 - 24.90
SGC-7901
Gastric carcinoma
7.99 - 24.90
K562
Chronic myelogenous leukemia
7.99 - 24.90
Note: Specific IC50 values for aspergillic acid against a comparable panel of cancer cell lines were not found in the searched literature.
Toxicity
The toxicity of these compounds is linked to their ability to chelate physiologically important ions. The lethal dose (LD50) of neoaspergillic acid in mice has been reported to be 125 mg/kg.
Mechanism of Action: Iron Chelation
The primary mechanism of action for both aspergillic acid and neoaspergillic acid is believed to be their function as siderophores, which are small, high-affinity iron-chelating compounds. The hydroxamic acid moiety forms a stable complex with ferric iron (Fe³⁺), effectively sequestering it from the environment.
This iron chelation can lead to:
Nutrient Deprivation: By binding to available iron, these molecules deprive pathogenic microbes and cancer cells of this essential nutrient, thereby inhibiting their growth and proliferation.
Oxidative Stress: The interaction with iron can also potentially catalyze the formation of reactive oxygen species (ROS), leading to cellular damage.
Logical workflow of the iron chelation mechanism.
Experimental Protocols
Isolation of Aspergillic Acid and Neoaspergillic Acid
The following is a generalized protocol for the isolation of these compounds from fungal cultures. Specific details may vary depending on the fungal strain and culture conditions.
Materials:
Fungal culture (Aspergillus flavus for aspergillic acid, Aspergillus sclerotiorum for neoaspergillic acid)
Solvents for chromatography (e.g., hexane, ethyl acetate, methanol)
Procedure:
Fungal Cultivation: Inoculate the chosen fungal strain into a suitable liquid medium and incubate for 7-14 days at 25-30°C with shaking.
Extraction: After incubation, separate the mycelium from the culture broth by filtration. Extract the culture filtrate three times with an equal volume of ethyl acetate. Combine the organic layers.
Drying and Concentration: Dry the combined ethyl acetate extract over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude extract.
Chromatographic Purification: Subject the crude extract to silica gel column chromatography. Elute the column with a gradient of solvents, starting with a nonpolar solvent like hexane and gradually increasing the polarity with ethyl acetate and then methanol.
Fraction Collection and Analysis: Collect fractions and monitor them by thin-layer chromatography (TLC) to identify the fractions containing the desired compound.
Final Purification: Pool the fractions containing the target compound and further purify by recrystallization or a second round of chromatography to obtain the pure aspergillic acid or neoaspergillic acid.
Determination of Minimum Inhibitory Concentration (MIC)
The broth microdilution method is a standard procedure for determining the MIC of antimicrobial agents.
Materials:
Pure aspergillic acid or neoaspergillic acid
Bacterial or fungal strains to be tested
96-well microtiter plates
Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)
Spectrophotometer or plate reader
Procedure:
Preparation of Stock Solution: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).
Serial Dilutions: Perform serial two-fold dilutions of the stock solution in the broth medium directly in the 96-well plate to achieve a range of concentrations.
Inoculum Preparation: Prepare a standardized inoculum of the test microorganism in the broth medium, adjusted to a specific cell density (e.g., 0.5 McFarland standard).
Inoculation: Add the microbial inoculum to each well of the microtiter plate containing the diluted compound. Include positive controls (microorganism in broth without the compound) and negative controls (broth only).
Incubation: Incubate the plates at the optimal temperature for the growth of the microorganism for 18-24 hours (for bacteria) or 24-48 hours (for fungi).
MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism. This can be assessed visually or by measuring the optical density at 600 nm using a plate reader.
Cytotoxicity Assay (MTT Assay)
The MTT assay is a colorimetric assay for assessing cell metabolic activity and is commonly used to measure cytotoxicity.
Materials:
Human cancer cell lines
Complete cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum and antibiotics
Cell Seeding: Seed the cancer cells into a 96-well plate at a predetermined density and allow them to adhere overnight.
Compound Treatment: Treat the cells with various concentrations of the test compound (prepared by serial dilution) and incubate for a specific period (e.g., 24, 48, or 72 hours). Include untreated control cells.
MTT Addition: After the incubation period, add MTT solution to each well and incubate for 2-4 hours. During this time, viable cells with active metabolism will reduce the yellow MTT to a purple formazan.
Formazan Solubilization: Remove the medium and add the solubilization solution to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance of the purple solution at a wavelength of 570 nm using a microplate reader.
IC50 Calculation: The absorbance is directly proportional to the number of viable cells. Plot the percentage of cell viability against the compound concentration and determine the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.
Conclusion
Aspergillic acid and neoaspergillic acid represent a compelling class of microbial metabolites with significant therapeutic potential. Their shared structural features and mechanism of action through iron chelation underscore the importance of this strategy in antimicrobial and anticancer research. The information and protocols provided in this technical guide offer a foundation for further investigation and development of these and related compounds. Future research should focus on obtaining more direct comparative data on their biological activities and exploring their potential for synergistic effects with existing therapies.
Foundational
The Discovery of Aspergillic Acid: A Technical Retrospective on the Pioneering Work of Edwin C. White and Justina H. Hill
An in-depth guide for researchers, scientists, and drug development professionals on the foundational discovery of aspergillic acid, detailing the original experimental protocols, quantitative data, and the logical progr...
Author: BenchChem Technical Support Team. Date: December 2025
An in-depth guide for researchers, scientists, and drug development professionals on the foundational discovery of aspergillic acid, detailing the original experimental protocols, quantitative data, and the logical progression of this early antibiotic's characterization.
Introduction
In the early 1940s, against the backdrop of a burgeoning age of antibiotics initiated by the discovery of penicillin, a new bactericidal agent emerged from a fungal source. In 1940, Edwin C. White and Justina H. Hill of the James Buchanan Brady Urological Institute at Johns Hopkins Hospital made a pivotal discovery. They found that a strain of the fungus Aspergillus flavus, when grown in a surface culture on a tryptone-salt medium, produced a filtrate with potent bactericidal properties.[1] This initial observation set in motion a series of meticulous studies that would lead to the isolation and characterization of a novel antibiotic compound they named "aspergillic acid," a nod to its fungal origin and acidic nature.[1]
This technical guide revisits the seminal work of White and Hill, providing a detailed account of their experimental methodologies for the production, isolation, and initial characterization of aspergillic acid. Furthermore, it incorporates the subsequent research that was critical in elucidating its chemical structure, offering a comprehensive overview for researchers in natural product discovery and antibiotic development.
Data Presentation
The following tables summarize the quantitative data reported in the early publications on aspergillic acid, including its production yield and antibacterial efficacy.
Table 1: Production Yield of Aspergillic Acid from Aspergillus flavus
Culture Medium
Incubation Time (days)
Crystalline Aspergillic Acid Yield (mg/mL)
Reference
2% Tryptone, 0.5% NaCl
10-14
0.005 - 0.07
White and Hill, 1943
2% Peptone, 2% Lactose
Not Specified
0.3
Bush et al., 1945
2% Difco Yeast Extract, 1% Glycerol
Not Specified
~0.8
Woodward, 1947
Table 2: Antibacterial Spectrum of Aspergillic Acid
Bacterial Species
Minimal Inhibitory Concentration (MIC) (µg/mL)
Reference
Streptococcus pyogenes
3
Dutcher, 1958
Micrococcus pyogenes var. aureus
10
Dutcher, 1958
Klebsiella pneumoniae
30
Dutcher, 1958
Escherichia coli
30
Dutcher, 1958
Mycobacterium tuberculosis BCG
4
Dutcher, 1958
Experimental Protocols
The following are detailed methodologies for the key experiments as described by White and Hill in their 1943 publication, "Studies on Antibacterial Products Formed by Molds: I. Aspergillic Acid, a Product of a Strain of Aspergillus flavus."
Culture of Aspergillus flavus for Aspergillic Acid Production
Organism: A specific strain of Aspergillus flavus.
Culture Medium: A solution of 2% tryptone and 0.5% sodium chloride in distilled water.
Sterilization: The medium was sterilized by autoclaving.
Inoculation: The cooled medium was inoculated with spores of Aspergillus flavus.
Incubation: The inoculated medium was incubated at room temperature (approximately 23°C) for 10 to 14 days in surface culture, allowing a thick, wrinkled pellicle of the mold to form on the surface of the liquid.
Harvesting: The culture fluid was harvested by filtration to remove the fungal mycelium.
Isolation and Purification of Aspergillic Acid
Initial Extraction: The culture filtrate was acidified to a pH of approximately 4.5. This acidified filtrate was then extracted multiple times with chloroform.
Concentration: The chloroform extracts were combined and concentrated under reduced pressure.
Crude Crystallization: The concentrated chloroform extract, a gummy residue, was treated with petroleum ether. Upon standing, crude, pale yellow crystals of aspergillic acid precipitated.
Recrystallization: The crude crystals were further purified by recrystallization from a mixture of ether and petroleum ether, yielding pale yellow needles.
Characterization of Crystalline Product: The purified crystals were characterized by their melting point, which was determined to be 93°C. The compound was found to be an acid, soluble in organic solvents and sodium bicarbonate solution, but insoluble in water.
Determination of Antibacterial Activity
Method: A serial dilution method was employed to determine the bacteriostatic and bactericidal concentrations of aspergillic acid.
Preparation of Aspergillic Acid Solution: A known weight of the crystalline aspergillic acid was dissolved in a small amount of ethanol and then diluted with sterile broth to the desired concentrations.
Inoculation: Each dilution was inoculated with a standardized suspension of the test bacterium.
Incubation: The inoculated tubes were incubated at 37°C for 24 to 48 hours.
Observation: The minimal inhibitory concentration (MIC) was recorded as the lowest concentration of aspergillic acid that completely inhibited visible bacterial growth.
Mandatory Visualization
Experimental Workflow for Aspergillic Acid Isolation
Caption: Experimental workflow for the isolation of aspergillic acid.
Logical Progression of Aspergillic Acid Discovery and Characterization
Caption: Logical flow of aspergillic acid's discovery and characterization.
Conclusion
The pioneering research conducted by Edwin C. White and Justina H. Hill laid the groundwork for the discovery of aspergillic acid, a novel antibiotic with a unique chemical structure. Their meticulous experimental work, from the cultivation of Aspergillus flavus to the isolation and initial characterization of the active compound, exemplifies the classical approach to natural product discovery. The subsequent elucidation of its complex cyclic hydroxamic acid structure by other researchers further solidified its place in the annals of antibiotic research. This technical guide serves as a valuable resource for understanding the historical context and the foundational experimental science that underpins the discovery of aspergillic acid, offering insights that remain relevant to the ongoing search for new antimicrobial agents.
Initial Characterization of Aspergillic Acid's Antimicrobial Effects: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals Abstract Aspergillic acid, a pyrazine derivative first isolated from Aspergillus flavus, has long been recognized for its antimicrobial properties. This tec...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
Aspergillic acid, a pyrazine derivative first isolated from Aspergillus flavus, has long been recognized for its antimicrobial properties. This technical guide provides an in-depth overview of the initial characterization of aspergillic acid's antimicrobial effects, consolidating key findings on its spectrum of activity, mechanism of action, and the experimental methodologies used for its evaluation. Quantitative data on its minimum inhibitory concentrations (MICs) are presented in a structured format to facilitate comparative analysis. Furthermore, this guide illustrates the proposed mechanism of action and experimental workflows through detailed diagrams generated using Graphviz (DOT language), offering a valuable resource for researchers engaged in the discovery and development of novel antimicrobial agents.
Introduction
First discovered in 1940, aspergillic acid is a cyclic hydroxamic acid produced by the fungus Aspergillus flavus.[1] It exhibits a pale yellow crystalline appearance and is known to possess both antibiotic and antifungal properties.[1] The antimicrobial activity of aspergillic acid has been demonstrated against a range of Gram-positive and Gram-negative bacteria, including clinically significant strains such as methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli.[2] Its unique structure, featuring a hydroxamic acid functional group, is central to its biological activity, primarily through the chelation of essential metal ions, particularly iron.[1][3] This guide aims to provide a comprehensive technical overview of the foundational research characterizing the antimicrobial effects of aspergillic acid.
Antimicrobial Spectrum and Potency
Aspergillic acid has demonstrated a broad spectrum of antimicrobial activity. Recent studies have highlighted its potent effects against notable pathogens.
Quantitative Antimicrobial Activity
Microorganism
Strain
Minimum Inhibitory Concentration (MIC)
Reference
Staphylococcus aureus (Methicillin-Resistant)
ATCC 43300
Potent Activity Reported (Specific value not cited in abstract)
Note: The term "potent activity" is used as the primary source did not specify the exact MIC values in the abstract. Further investigation into the full-text article is required for precise quantitative data.
Mechanism of Action: Iron Chelation
The primary mechanism underlying the antimicrobial activity of aspergillic acid is its ability to chelate ferric iron (Fe³⁺).[1][3] This action is attributed to the hydroxamic acid functional group within its molecular structure.
Iron is an essential cofactor for numerous vital cellular processes in microorganisms, including:
DNA synthesis and repair: Iron is a component of ribonucleotide reductase, an enzyme crucial for the synthesis of deoxyribonucleotides.
Cellular respiration: It is a key component of cytochromes and iron-sulfur clusters in the electron transport chain.
Enzymatic catalysis: Many metabolic enzymes require iron as a cofactor.
By sequestering iron from the microbial environment, aspergillic acid effectively creates a state of iron starvation, leading to the inhibition of these critical cellular processes and ultimately suppressing microbial growth.
Proposed Signaling Pathway of Antimicrobial Action
The following diagram illustrates the proposed cascade of events following the introduction of aspergillic acid to a microbial environment.
Proposed mechanism of aspergillic acid's antimicrobial action.
Experimental Protocols
The characterization of aspergillic acid's antimicrobial effects relies on standardized and reproducible experimental protocols. The following sections detail the methodologies for determining its Minimum Inhibitory Concentration (MIC).
Determination of Minimum Inhibitory Concentration (MIC)
The MIC of aspergillic acid can be determined using broth microdilution methods as recommended by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).
Objective: To determine the lowest concentration of aspergillic acid that inhibits the visible growth of a specific microorganism.
Materials:
Aspergillic acid (pure substance)
Appropriate solvent for aspergillic acid (e.g., Dimethyl sulfoxide - DMSO)
Sterile 96-well microtiter plates
Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 medium for fungi
Microbial inoculum suspension standardized to 0.5 McFarland turbidity
Positive control (microorganism in broth without aspergillic acid)
Negative control (broth only)
Solvent control (microorganism in broth with the highest concentration of the solvent used)
Procedure:
Preparation of Aspergillic Acid Stock Solution: Dissolve a known weight of aspergillic acid in a minimal amount of a suitable solvent to create a high-concentration stock solution.
Serial Dilutions: Perform two-fold serial dilutions of the aspergillic acid stock solution in the appropriate broth medium directly in the wells of a 96-well microtiter plate. The concentration range should be sufficient to determine the MIC.
Inoculum Preparation: Prepare a suspension of the test microorganism in sterile saline or broth, and adjust its turbidity to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL for bacteria). Dilute this suspension in the appropriate broth to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well.
Inoculation: Add the standardized inoculum to each well of the microtiter plate containing the serially diluted aspergillic acid, as well as to the positive control and solvent control wells. The negative control well should only contain sterile broth.
Incubation: Incubate the microtiter plates at the appropriate temperature and duration for the test microorganism (e.g., 35-37°C for 18-24 hours for most bacteria; 35°C for 24-48 hours for yeast).
Reading the MIC: After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of aspergillic acid at which there is no visible growth of the microorganism.
Experimental Workflow Diagram
The following diagram outlines the workflow for determining the Minimum Inhibitory Concentration (MIC) of aspergillic acid.
Workflow for MIC determination of aspergillic acid.
Conclusion and Future Directions
The initial characterization of aspergillic acid reveals it to be a promising antimicrobial agent with a broad spectrum of activity, including against drug-resistant bacteria. Its mechanism of action, centered on iron chelation, presents a potentially valuable therapeutic strategy, particularly in an era of growing antimicrobial resistance.
Future research should focus on:
Comprehensive MIC Profiling: Establishing a comprehensive database of aspergillic acid's MIC values against a wider panel of clinically relevant bacteria and fungi.
In-depth Mechanistic Studies: Elucidating the precise downstream cellular and molecular events that follow iron deprivation by aspergillic acid in various microorganisms.
In Vivo Efficacy and Toxicity: Evaluating the therapeutic potential and safety profile of aspergillic acid in animal models of infection.
Synergy Studies: Investigating the potential for synergistic effects when aspergillic acid is combined with existing antimicrobial agents.
A deeper understanding of aspergillic acid's antimicrobial properties will be crucial in determining its potential for future development as a therapeutic agent.
The Bioactive Enigma of Aspergillic Acid: A Technical Deep Dive into its Antimicrobial Origins
For Researchers, Scientists, and Drug Development Professionals Aspergillic acid, a pale yellow crystalline compound first isolated from the fungus Aspergillus flavus in 1943, has long been recognized for its potent anti...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Aspergillic acid, a pale yellow crystalline compound first isolated from the fungus Aspergillus flavus in 1943, has long been recognized for its potent antibiotic and antifungal properties.[1] This in-depth technical guide serves to illuminate the origins of its bioactivity, providing a comprehensive overview of its mechanism of action, biosynthetic pathways, and the experimental methodologies used to unravel its properties. The core of Aspergillic acid's function lies in its chemical structure, specifically the presence of a cyclic hydroxamic acid group, which confers the ability to chelate essential metal ions, primarily iron, thereby disrupting critical cellular processes in a range of microorganisms.[1][2]
The Core Mechanism: Iron Chelation
The primary mechanism underpinning the antimicrobial activity of Aspergillic acid is its function as a potent iron chelator.[1][2] Iron is an essential cofactor for numerous vital enzymatic reactions in both bacteria and fungi, including those involved in cellular respiration and DNA synthesis. The hydroxamic acid moiety within the Aspergillic acid molecule forms a stable complex with ferric iron (Fe³⁺), effectively sequestering it from the microbial environment.[2][3] This deprivation of a critical nutrient leads to the inhibition of microbial growth and, at higher concentrations, cell death.
Note: The lack of specific, publicly available MIC values for Aspergillic acid against a broad range of standard reference strains is a notable gap in the current literature. The provided information is based on qualitative descriptions of its potent activity.
Experimental Protocols
The elucidation of Aspergillic acid's bioactive properties has relied on a suite of established experimental techniques. Below are detailed methodologies for key experiments.
This method is a standard procedure for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent against a specific microorganism.[2][6][7]
a. Preparation of Inoculum:
A pure culture of the test microorganism is grown on an appropriate agar medium.
A suspension of the microorganism is prepared in a sterile saline or broth solution and its turbidity is adjusted to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ colony-forming units (CFU)/mL for bacteria.
The standardized suspension is then further diluted in the test broth to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.
b. Preparation of Aspergillic Acid Dilutions:
A stock solution of Aspergillic acid is prepared in a suitable solvent (e.g., dimethyl sulfoxide - DMSO).
A series of two-fold dilutions of the Aspergillic acid stock solution are prepared in a sterile 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).
c. Inoculation and Incubation:
Each well containing the diluted Aspergillic acid is inoculated with the prepared microbial suspension.
Positive control wells (containing medium and inoculum but no Aspergillic acid) and negative control wells (containing medium only) are included.
The microtiter plate is incubated at an appropriate temperature (e.g., 35-37°C for bacteria, 28-35°C for fungi) for a specified period (typically 18-24 hours for bacteria, 24-72 hours for fungi).
d. Determination of MIC:
The MIC is determined as the lowest concentration of Aspergillic acid that completely inhibits visible growth of the microorganism.
Iron Chelation Assay: Spectrophotometric Method
This assay quantifies the ability of Aspergillic acid to bind iron. A common method involves the use of a chromogenic iron chelator, such as Ferrozine, which forms a colored complex with iron. The reduction in color intensity in the presence of a competing chelator like Aspergillic acid indicates its iron-binding capacity.
a. Reagents:
Ferrous sulfate (FeSO₄) solution
Ferrozine solution
Aspergillic acid solution of known concentration
Buffer solution (e.g., acetate buffer, pH 4.5)
b. Procedure:
A reaction mixture is prepared containing the buffer, ferrous sulfate, and the Aspergillic acid solution at various concentrations.
The mixture is incubated for a short period to allow for the chelation of iron by Aspergillic acid.
Ferrozine solution is then added to the mixture. Ferrozine will react with any remaining free ferrous ions to form a magenta-colored complex.
The absorbance of the solution is measured at the wavelength of maximum absorbance for the Ferrozine-iron complex (typically around 562 nm) using a spectrophotometer.
c. Calculation of Chelating Activity:
The percentage of iron chelation is calculated using the following formula:
where the control contains all reagents except Aspergillic acid.
Elucidation of Biosynthetic Pathway: Gene Knockout and Metabolite Analysis
Understanding the genetic basis of Aspergillic acid production involves the targeted disruption of genes within its biosynthetic gene cluster in Aspergillus flavus and subsequent analysis of the resulting metabolic products.[3]
a. Generation of Knockout Mutants (CRISPR-Cas9 Method):
Design of single guide RNA (sgRNA): sgRNAs are designed to target specific genes within the Aspergillic acid biosynthetic cluster (e.g., asaC, asaD).
Construction of CRISPR-Cas9 vector: A plasmid vector is constructed containing the Cas9 nuclease gene and the designed sgRNA expression cassette.
Transformation of Aspergillus flavus: Protoplasts of A. flavus are prepared and transformed with the CRISPR-Cas9 vector, often using a polyethylene glycol (PEG)-mediated method.
Selection and verification of mutants: Transformed fungi are selected on a medium containing a selective agent. Successful gene knockout is confirmed by PCR and DNA sequencing.[8]
b. Metabolite Extraction and Analysis (LC-MS):
Wild-type and mutant strains of A. flavus are cultured under conditions known to induce Aspergillic acid production.
The fungal mycelium and culture broth are harvested, and the secondary metabolites are extracted using an organic solvent (e.g., ethyl acetate or methanol).
The crude extracts are then analyzed by Liquid Chromatography-Mass Spectrometry (LC-MS) to identify and quantify the presence or absence of Aspergillic acid and its precursors (e.g., deoxyaspergillic acid).[9]
Visualizing the Core Processes
To further clarify the fundamental aspects of Aspergillic acid's bioactivity, the following diagrams illustrate its biosynthetic pathway and the experimental workflows used to study its properties.
Protocol for the Extraction of Aspergillic Acid from Aspergillus flavus Culture
Application Note & Protocol Audience: Researchers, scientists, and drug development professionals. Introduction Aspergillic acid is a pyrazine-derived mycotoxin produced by the fungus Aspergillus flavus.
Author: BenchChem Technical Support Team. Date: December 2025
Application Note & Protocol
Audience: Researchers, scientists, and drug development professionals.
Introduction
Aspergillic acid is a pyrazine-derived mycotoxin produced by the fungus Aspergillus flavus. It exhibits notable antibiotic and antifungal properties, making it a compound of interest for drug discovery and development.[1] First isolated in 1940, this pale yellow crystalline substance has been the subject of research due to its biological activities.[1] This document provides a detailed protocol for the cultivation of Aspergillus flavus for aspergillic acid production, followed by a comprehensive procedure for its extraction and purification from the culture.
Data Presentation
Table 1: Reported Yields of Aspergillic Acid from Aspergillus flavus Cultures
Culture Medium Composition
Cultivation Method
Reported Yield (mg/mL)
Reference
2% Tryptone, 0.5% Sodium Chloride
Surface Culture
0.1 - 0.25
(Bush et al., as cited in Woodward, 1947)
2% Difco Peptone, 2% Lactose
Surface Culture
0.3
(Bush et al., as cited in Woodward, 1947)
Undisclosed (Experimental Lots)
Surface Culture
up to 1.0
(Woodward, 1947)
Table 2: Physical and Chemical Properties of Aspergillic Acid
In a mortar, grind the mycelial mat with sterile fine sand.[3]
Add the methanol:chloroform (1:2 v/v) solvent mixture to the ground mycelium and continue grinding to ensure thorough extraction.[3]
Transfer the mixture to a centrifuge tube and centrifuge to pellet the mycelial debris.[3]
Decant the supernatant containing the extracted metabolites.
Filter the supernatant to remove any remaining solid particles.[3]
Evaporate the solvent from the filtrate to obtain the crude aspergillic acid. The crude extract can then be dissolved in a minimal amount of methanol for storage at 5°C.[3]
Purification of Aspergillic Acid
This protocol describes the purification of crude aspergillic acid by recrystallization.
Materials:
Crude aspergillic acid extract
Methanol
Crystallization dish
Ice bath
Procedure:
Dissolve the crude aspergillic acid extract in a minimal amount of hot methanol.
Allow the solution to cool slowly to room temperature to promote the formation of crystals.
Further cool the solution in an ice bath to maximize crystallization.
Collect the pale yellow crystals of aspergillic acid by filtration.
Wash the crystals with a small amount of cold methanol to remove impurities.
Dry the purified crystals. The melting point of pure aspergillic acid is 97-99°C.[2]
For higher purity, sublimation at 80°C under a high vacuum (10⁻³ mm) can be performed.[2]
Visualizations
Caption: Biosynthetic pathway of aspergillic acid in Aspergillus flavus.
Caption: Experimental workflow for aspergillic acid extraction and purification.
Application Notes and Protocols for Studying the Mechanism of Action of Aspergillic Acid
For Researchers, Scientists, and Drug Development Professionals Introduction Aspergillic acid, a cyclic hydroxamic acid produced by certain strains of Aspergillus flavus, is a mycotoxin with known antibacterial and antif...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Aspergillic acid, a cyclic hydroxamic acid produced by certain strains of Aspergillus flavus, is a mycotoxin with known antibacterial and antifungal properties.[1] Its mechanism of action is of significant interest for potential therapeutic applications and for understanding its role in microbial interactions. The primary proposed mechanism centers on its ability to chelate physiologically important metal ions, particularly iron, owing to its hydroxamic acid functional group.[1][2] This document provides detailed protocols for key experiments to elucidate the mechanism of action of Aspergillic acid, including the determination of its antimicrobial activity, cytotoxicity, and metal-chelating properties.
Data Presentation
Table 1: Minimum Inhibitory Concentration (MIC) of Aspergillic Acid
This table summarizes the antimicrobial activity of Aspergillic acid against a panel of clinically relevant bacterial and fungal strains. The MIC is defined as the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.
Table 2: Cytotoxicity (IC50) of Aspergillic Acid on Mammalian Cell Lines
This table presents the half-maximal inhibitory concentration (IC50) of Aspergillic acid, indicating its potential toxicity to mammalian cells. The IC50 value is the concentration of a substance required to inhibit a biological process by 50%.
Cell Line
Cell Type
IC50 (µM)
Reference
HeLa
Human cervical cancer
Data not available
-
A549
Human lung carcinoma
Data not available
-
HepG2
Human liver carcinoma
Data not available
-
MRC-5
Normal human lung fibroblast
Data not available
-
Table 3: Enzyme Inhibition by Aspergillic Acid
This table is intended to summarize the inhibitory activity of Aspergillic acid against specific metalloenzymes, which are potential targets due to its metal-chelating properties. The inhibition constant (Ki) is a measure of the inhibitor's binding affinity to the enzyme.[4]
Note: Specific enzyme inhibition data for Aspergillic acid is not currently available and represents a key area for future research.
Experimental Protocols
Determination of Minimum Inhibitory Concentration (MIC)
This protocol outlines the broth microdilution method for determining the MIC of Aspergillic acid against various microbial strains.[7][8]
Materials:
Aspergillic acid
Test microorganisms (bacterial and fungal strains)
Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria
RPMI-1640 medium with L-glutamine and buffered with MOPS for fungi
Sterile 96-well microtiter plates
Spectrophotometer or microplate reader
Sterile diluents (e.g., saline, DMSO)
Procedure:
Preparation of Aspergillic Acid Stock Solution: Dissolve Aspergillic acid in a suitable solvent (e.g., DMSO) to a high concentration (e.g., 10 mg/mL).
Preparation of Microtiter Plates:
Add 100 µL of the appropriate sterile broth (CAMHB or RPMI-1640) to all wells of a 96-well plate.
Add 100 µL of the Aspergillic acid stock solution to the first column of wells, creating a 1:2 dilution.
Perform serial two-fold dilutions by transferring 100 µL from the first column to the second, and so on, across the plate. Discard 100 µL from the last column of dilutions.
Inoculum Preparation:
Bacteria: Grow bacterial cultures to the mid-logarithmic phase in the appropriate broth. Adjust the turbidity to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). Dilute this suspension to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in the wells.
Fungi: Prepare a fungal spore suspension and adjust the concentration to 0.4-5 x 10⁴ CFU/mL.
Inoculation: Add 100 µL of the prepared microbial inoculum to each well, resulting in a final volume of 200 µL and a further 1:2 dilution of the compound.
Controls: Include a growth control (broth and inoculum, no compound) and a sterility control (broth only) on each plate.
Incubation: Incubate the plates at the optimal temperature and duration for each microorganism (e.g., 35-37°C for 18-24 hours for bacteria; 35°C for 48-72 hours for fungi).
MIC Determination: The MIC is the lowest concentration of Aspergillic acid at which there is no visible growth of the microorganism. This can be assessed visually or by measuring the optical density (OD) at 600 nm using a microplate reader.
Workflow for MIC determination.
Cytotoxicity Assessment using MTT Assay
This protocol describes the use of the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay to determine the cytotoxicity of Aspergillic acid against mammalian cell lines.[9][10]
Materials:
Aspergillic acid
Mammalian cell lines (e.g., HeLa, A549, HepG2)
Complete cell culture medium (e.g., DMEM with 10% FBS)
MTT solution (5 mg/mL in PBS, sterile filtered)
Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)
Sterile 96-well flat-bottom plates
Microplate reader
Procedure:
Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours to allow for cell attachment.
Compound Treatment: Prepare serial dilutions of Aspergillic acid in complete medium. Remove the old medium from the cells and add 100 µL of the diluted compound solutions. Include a vehicle control (medium with the same concentration of solvent used for the stock solution) and a no-treatment control.
Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO₂ incubator.
MTT Addition: After incubation, add 10 µL of the MTT solution to each well.
Formazan Crystal Formation: Incubate the plate for an additional 2-4 hours at 37°C, allowing viable cells to reduce the MTT to purple formazan crystals.
Solubilization: Add 100 µL of the solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
IC50 Calculation: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the log of the compound concentration and determine the IC50 value using non-linear regression analysis.
Workflow for MTT cytotoxicity assay.
Metal Chelation Analysis using Chrome Azurol S (CAS) Assay
The CAS assay is a universal colorimetric method for detecting siderophores and other iron-chelating compounds.[11][12] This protocol is adapted for a 96-well plate format to quantify the iron-chelating ability of Aspergillic acid.
Solution A (CAS): Dissolve 60.5 mg of CAS in 50 mL of deionized water.
Solution B (Iron): Dissolve 27 mg of FeCl₃·6H₂O in 100 mL of 10 mM HCl.
Solution C (HDTMA): Dissolve 73 mg of HDTMA in 40 mL of deionized water.
Slowly add Solution B to Solution A with constant stirring. Then, slowly add Solution C to the CAS/iron mixture. The resulting solution should be dark blue. Autoclave and store in a dark bottle.
PIPES Buffer: Prepare a 1 M PIPES buffer and adjust the pH to 6.8.
Final CAS Assay Solution: Mix the CAS/iron/HDTMA solution with the PIPES buffer in a 9:1 ratio.
Assay Procedure:
Add 100 µL of the CAS assay solution to each well of a 96-well plate.
Add 100 µL of various concentrations of Aspergillic acid (dissolved in a suitable solvent and diluted in buffer) to the wells.
Include a blank (buffer only) and a positive control (e.g., EDTA).
Incubation: Incubate the plate at room temperature for a specified time (e.g., 20 minutes to a few hours), protected from light.
Absorbance Measurement: Measure the absorbance at 630 nm. The chelation of iron by Aspergillic acid will cause a color change from blue to orange, resulting in a decrease in absorbance.
Calculation of Siderophore Activity: Calculate the percentage of siderophore activity using the following formula:
% Siderophore Activity = [(Ar - As) / Ar] x 100
where Ar is the absorbance of the reference (CAS solution and buffer) and As is the absorbance of the sample (CAS solution and Aspergillic acid).
Application Notes and Protocols for Testing Aspergillic Acid Efficacy
For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive overview of the in vivo and in vitro models used to evaluate the efficacy of aspergillic acid, a mycotoxin w...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide a comprehensive overview of the in vivo and in vitro models used to evaluate the efficacy of aspergillic acid, a mycotoxin with known antimicrobial properties. The protocols detailed below are designed to offer standardized methods for assessing its activity against various pathogens and its potential cytotoxic effects.
Introduction to Aspergillic Acid
Aspergillic acid is a pyrazine derivative produced by several species of the genus Aspergillus, most notably Aspergillus flavus. Its biological activity is primarily attributed to its function as an iron chelator. By sequestering iron, aspergillic acid disrupts essential iron-dependent cellular processes in microorganisms, leading to growth inhibition or cell death.[1][2] This mechanism makes it a compound of interest for potential therapeutic applications against bacterial and fungal pathogens.
In Vitro Efficacy Testing
In vitro assays are fundamental for determining the direct antimicrobial activity of aspergillic acid and its potential toxicity to mammalian cells. These assays provide essential preliminary data before proceeding to more complex in vivo studies.
Antimicrobial Susceptibility Testing
The minimum inhibitory concentration (MIC) is a key parameter used to quantify the antimicrobial potency of a compound. It is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.
Table 1: Reported Antimicrobial Activity of Aspergillic Acid
Protocol: Broth Microdilution Assay for MIC Determination
This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines for broth microdilution testing of filamentous fungi and can be adapted for bacteria.[4][5][6][7][8]
Materials:
Aspergillic acid stock solution (dissolved in a suitable solvent, e.g., DMSO)
Sterile 96-well microtiter plates
Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)
Microbial inoculum suspension (adjusted to 0.5 McFarland standard)
Positive control (microorganism in broth without aspergillic acid)
Negative control (broth only)
Solvent control (microorganism in broth with the highest concentration of the solvent used)
Procedure:
Prepare Serial Dilutions:
Dispense 100 µL of sterile broth into all wells of a 96-well plate.
Add 100 µL of the aspergillic acid stock solution to the first well of each row to be tested.
Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, mixing, and repeating this process across the row. Discard the final 100 µL from the last well.
Inoculation:
Dilute the standardized microbial suspension in broth to achieve a final concentration of approximately 5 x 10^5 CFU/mL for bacteria or 0.4 x 10^4 to 5 x 10^4 CFU/mL for fungi in the wells.
Add 100 µL of the diluted inoculum to each well (except the negative control wells).
Incubation:
Incubate the plates at the optimal temperature for the specific microorganism (e.g., 35-37°C) for 18-24 hours for most bacteria or 48-72 hours for fungi.
Reading Results:
The MIC is determined as the lowest concentration of aspergillic acid at which there is no visible growth. This can be assessed visually or by using a microplate reader to measure optical density.
Cytotoxicity Assays
It is crucial to assess the potential toxicity of aspergillic acid to mammalian cells to determine its therapeutic index. The half-maximal inhibitory concentration (IC50) is a common measure of a compound's cytotoxicity.
Table 2: Reported Cytotoxicity of Aspergillic Acid and its Derivatives
Specific IC50 values for aspergillic acid against a wide range of cell lines are not consistently reported in publicly available literature. However, studies on related compounds from Aspergillus species provide some context for their cytotoxic potential.[8][9] The LD50 (lethal dose, 50%) in mice has been a historical measure of acute toxicity.[10]
Protocol: MTT Assay for Cytotoxicity (IC50) Determination
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.
Materials:
Mammalian cell line of interest (e.g., HeLa, HepG2, or a relevant non-cancerous cell line)
Complete cell culture medium
Aspergillic acid stock solution
MTT solution (5 mg/mL in PBS)
Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)
Sterile 96-well cell culture plates
Procedure:
Cell Seeding:
Seed the cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.
Compound Treatment:
Prepare serial dilutions of aspergillic acid in complete culture medium.
Remove the old medium from the cells and replace it with the medium containing the different concentrations of aspergillic acid. Include untreated control wells.
Incubation:
Incubate the plates for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified CO2 incubator.
MTT Addition and Incubation:
After the treatment period, add 10-20 µL of MTT solution to each well and incubate for 2-4 hours. During this time, viable cells will convert the yellow MTT into purple formazan crystals.
Solubilization and Measurement:
Carefully remove the medium and add 100-150 µL of the solubilization solution to each well to dissolve the formazan crystals.
Measure the absorbance at a wavelength of 570 nm using a microplate reader.
Data Analysis:
Calculate the percentage of cell viability for each concentration relative to the untreated control.
Plot the cell viability against the logarithm of the aspergillic acid concentration and determine the IC50 value from the resulting dose-response curve.
In Vivo Efficacy Testing
In vivo models are essential for evaluating the therapeutic potential of aspergillic acid in a whole-organism context, taking into account factors such as pharmacokinetics, pharmacodynamics, and host immune responses. Murine models of aspergillosis are commonly used for this purpose.[1][3][5][9][11][12][13]
Murine Model of Systemic Aspergillosis
This model is used to assess the efficacy of antifungal agents against disseminated Aspergillus infection.
Table 3: Hypothetical Data Presentation for In Vivo Efficacy of Aspergillic Acid
No specific in vivo efficacy data for aspergillic acid in a murine aspergillosis model was found in the available literature. The table below is a template for how such data would be presented.
Treatment Group
Dose (mg/kg)
Survival Rate (%)
Mean Survival Time (Days)
Fungal Burden (log10 CFU/g kidney)
Vehicle Control
-
0
5
6.5
Aspergillic Acid
10
20
8
5.2
Aspergillic Acid
25
50
12
4.1
Aspergillic Acid
50
70
>14
3.5
Amphotericin B
1
80
>14
3.2
Protocol: Murine Model of Systemic Aspergillosis
This protocol is a general guideline and should be adapted based on the specific research question and institutional animal care and use committee (IACUC) regulations.[5][9][11]
Materials:
Immunocompromised mice (e.g., BALB/c or C57BL/6 rendered neutropenic with cyclophosphamide)
Aspergillus fumigatus spore suspension
Aspergillic acid formulation for injection (e.g., dissolved in a biocompatible solvent)
Positive control antifungal agent (e.g., Amphotericin B or Voriconazole)
Vehicle control
Procedure:
Immunosuppression:
Induce neutropenia in mice by intraperitoneal injection of cyclophosphamide. A common regimen is 150-200 mg/kg administered 2-4 days before infection and then every 2-3 days to maintain neutropenia.
Infection:
Infect the mice via intravenous injection (e.g., via the lateral tail vein) with a lethal or sublethal dose of Aspergillus fumigatus spores (e.g., 1 x 10^5 to 1 x 10^7 CFU/mouse).
Treatment:
Initiate treatment with aspergillic acid, the positive control, or the vehicle control at a specified time point after infection (e.g., 2 to 24 hours).
Administer the treatments for a defined period (e.g., 7-14 days) via a clinically relevant route (e.g., intraperitoneal or intravenous injection).
Monitoring and Endpoints:
Monitor the mice daily for signs of illness and record survival.
At the end of the study or when mice become moribund, euthanize them and harvest organs (typically kidneys, brain, and lungs) for determination of fungal burden (by plating homogenized tissue for CFU counts) and histopathological analysis.
Mechanism of Action: Iron Chelation
The primary mechanism of action of aspergillic acid is its ability to chelate ferric iron (Fe³⁺).[1][2][14][15] This sequestration of iron deprives microorganisms of this essential nutrient, which is a critical cofactor for numerous enzymes involved in vital cellular processes, including DNA replication, respiration, and metabolism.
Caption: Aspergillic acid's iron chelation mechanism.
Experimental Workflow Overviews
The following diagrams illustrate the typical workflows for the described in vitro and in vivo experiments.
Caption: Workflow for in vitro efficacy testing.
Caption: Workflow for in vivo murine aspergillosis model.
Application Notes and Protocols: Radiolabeling Aspergillic Acid with Technetium-99m for Inflammation Imaging
For Researchers, Scientists, and Drug Development Professionals Introduction Inflammation is a critical component of numerous pathological conditions, and its accurate in vivo imaging is paramount for diagnosis, monitori...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Inflammation is a critical component of numerous pathological conditions, and its accurate in vivo imaging is paramount for diagnosis, monitoring disease progression, and evaluating therapeutic responses. Aspergillic acid, a bioactive metabolite derived from Aspergillus flavus, has demonstrated potential as an imaging agent for inflammatory processes when radiolabeled with technetium-99m (99mTc).[1] The resulting radiopharmaceutical, [99mTc]Tc-Aspergillic acid, has shown selective accumulation at sites of inflammation in preclinical models, highlighting its promise for non-invasive imaging applications.[1]
These application notes provide a detailed overview of the methodologies for the radiolabeling of aspergillic acid with 99mTc, as well as protocols for in vitro stability and in vivo biodistribution studies in a murine model of sterile inflammation.
Quantitative Data Summary
The following tables summarize the key quantitative parameters associated with [99mTc]Tc-Aspergillic acid.
Table 1: Radiochemical and In Vitro Characteristics
Table 2: Illustrative In Vivo Biodistribution of [99mTc]Tc-Aspergillic Acid in a Murine Model of Sterile Inflammation (% Injected Dose per Gram ± SD)
Organ/Tissue
1-hour post-injection
4-hours post-injection
Inflamed Muscle
4.15 ± 0.42
3.88 ± 0.37
Healthy Muscle
0.78 ± 0.11
0.55 ± 0.09
Blood
2.54 ± 0.29
1.12 ± 0.18
Heart
0.65 ± 0.08
0.41 ± 0.06
Lungs
1.10 ± 0.15
0.75 ± 0.10
Liver
5.89 ± 0.63
4.95 ± 0.51
Spleen
1.21 ± 0.17
0.98 ± 0.13
Kidneys
8.76 ± 0.91
7.12 ± 0.85
Stomach
0.43 ± 0.05
0.28 ± 0.04
Intestines
1.87 ± 0.22
1.45 ± 0.19
Table 3: Target-to-Non-Target Ratios
Ratio
1-hour post-injection
4-hours post-injection
Inflamed Muscle / Healthy Muscle
5.32
7.05
Inflamed Muscle / Blood
1.63
3.46
Experimental Protocols
Protocol 1: Radiolabeling of Aspergillic Acid with 99mTc
This protocol describes the direct radiolabeling of aspergillic acid using stannous chloride as a reducing agent.
Materials:
Aspergillic acid solution (1 mg/mL in ethanol)
Sodium pertechnetate ([99mTc]NaTcO4) eluate from a 99Mo/99mTc generator
Stannous chloride dihydrate (SnCl2·2H2O) solution (1 mg/mL in 0.1 M HCl, freshly prepared)
0.9% Saline solution
Nitrogen gas
Sterile, sealed reaction vials
Lead-shielded container
Procedure:
In a sterile, sealed vial, add 100 µL of the aspergillic acid solution.
Add 50 µL of the freshly prepared stannous chloride solution to the vial.
Gently purge the vial with nitrogen gas for 1-2 minutes to remove oxygen.
Using a shielded syringe, add 1 mL of the sodium pertechnetate eluate (containing approximately 10 mCi of 99mTc) to the vial.
Incubate the reaction mixture at room temperature for 20 minutes.
Determine the radiochemical purity of the resulting [99mTc]Tc-Aspergillic acid using instant thin-layer chromatography (ITLC).
Protocol 2: Quality Control - Radiochemical Purity Determination
Materials:
ITLC strips (silica gel)
Mobile phase 1: 0.9% Saline
Mobile phase 2: Acetone
Radio-TLC scanner or gamma counter
Procedure:
Spot a small drop of the radiolabeled aspergillic acid solution onto two separate ITLC strips.
Develop one strip in the saline mobile phase and the other in the acetone mobile phase.
In the saline system, [99mTc]Tc-Aspergillic acid and reduced/hydrolyzed 99mTc remain at the origin (Rf = 0), while free pertechnetate ([99mTc]TcO4-) moves with the solvent front (Rf = 1).
In the acetone system, [99mTc]Tc-Aspergillic acid and free pertechnetate move with the solvent front (Rf = 1), while reduced/hydrolyzed 99mTc remains at the origin (Rf = 0).
Analyze the strips using a radio-TLC scanner to determine the percentage of radioactivity at different Rf values.
Protocol 3: In Vitro Stability of [99mTc]Tc-Aspergillic Acid
Procedure:
Prepare two sets of vials. To one set, add 100 µL of the purified [99mTc]Tc-Aspergillic acid solution and 900 µL of 0.9% saline.
To the second set, add 100 µL of the purified [99mTc]Tc-Aspergillic acid solution and 900 µL of fresh human serum.
Incubate all vials at 37°C.
At 1, 2, 4, and 6 hours post-incubation, analyze the radiochemical purity of a sample from each vial using the ITLC method described in Protocol 2.
Protocol 4: In Vivo Biodistribution in a Murine Model of Sterile Inflammation
Animal Model:
Healthy male Swiss albino mice (20-25 g)
Induce sterile inflammation by intramuscular injection of 50 µL of turpentine oil into the left thigh muscle 24 hours prior to the biodistribution study.
Procedure:
Anesthetize the mice with an appropriate anesthetic agent.
Inject approximately 100 µCi of [99mTc]Tc-Aspergillic acid in 100 µL of saline intravenously via the tail vein.
At predetermined time points (e.g., 1 and 4 hours) post-injection, euthanize the mice by cervical dislocation.
Dissect and collect the following organs and tissues: inflamed muscle, healthy (contralateral) muscle, blood, heart, lungs, liver, spleen, kidneys, stomach, and intestines.
Wash the organs with saline, blot dry, and weigh them.
Measure the radioactivity in each organ and in standards representing the injected dose using a calibrated gamma counter.
Calculate the percentage of injected dose per gram of tissue (%ID/g) for each organ.
Visualizations
Caption: Workflow for the radiolabeling of aspergillic acid with 99mTc.
Caption: Workflow for the in vivo biodistribution study.
Aspergillic Acid: A Microbiological Research Tool for Studying Iron Acquisition and Bacterial Growth Inhibition
Introduction Aspergillic acid, a pyrazinone-derived mycotoxin first isolated from the fungus Aspergillus flavus, serves as a valuable research tool in microbiology.[1] Its primary and most studied characteristic is its f...
Author: BenchChem Technical Support Team. Date: December 2025
Introduction
Aspergillic acid, a pyrazinone-derived mycotoxin first isolated from the fungus Aspergillus flavus, serves as a valuable research tool in microbiology.[1] Its primary and most studied characteristic is its function as a potent iron chelator, a property conferred by its cyclic hydroxamic acid motif.[2][3] This ability to sequester essential iron ions forms the basis of its significant antibacterial activity against a broad spectrum of pathogens, including both Gram-positive and Gram-negative bacteria.[1] For researchers in microbiology and drug development, aspergillic acid provides a model compound for investigating bacterial iron acquisition pathways, studying the effects of iron limitation on microbial physiology, and exploring novel antimicrobial strategies that target nutrient uptake.
Mechanism of Action: Iron Chelation
The biological activity of aspergillic acid is intrinsically linked to its ability to bind ferric iron (Fe³⁺). The hydroxamic acid functional group within the aspergillic acid molecule acts as a bidentate ligand, enabling it to form a highly stable octahedral complex with an iron ion. This complex, known as ferriaspergillin, effectively sequesters iron from the environment, making it unavailable for bacterial uptake and utilization.[4]
Iron is a critical cofactor for numerous essential bacterial enzymes involved in fundamental cellular processes, including cellular respiration, DNA replication, and metabolic regulation. By depriving bacteria of this vital nutrient, aspergillic acid disrupts these pathways, leading to the inhibition of growth and, ultimately, cell death. This mechanism of inducing iron starvation is a key area of study for understanding bacterial virulence and developing new antimicrobial agents.
Mechanism of aspergillic acid via iron chelation.
Applications in Microbiological Research
As a research tool, aspergillic acid is primarily used in the following applications:
Studying Bacterial Iron Homeostasis: It serves as an effective agent to induce iron-limited conditions, allowing researchers to study the genetic and physiological responses of bacteria to iron starvation. This includes the upregulation of their own siderophore production and transport systems.
Screening for Novel Antibiotics: The "Trojan horse" strategy, where antibiotics are conjugated to siderophores to facilitate their entry into bacterial cells, is a growing area of research. Aspergillic acid can be used as a reference siderophore-like molecule in such studies.
Investigating Virulence Factors: Since iron acquisition is crucial for the virulence of many pathogenic bacteria, aspergillic acid can be used in in vitro studies to assess how iron limitation affects the expression of other virulence factors.
Validating Antimicrobial Targets: By demonstrating the efficacy of iron sequestration, aspergillic acid helps validate the bacterial iron acquisition machinery as a viable target for new drug development.
Note: The term "potent" is used as cited in the reference, which did not provide specific Minimum Inhibitory Concentration (MIC) values.
Experimental Protocols
The following are generalized protocols for key experiments utilizing aspergillic acid. Researchers should adapt these protocols based on the specific bacterial strains and laboratory equipment used.
Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution
This protocol determines the lowest concentration of aspergillic acid that inhibits the visible growth of a target bacterium.
Materials:
Aspergillic acid (stock solution of known concentration, e.g., in DMSO or ethanol)
Target bacterial strain(s)
Cation-adjusted Mueller-Hinton Broth (CAMHB)
Sterile 96-well microtiter plates
Spectrophotometer
0.5 McFarland turbidity standard
Sterile saline (0.85% NaCl) or phosphate-buffered saline (PBS)
Incubator (35-37°C)
Procedure:
Inoculum Preparation:
Aseptically pick several colonies of the target bacterium from a fresh agar plate.
Suspend the colonies in sterile saline.
Adjust the turbidity of the suspension to match the 0.5 McFarland standard. This corresponds to approximately 1.5 x 10⁸ CFU/mL.
Dilute this suspension 1:150 in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL.
Serial Dilution of Aspergillic Acid:
Add 100 µL of CAMHB to wells 2 through 12 of a 96-well plate.
Add 200 µL of the aspergillic acid stock solution (at twice the desired highest final concentration) to well 1.
Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing thoroughly, then transferring 100 µL from well 2 to well 3, and so on, until well 10. Discard 100 µL from well 10.
Well 11 will serve as the growth control (no aspergillic acid).
Well 12 will serve as the sterility control (no bacteria).
Inoculation:
Add 100 µL of the prepared bacterial inoculum to wells 1 through 11. Do not add bacteria to well 12.
The final volume in each well (1-11) is now 200 µL.
Incubation:
Cover the plate and incubate at 35-37°C for 16-20 hours under ambient atmospheric conditions.
Result Interpretation:
After incubation, check for turbidity. The MIC is the lowest concentration of aspergillic acid in which there is no visible growth (i.e., the first clear well).
Workflow for the MIC determination protocol.
Protocol 2: Chromogenic Assay for Iron (III) Chelation
This protocol provides a method to demonstrate and quantify the iron-chelating capability of aspergillic acid using a chromogenic indicator like Ferrozine, which forms a colored complex with iron.
Acetate buffer (0.1 M, pH 4.9) or another suitable buffer
EDTA solution (as a positive control)
Spectrophotometer or microplate reader capable of reading absorbance at ~562 nm
Procedure:
Reaction Setup:
In a microcentrifuge tube or microplate well, mix 250 µL of the aspergillic acid sample (at various concentrations) with 1 mL of acetate buffer.
Prepare a positive control using EDTA and a negative control using the buffer alone.
Add 25 µL of the iron chloride solution to each tube/well.
Incubate the mixture at room temperature for 30 minutes to allow for chelation to occur.
Color Development:
Add 100 µL of the Ferrozine solution to the mixture. Ferrozine will react with any iron not chelated by the aspergillic acid.
Incubate at room temperature for an additional 10-30 minutes to allow the color to develop fully. The solution will turn a magenta color in the presence of unchelated iron.
Measurement:
Measure the absorbance of the solutions at 562 nm.
Data Analysis:
A lower absorbance value in the presence of aspergillic acid indicates a higher degree of iron chelation, as less iron was available to react with the Ferrozine.
Calculate the percentage of iron chelation using the following formula:
Abs_control is the absorbance of the negative control (iron + buffer + Ferrozine).
Abs_sample is the absorbance of the sample containing aspergillic acid.
Conclusion
Aspergillic acid remains a highly relevant and useful tool for microbiological research. Its well-defined mechanism of action—iron chelation—provides a clear basis for studying fundamental bacterial processes and exploring novel therapeutic strategies. The protocols outlined above offer standardized methods for quantifying its antibacterial effects and demonstrating its primary biochemical function, empowering researchers to leverage this natural compound in the ongoing effort to understand and combat bacterial pathogens.
Application Notes and Protocols for Aspergillic Acid as an Antimicrobial Agent
For Researchers, Scientists, and Drug Development Professionals Introduction Aspergillic acid, a pyrazine derivative first isolated from the fungus Aspergillus flavus, has demonstrated notable antimicrobial properties ag...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Aspergillic acid, a pyrazine derivative first isolated from the fungus Aspergillus flavus, has demonstrated notable antimicrobial properties against a range of pathogenic microorganisms.[1] Its mechanism of action is primarily attributed to its function as an iron chelator, depriving essential microbial enzymes of this critical cofactor.[2][3][4][5] This document provides detailed protocols for the evaluation of Aspergillic acid's antimicrobial efficacy and cytotoxicity, along with data presentation guidelines and visualizations to facilitate research and development.
Data Presentation
Antimicrobial Activity of Aspergillic Acid
The following tables summarize the antimicrobial activity of Aspergillic acid against various bacterial and fungal strains. Data is presented as Minimum Inhibitory Concentration (MIC) and Zone of Inhibition.
Table 1: Minimum Inhibitory Concentration (MIC) of Aspergillic Acid
Note: Some data in this table is illustrative to provide a template for data presentation, as comprehensive MIC data for a wide range of organisms was not available in the provided search results.
Note: Data for pure Aspergillic acid zone of inhibition is limited in the search results. The A. flavus data is from a crude extract containing Aspergillic acid.[6]
Cytotoxicity of Aspergillic Acid
Table 3: Cytotoxicity (IC50) of Aspergillic Acid
Cell Line
Assay
IC50 (µM)
Reference
NIH/3T3 (Mouse fibroblast)
MTT Assay
>100
Illustrative
A549 (Human lung carcinoma)
MTT Assay
75
Illustrative
HepG2 (Human liver carcinoma)
MTT Assay
85
Illustrative
Experimental Protocols
Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution
This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines.
Materials:
Aspergillic acid
Test microorganisms
Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 for fungi
Sterile 96-well microtiter plates
Spectrophotometer
Incubator
Procedure:
Preparation of Aspergillic Acid Stock Solution: Dissolve Aspergillic acid in a suitable solvent (e.g., DMSO) to a high concentration (e.g., 10 mg/mL). Further dilute in the appropriate broth to the desired starting concentration.
Preparation of Inoculum: Culture the test microorganism overnight. Adjust the turbidity of the microbial suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria. Dilute this suspension in broth to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in the test wells.
Serial Dilution: Add 100 µL of sterile broth to all wells of a 96-well plate. Add 100 µL of the Aspergillic acid working solution to the first well of each row and perform a two-fold serial dilution across the plate.
Inoculation: Add 100 µL of the prepared microbial inoculum to each well, bringing the final volume to 200 µL.
Controls: Include a positive control (broth with inoculum, no drug) and a negative control (broth only).
Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria, or at 35°C for 24-48 hours for fungi.
Reading Results: The MIC is the lowest concentration of Aspergillic acid that completely inhibits visible growth of the microorganism.
Determination of Antimicrobial Activity by Agar Disk Diffusion (Zone of Inhibition)
This qualitative method, also known as the Kirby-Bauer test, assesses the antimicrobial activity of a substance.
Materials:
Aspergillic acid
Test microorganisms
Mueller-Hinton Agar (MHA) plates
Sterile paper disks (6 mm diameter)
Sterile swabs
Incubator
Calipers or ruler
Procedure:
Preparation of Inoculum: Prepare a microbial suspension equivalent to a 0.5 McFarland standard as described in the MIC protocol.
Inoculation of Agar Plate: Dip a sterile swab into the inoculum suspension and rotate it against the side of the tube to remove excess fluid. Swab the entire surface of an MHA plate evenly in three directions.
Application of Disks: Aseptically place paper disks impregnated with a known concentration of Aspergillic acid onto the surface of the inoculated agar.
Incubation: Invert the plates and incubate at 37°C for 18-24 hours for bacteria or 35°C for 24-48 hours for fungi.
Measurement: Measure the diameter of the zone of complete inhibition around each disk in millimeters.
Cytotoxicity Assessment by MTT Assay
The MTT assay is a colorimetric assay for assessing cell metabolic activity.
Solubilization solution (e.g., DMSO or a solution of SDS in HCl)
Microplate reader
Procedure:
Cell Seeding: Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.
Treatment: Prepare serial dilutions of Aspergillic acid in complete medium and add them to the wells. Include a vehicle control (medium with the same concentration of solvent used to dissolve the Aspergillic acid) and a negative control (medium only).
Incubation: Incubate the plate for 24-72 hours.
MTT Addition: Add MTT solution to each well and incubate for 3-4 hours. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.
Solubilization: Add the solubilization solution to each well to dissolve the formazan crystals.
Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.
Calculation: Calculate the percentage of cell viability for each concentration and determine the IC50 value (the concentration of Aspergillic acid that inhibits 50% of cell growth).
Visualizations
Signaling Pathway: Mechanism of Action of Aspergillic Acid
The primary antimicrobial mechanism of Aspergillic acid is through the chelation of ferric iron (Fe³⁺), which is essential for numerous cellular processes in bacteria. By sequestering iron, Aspergillic acid disrupts these pathways, leading to growth inhibition.
Caption: Aspergillic acid chelates extracellular iron, preventing its uptake and inhibiting essential cellular processes.
Experimental Workflow: MIC Determination
The following diagram illustrates the workflow for determining the Minimum Inhibitory Concentration (MIC) of Aspergillic acid.
Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).
Experimental Workflow: Zone of Inhibition Assay
This diagram outlines the steps for performing a zone of inhibition assay.
Caption: Workflow for the Zone of Inhibition assay.
Experimental Workflow: MTT Cytotoxicity Assay
The following diagram illustrates the workflow for the MTT cytotoxicity assay.
Application Note: High-Throughput Iron Chelation Assay for Measuring Aspergillic Acid Activity
Introduction Iron is an essential nutrient for the growth and virulence of most microorganisms.[1][2] Pathogenic fungi, such as Aspergillus species, have evolved sophisticated mechanisms to acquire iron from their hosts,...
Author: BenchChem Technical Support Team. Date: December 2025
Introduction
Iron is an essential nutrient for the growth and virulence of most microorganisms.[1][2] Pathogenic fungi, such as Aspergillus species, have evolved sophisticated mechanisms to acquire iron from their hosts, including the secretion of low-molecular-weight, high-affinity iron chelators known as siderophores.[1][2][3] Aspergillic acid, a cyclic hydroxamic acid produced by Aspergillus flavus, is a well-characterized siderophore with potent iron(III)-chelating properties.[3][4][5] The ability of Aspergillic acid to sequester iron is directly linked to its antimicrobial activity, making it a subject of interest in drug development and microbial pathogenesis research.[5][6][7] This application note provides a detailed protocol for a robust and quantitative iron chelation assay to determine the activity of Aspergillic acid, primarily using the universal Chrome Azurol S (CAS) assay.[8][9]
Principle of the Assay
The Chrome Azurol S (CAS) assay is a colorimetric method used to detect and quantify siderophores.[8][9] The assay is based on the competition for iron between the siderophore (Aspergillic acid) and a strong chelating dye, Chrome Azurol S. In the assay solution, CAS is complexed with ferric iron (Fe³⁺) and a detergent, typically hexadecyltrimethylammonium bromide (HDTMA), forming a stable blue-colored ternary complex. When a sample containing Aspergillic acid is introduced, the stronger iron-chelating ability of Aspergillic acid removes the iron from the CAS-Fe³⁺-HDTMA complex. This disruption of the complex results in a color change from blue to orange/yellow, which can be quantified spectrophotometrically.[9] The degree of color change is proportional to the amount of iron chelated by Aspergillic acid.
Application Areas
Drug Discovery: Screening for novel antifungal agents that target iron acquisition pathways.
Microbiology: Quantifying siderophore production in fungal cultures and studying the role of iron in microbial growth and virulence.[3]
Biochemistry: Characterizing the iron-binding kinetics and affinity of Aspergillic acid and its derivatives.
Clinical Research: Investigating the potential of iron chelators in the treatment of fungal infections and iron overload disorders.[6][10]
Quantitative Data Summary
The following table summarizes key quantitative parameters related to the interaction of Aspergillic acid with iron(III), as determined by potentiometric and spectrophotometric methods.[4]
Acid-washed glassware is essential to prevent iron contamination.[11]
Preparation of Solutions
1. CAS Indicator Solution:
Dissolve 60.5 mg of CAS in 50 mL of deionized water.
In a separate beaker, dissolve 72.9 mg of HDTMA in 40 mL of deionized water.
Slowly mix the CAS solution with the HDTMA solution while stirring.
This mixture should be a dark blue color.
2. Iron(III) Solution:
Prepare a 1 mM FeCl₃ solution by dissolving 27 mg of FeCl₃·6H₂O in 100 mL of 10 mM HCl.
3. CAS Assay Solution (Shuttle Solution):
To the CAS/HDTMA mixture, slowly add 10 mL of the 1 mM FeCl₃ solution while stirring vigorously.
The final solution should be dark blue and is stable for several weeks when stored in the dark at 4°C.
4. Buffer Solution:
Prepare a PIPES buffer (pH 6.8) by dissolving 30.24 g of PIPES in 800 mL of deionized water. Adjust the pH to 6.8 with 50% (w/v) NaOH and bring the final volume to 1 L.
Quantitative Liquid CAS Assay Protocol
This protocol is adapted for a 96-well microplate format for higher throughput.
Prepare Aspergillic Acid Standards:
Prepare a stock solution of Aspergillic acid in methanol (e.g., 1 mg/mL).
Create a series of dilutions in deionized water or an appropriate buffer to generate a standard curve (e.g., 0-100 µM).
Assay Setup:
In a 96-well microplate, add 100 µL of the CAS assay solution to each well.
Add 100 µL of your Aspergillic acid standards, control samples (buffer/media), and unknown samples to the respective wells.
Incubation:
Incubate the plate at room temperature in the dark for a specified period (e.g., 20-30 minutes). The incubation time may need to be optimized.
Measurement:
Measure the absorbance at 630 nm using a microplate reader.
The absorbance will decrease as the concentration of Aspergillic acid increases.
Calculation:
The percentage of siderophore activity (iron chelation) can be calculated using the following formula:
Where:
Ar = Absorbance of the reference well (CAS assay solution + buffer/media without sample).
As = Absorbance of the sample well (CAS assay solution + Aspergillic acid sample).[3]
Plot the % siderophore activity against the concentration of the Aspergillic acid standards to generate a standard curve.
Determine the concentration of Aspergillic acid in unknown samples by interpolating from the standard curve.
Visualizations
Experimental Workflow
Caption: Workflow for the quantitative iron chelation assay of Aspergillic acid.
Application Notes and Protocols for the Investigation of Aspergillic Acid Biosynthesis Gene Cluster
For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive guide to understanding and investigating the aspergillic acid biosynthetic gene cluster. The protocols outli...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide a comprehensive guide to understanding and investigating the aspergillic acid biosynthetic gene cluster. The protocols outlined below are designed to facilitate the elucidation of gene function and the characterization of the biosynthetic pathway, which is crucial for applications in drug development and fungal biology.
Introduction to Aspergillic Acid Biosynthesis
Aspergillic acid is a pyrazinone-based mycotoxin with antimicrobial properties, originally isolated from Aspergillus flavus. Its biosynthesis is orchestrated by a dedicated gene cluster, designated as the asa cluster. This cluster contains the genetic blueprint for the enzymes and regulatory factors required for the synthesis of aspergillic acid and its derivatives. Understanding this pathway is of significant interest due to the compound's bioactivity and its role in the producing organism's biology, including its potential involvement in fungal virulence.[1][2][3][4][5][6]
The core of the aspergillic acid biosynthetic pathway involves the condensation of two amino acids, L-leucine and L-isoleucine, to form a pyrazinone ring structure.[5][6] This initial step is catalyzed by a nonribosomal peptide synthetase (NRPS)-like enzyme.[1][5][6] Subsequent modifications, including oxidations, are carried out by tailoring enzymes encoded within the asa cluster to yield the final aspergillic acid molecule.
The Aspergillic Acid (asa) Gene Cluster
The asa gene cluster in Aspergillus flavus is composed of several key genes, each with a putative function in the biosynthesis and regulation of aspergillic acid.
Table 1: Genes in the Aspergillic Acid (asa) Biosynthetic Gene Cluster
The following protocols provide detailed methodologies for the investigation of the aspergillic acid gene cluster.
Protocol 1: Bioinformatic Analysis of the asa Gene Cluster
This protocol outlines the steps for the in silico identification and annotation of the aspergillic acid gene cluster from fungal genomic data.
1. Genome Sequencing:
Obtain a high-quality whole-genome sequence of the Aspergillus strain of interest.
2. Gene Cluster Prediction:
Utilize bioinformatics tools such as antiSMASH (antibiotics & Secondary Metabolite Analysis Shell) or SMURF (Secondary Metabolite Unknown Regions Finder) to identify putative secondary metabolite gene clusters.[7][8][9][10][11][12]
These tools identify backbone genes (e.g., NRPS, PKS) and other associated genes commonly found in biosynthetic clusters.
3. Gene Annotation:
Manually curate the predicted asa gene cluster.
Perform BLASTp or InterProScan analysis for each open reading frame (ORF) within the cluster to assign putative functions based on homology to known proteins.
4. Comparative Genomics:
Compare the identified asa cluster with known aspergillic acid or related pyrazinone gene clusters from other fungal species to identify conserved genes and gene order.
Protocol 2: Gene Knockout via Homologous Recombination
This protocol describes the targeted deletion of a gene within the asa cluster to investigate its function.
1. Constructing the Deletion Cassette:
Amplify the 5' and 3' flanking regions (typically 1-1.5 kb) of the target gene (e.g., asaC) from A. flavus genomic DNA using high-fidelity PCR.
Clone the flanking regions on either side of a selectable marker gene (e.g., pyrG, hygB) in a suitable vector.
2. Protoplast Transformation:
Prepare fungal protoplasts from young mycelia by enzymatic digestion (e.g., using lysing enzymes from Trichoderma harzianum).
Transform the protoplasts with the gene deletion cassette using a polyethylene glycol (PEG)-mediated method.
3. Selection and Screening of Transformants:
Plate the transformed protoplasts on a selective medium that allows for the growth of transformants containing the selectable marker.
Screen putative transformants by PCR using primers that bind outside the integrated cassette and within the marker gene to confirm homologous recombination.
4. Southern Blot Analysis (Optional but Recommended):
Perform Southern blot analysis on genomic DNA from confirmed transformants to verify a single, targeted integration of the deletion cassette.
Protocol 3: Heterologous Expression of the asa Gene Cluster
This protocol details the expression of the asa gene cluster in a heterologous host to confirm its role in aspergillic acid production. Aspergillus oryzae is a commonly used host.[13][14][15][16]
1. Cloning the Gene Cluster:
Amplify the entire asa gene cluster from A. flavus genomic DNA using long-range, high-fidelity PCR. This may require amplifying the cluster in several overlapping fragments.
Alternatively, utilize techniques like yeast-based recombination (e.g., TAR cloning) to assemble the entire cluster into an expression vector.
2. Vector Construction:
Clone the assembled gene cluster into a suitable fungal expression vector containing a strong, inducible or constitutive promoter (e.g., amyB promoter) and a selectable marker.
3. Transformation of the Heterologous Host:
Transform the expression vector into a suitable heterologous host, such as Aspergillus oryzae, using protoplast-mediated transformation.
4. Cultivation and Metabolite Analysis:
Culture the transformants under conditions that induce the expression of the gene cluster.
Extract the secondary metabolites from the culture broth and mycelia using an organic solvent (e.g., ethyl acetate).
Analyze the extracts by High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) to detect the production of aspergillic acid and its derivatives.[17]
Protocol 4: Quantitative Analysis of Aspergillic Acid by HPLC-MS
This protocol provides a method for the quantification of aspergillic acid production.
1. Sample Preparation:
Lyophilize fungal mycelia and culture filtrate.
Extract metabolites with a suitable solvent (e.g., methanol or ethyl acetate).
Evaporate the solvent and resuspend the extract in a known volume of a suitable solvent for HPLC-MS analysis.
2. HPLC-MS Conditions:
Column: C18 reverse-phase column (e.g., 150 x 2.1 mm, 5 µm particle size).
Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).
Flow Rate: 0.2-0.4 mL/min.
Detection: Mass spectrometry in positive ion mode, monitoring for the [M+H]⁺ ion of aspergillic acid (m/z 225.1607) and its fragments.[18]
3. Quantification:
Generate a standard curve using a purified aspergillic acid standard of known concentrations.
Quantify the amount of aspergillic acid in the samples by comparing the peak areas to the standard curve.
Visualizations
The following diagrams illustrate the aspergillic acid biosynthetic pathway and a general workflow for gene cluster analysis.
Caption: Proposed biosynthetic pathway of aspergillic acid.
Application Notes and Protocols for Studying the Aspergillic Acid Pathway Using Knockout Mutants
For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive guide to utilizing knockout mutants for the elucidation and manipulation of the Aspergillic acid biosyntheti...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide a comprehensive guide to utilizing knockout mutants for the elucidation and manipulation of the Aspergillic acid biosynthetic pathway in Aspergillus species, particularly Aspergillus flavus. The protocols detailed below are based on established methodologies for genetic manipulation and metabolite analysis in filamentous fungi.
Introduction to the Aspergillic Acid Pathway
Aspergillic acid is a pyrazinone-based mycotoxin produced by several Aspergillus species. It is synthesized from L-leucine and L-isoleucine precursors and exhibits antimicrobial properties.[1] The hydroxamic acid functional group in aspergillic acid enables it to chelate iron, forming a red-orange pigment known as ferriaspergillin.[2][3][4] This iron-chelating ability may play a role in fungal virulence and competition with other microorganisms.[3][4] The biosynthesis of aspergillic acid is governed by a set of genes organized in a biosynthetic gene cluster (BGC), often referred to as the 'asa' cluster.[2][4] Understanding this pathway is crucial for controlling mycotoxin contamination in agriculture and for potentially harnessing its antimicrobial properties in drug development.
Elucidating the Pathway with Knockout Mutants
The generation and analysis of knockout mutants have been instrumental in functionally characterizing the genes within the 'asa' cluster. By systematically deleting specific genes, researchers can observe the resulting changes in the metabolite profile, thereby assigning functions to the corresponding enzymes.
A key study in Aspergillus flavus identified a secondary metabolite gene cluster (cluster 11) responsible for aspergillic acid production.[2] Knockout mutants were generated for seven of the predicted genes within this cluster, leading to the functional characterization of several key enzymes.[2]
Key Genes in the Aspergillic Acid Pathway:
asaC : This gene encodes a nonribosomal peptide synthetase (NRPS)-like enzyme. The deletion of asaC results in the complete abolishment of aspergillic acid and its precursors, indicating its essential role in the initial steps of the pathway.[2]
asaD : This gene encodes a cytochrome P450 oxidoreductase. Knocking out asaD leads to the accumulation of the precursor deoxyaspergillic acid, demonstrating that AsaD is responsible for the oxidation of deoxyaspergillic acid to form aspergillic acid.[2][5]
asaB : This gene encodes a desaturase/hydroxylase. The deletion of asaB prevents the formation of hydroxyaspergillic acid, a downstream product of aspergillic acid.[2]
Data Presentation: Metabolite Production in Knockout Mutants
The following table summarizes the qualitative effects of gene knockouts on the production of key metabolites in the Aspergillic acid pathway, as determined by LC-MS analysis.[2]
Gene Knockout
Deoxyaspergillic Acid
Aspergillic Acid
Hydroxyaspergillic Acid
Wild Type
Present
Present
Present
ΔasaC
Absent
Absent
Absent
ΔasaD
Accumulates
Absent
Absent
ΔasaB
Present
Present
Absent
Mandatory Visualization
Caption: Aspergillic acid biosynthetic pathway.
Caption: Experimental workflow for knockout mutant analysis.
Experimental Protocols
Protocol 1: Generation of Knockout Mutants via Split-Marker Homologous Recombination
This protocol describes a common method for generating targeted gene deletions in Aspergillus species.
1. Design and Amplification of Deletion Cassette Fragments:
a. Design primers to amplify ~1 kb regions flanking the 5' and 3' ends of the target gene (e.g., asaC).
b. Design nested primers for the flanking regions that include overhangs complementary to a selectable marker gene (e.g., hygromycin resistance, hph).
c. Amplify the 5' flank, 3' flank, and the selectable marker gene in separate PCR reactions.
2. Fusion PCR:
a. Combine the three PCR products (5' flank, 3' flank, and marker) in a new PCR reaction.
b. Use nested primers that bind to the outermost ends of the 5' and 3' flanking regions.
c. The overlapping regions will allow the fragments to anneal and be extended, creating a single linear deletion cassette.
3. Protoplast Preparation:
a. Grow the wild-type Aspergillus flavus strain in liquid medium.
b. Harvest the mycelia by filtration.
c. Digest the fungal cell walls using a mixture of enzymes (e.g., lysing enzymes from Trichoderma harzianum, driselase) in an osmotic stabilizer (e.g., 0.6 M KCl).
d. Separate the protoplasts from the mycelial debris by filtration.
4. Transformation:
a. Mix the purified deletion cassette with the prepared protoplasts in the presence of polyethylene glycol (PEG) and CaCl₂ to induce DNA uptake.
b. Plate the transformation mixture onto regeneration agar containing the appropriate selective agent (e.g., hygromycin).
5. Mutant Selection and Verification:
a. Isolate colonies that grow on the selective medium.
b. Extract genomic DNA from the putative mutants.
c. Verify the correct integration of the deletion cassette and the absence of the target gene by PCR using primers internal and external to the deleted region.[6][7][8]
Protocol 2: CRISPR/Cas9-Mediated Gene Deletion
The CRISPR/Cas9 system allows for highly efficient and targeted gene editing.[9][10][11][12]
1. Design of single guide RNA (sgRNA):
a. Identify a 20-nucleotide target sequence within the gene of interest that is adjacent to a Protospacer Adjacent Motif (PAM).
b. Synthesize the sgRNA or clone it into an expression vector.
2. Assembly of the CRISPR/Cas9 System:
a. The Cas9 nuclease and the sgRNA can be delivered as expression plasmids or as a pre-assembled ribonucleoprotein (RNP) complex.[9][12]
b. A repair template, often a short synthetic oligonucleotide or a PCR product with homology arms flanking a selectable marker, is also required.
3. Transformation:
a. Co-transform the Cas9/sgRNA system and the repair template into Aspergillus protoplasts as described in Protocol 1.
4. Mutant Selection and Verification:
a. Select transformants on appropriate media.
b. Verify the desired deletion or modification by PCR and DNA sequencing.
Protocol 3: Metabolite Extraction and Analysis
This protocol outlines the extraction and analysis of aspergillic acid and related metabolites from fungal cultures.
1. Fungal Culture:
a. Inoculate wild-type and knockout mutant strains into a suitable liquid or solid medium (e.g., Yeast Extract Peptone Dextrose - YEPD).[9]
b. Incubate the cultures under conditions that promote secondary metabolite production.
2. Extraction:
a. For liquid cultures, separate the mycelia from the broth. Extract the broth with an organic solvent such as ethyl acetate or methanol.[13]
b. For solid cultures, extract the agar plugs with methanol or another suitable solvent.[9]
c. Evaporate the solvent and redissolve the crude extract in a solvent compatible with LC-MS analysis (e.g., methanol).
3. LC-MS/MS Analysis:
a. Chromatography:
i. Use a C18 reverse-phase HPLC column.
ii. Employ a gradient elution program with a mobile phase consisting of water and acetonitrile, both typically containing a small amount of an acid (e.g., 0.1% formic acid) to improve peak shape and ionization.[14]
b. Mass Spectrometry:
i. Operate the mass spectrometer in positive ion mode.
ii. Perform full scan analysis to obtain the total ion chromatogram and identify the masses of the metabolites of interest.
iii. Use tandem mass spectrometry (MS/MS) to obtain fragmentation patterns for structural confirmation of the metabolites.[15][16]
c. Data Analysis:
i. Compare the chromatograms of the knockout mutants to the wild-type strain.
ii. Identify the absence of peaks corresponding to specific metabolites in the mutants or the accumulation of precursor peaks.
iii. Confirm the identity of metabolites by comparing their retention times and mass spectra to authentic standards where available.
Spectrophotometric Methods for the Quantification of Aspergillic Acid: Application Notes and Protocols
For Researchers, Scientists, and Drug Development Professionals Introduction Aspergillic acid is a pyrazinone-based cyclic hydroxamic acid, first isolated from the fungus Aspergillus flavus. It is recognized for its anti...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Aspergillic acid is a pyrazinone-based cyclic hydroxamic acid, first isolated from the fungus Aspergillus flavus. It is recognized for its antibiotic and antifungal properties.[1][2] The quantification of aspergillic acid is crucial for various applications, including monitoring fungal cultures, assessing its potential as a therapeutic agent, and in quality control processes. This document provides detailed protocols for two reliable and accessible spectrophotometric methods for the quantification of aspergillic acid: a direct Ultraviolet (UV) Spectrophotometry method and a colorimetric Ferric Hydroxamate Assay.
Method 1: Direct Ultraviolet (UV) Spectrophotometry
Application Note
This method provides a rapid, non-destructive technique for estimating aspergillic acid concentrations in purified or semi-purified solutions. The principle is based on the intrinsic ability of aspergillic acid to absorb light in the UV spectrum. According to the scientific literature, aspergillic acid exhibits two primary absorption maxima (λmax) at approximately 235 nm and 328 nm.[3] The peak at 328 nm is generally preferred for quantification as it is less susceptible to interference from other common organic molecules that absorb strongly in the lower UV range. This method is ideal for quick screening and for samples with a relatively simple matrix.
Experimental Protocol
1. Materials and Reagents:
UV-Vis Spectrophotometer (capable of scanning from 200-400 nm)
Quartz cuvettes (1 cm path length)
Aspergillic acid standard (≥95% purity)
Solvent: Methanol or Ethanol (spectroscopic grade)
Stock Solution (1 mg/mL): Accurately weigh 10 mg of aspergillic acid standard and dissolve it in 10 mL of spectroscopic grade methanol in a volumetric flask.
Working Standards: Perform serial dilutions of the stock solution with methanol to prepare a series of working standards with concentrations ranging from 5 µg/mL to 100 µg/mL.
3. Sample Preparation:
Extract aspergillic acid from the source material (e.g., liquid culture) using a suitable organic solvent like ethyl acetate.
Evaporate the solvent and redissolve the dried extract in a known volume of methanol.
Filter the sample solution using a 0.22 µm syringe filter to remove any particulate matter.
Dilute the sample with methanol as necessary to ensure the absorbance reading falls within the linear range of the calibration curve.
4. Spectrophotometric Measurement:
Turn on the UV-Vis spectrophotometer and allow it to warm up as per the manufacturer's instructions.
Use methanol as the blank to zero the instrument at the chosen wavelength.
Measure the absorbance of each working standard and the prepared sample(s) at 328 nm .
For specificity, a full spectrum scan (220-400 nm) can be performed to confirm the presence of the characteristic peak.
5. Data Analysis:
Construct a calibration curve by plotting the absorbance of the working standards against their corresponding concentrations (µg/mL).
Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the correlation coefficient (R²).
Use the absorbance of the unknown sample to calculate its aspergillic acid concentration using the regression equation. Remember to account for any dilution factors.
Quantitative Data Summary
The following table summarizes the typical performance characteristics of the direct UV spectrophotometry method.
Parameter
Typical Value
Wavelength (λmax)
328 nm
Linearity Range
5 - 100 µg/mL
Correlation Coefficient (R²)
≥ 0.998
Limit of Detection (LOD)
~1.5 µg/mL
Limit of Quantification (LOQ)
~4.5 µg/mL
Solvent
Methanol or Ethanol
Method 2: Colorimetric Ferric Hydroxamate Assay
Application Note
This colorimetric method offers higher specificity compared to direct UV measurement and is based on a classic chemical reaction. Aspergillic acid, being a hydroxamic acid, reacts with ferric ions (Fe³⁺) under acidic conditions to form a stable, reddish-brown or magenta-colored ferric hydroxamate complex.[1][4][5] The intensity of this color is directly proportional to the concentration of aspergillic acid and can be quantified by measuring its absorbance in the visible range, typically between 480-540 nm. This method is particularly useful for samples containing impurities that may interfere with direct UV analysis.
Experimental Protocol
1. Materials and Reagents:
Visible Spectrophotometer
Glass or plastic cuvettes (1 cm path length)
Aspergillic acid standard (≥95% purity)
Solvent: 95% Ethanol
Reagent A (Hydroxylamine Solution): 0.5 M Hydroxylamine hydrochloride in 95% ethanol.
Reagent B (Alkaline Solution): 1.0 M Sodium hydroxide in distilled water.
Reagent C (Acidic Ferric Chloride Solution): 5% (w/v) Ferric chloride (FeCl₃) in 0.1 M Hydrochloric acid (HCl).
Volumetric flasks, pipettes, and test tubes.
2. Preparation of Standard Solutions:
Prepare a stock solution (1 mg/mL) and working standards (10-200 µg/mL) of aspergillic acid in 95% ethanol as described in Method 1.
3. Sample Preparation:
Prepare an ethanolic extract of the sample as described in Method 1. Ensure the final sample is dissolved in 95% ethanol.
Filter and dilute the sample as needed to fit within the calibration range.
4. Color Development Procedure:
Pipette 1.0 mL of each standard solution or sample into separate test tubes.
Add 1.0 mL of Reagent A (Hydroxylamine Solution) and 0.5 mL of Reagent B (Alkaline Solution) to each tube.
Heat the mixture in a water bath at 60°C for 10 minutes to facilitate the formation of the hydroxamic acid.
Allow the tubes to cool to room temperature.
Carefully add 2.0 mL of Reagent C (Acidic Ferric Chloride Solution) to each tube. A reddish-brown color will develop instantly.
Mix well and let the solution stand for 5 minutes for the color to stabilize.
5. Spectrophotometric Measurement:
Set the spectrophotometer to a wavelength of 530 nm .
Prepare a reagent blank by following the color development procedure using 1.0 mL of 95% ethanol instead of the sample or standard. Use this blank to zero the instrument.
Measure the absorbance of each standard and sample.
6. Data Analysis:
Construct a calibration curve by plotting absorbance versus concentration for the standards.
Determine the concentration of aspergillic acid in the sample using the linear regression equation derived from the calibration curve, correcting for any dilutions.
Quantitative Data Summary
The following table summarizes the typical performance characteristics for the Ferric Hydroxamate Assay.
Parameter
Typical Value
Wavelength (λmax)
~530 nm
Linearity Range
10 - 200 µg/mL
Correlation Coefficient (R²)
≥ 0.999
Limit of Detection (LOD)
~2.5 µg/mL
Limit of Quantification (LOQ)
~7.5 µg/mL
Final Complex Color
Reddish-Brown/Magenta
Visualizations
Experimental Workflow and Biosynthetic Pathway Diagrams
Caption: Workflow for the colorimetric quantification of aspergillic acid.
Caption: Biosynthesis of aspergillic acid from amino acid precursors.
Aspergillic acid as a potential lead compound in drug discovery
Application Notes and Protocols for Researchers Introduction Aspergillic acid, a pyrazinone-derived mycotoxin produced by various Aspergillus species, has emerged as a compelling lead compound in the field of drug discov...
Author: BenchChem Technical Support Team. Date: December 2025
Application Notes and Protocols for Researchers
Introduction
Aspergillic acid, a pyrazinone-derived mycotoxin produced by various Aspergillus species, has emerged as a compelling lead compound in the field of drug discovery.[1] Its unique chemical structure, featuring a hydroxamic acid functional group, underpins its diverse biological activities, including potent antimicrobial, anticancer, and antiviral properties.[1][2] This document provides detailed application notes and experimental protocols for researchers, scientists, and drug development professionals interested in exploring the therapeutic potential of aspergillic acid and its derivatives.
Key Functional Group: Cyclic hydroxamic acid, which is crucial for its biological activity, particularly its ability to chelate metal ions like iron.[3]
Biological Activities and Potential Applications
Aspergillic acid has demonstrated a broad spectrum of biological activities, making it a versatile scaffold for the development of novel therapeutics.
Anticancer Activity
Aspergillic acid and its analogs have shown significant cytotoxic effects against various cancer cell lines. The primary mechanism of its anticancer action is the inhibition of topoisomerase II, an essential enzyme for DNA replication and chromosome segregation.[4] This inhibition leads to DNA damage and subsequently triggers apoptosis (programmed cell death) in cancer cells.[5]
Table 1: Anticancer Activity of Aspergillic Acid Analogs
Note: Data for purified aspergillic acid against a standardized panel of cell lines is limited in the reviewed literature. The provided data is for related compounds or crude extracts.
Antimicrobial Activity
The antimicrobial properties of aspergillic acid are largely attributed to its iron-chelating ability.[3] By sequestering iron, an essential nutrient for microbial growth and virulence, aspergillic acid effectively inhibits the proliferation of a wide range of bacteria and fungi.[7] This mechanism makes it a promising candidate for combating drug-resistant pathogens. Recent studies have highlighted its potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli.[8]
Table 2: Antimicrobial Activity of Aspergillic Acid and Related Compounds
Note: MIC values can vary depending on the specific strain and testing methodology.
Antiviral Activity
Preliminary studies have indicated that aspergillic acid possesses antiviral properties, although this area is less explored compared to its anticancer and antimicrobial activities. Further research is warranted to elucidate its spectrum of antiviral activity and mechanism of action.
Experimental Protocols
Protocol 1: Determination of Anticancer Activity using MTT Assay
This protocol outlines the determination of the half-maximal inhibitory concentration (IC₅₀) of aspergillic acid against a cancer cell line using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.
Materials:
Aspergillic acid stock solution (dissolved in DMSO)
Cancer cell line of interest
Complete cell culture medium
96-well microtiter plates
MTT solution (5 mg/mL in PBS, sterile filtered)
Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)
Phosphate-buffered saline (PBS)
Multichannel pipette
Microplate reader
Procedure:
Cell Seeding: Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.
Compound Treatment: Prepare serial dilutions of aspergillic acid in culture medium. After 24 hours, remove the medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (medium with DMSO) and a blank (medium only).
Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO₂.
MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for an additional 4 hours.
Formazan Solubilization: Carefully remove the medium containing MTT and add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.
Absorbance Measurement: Shake the plate gently for 15 minutes to ensure complete dissolution. Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the log of the compound concentration to determine the IC₅₀ value.
Protocol 2: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution
This protocol describes the determination of the MIC of aspergillic acid against a bacterial strain using the broth microdilution method.
Materials:
Aspergillic acid stock solution (dissolved in DMSO)
Bacterial strain of interest
Cation-adjusted Mueller-Hinton Broth (CAMHB)
Sterile 96-well microtiter plates
Bacterial inoculum standardized to 0.5 McFarland (approximately 1.5 x 10⁸ CFU/mL)
Sterile saline or PBS
Multichannel pipette
Incubator
Procedure:
Compound Dilution: Prepare serial two-fold dilutions of aspergillic acid in CAMHB directly in the 96-well plate. The final volume in each well should be 50 µL.
Inoculum Preparation: Dilute the 0.5 McFarland bacterial suspension in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.
Inoculation: Add 50 µL of the standardized bacterial inoculum to each well, resulting in a final volume of 100 µL. Include a growth control (no compound) and a sterility control (no bacteria).
Incubation: Incubate the plate at 37°C for 18-24 hours.
MIC Determination: The MIC is defined as the lowest concentration of aspergillic acid that completely inhibits visible growth of the bacteria.
Signaling Pathways and Mechanisms of Action
Anticancer Mechanism: Topoisomerase II Inhibition and Apoptosis
Aspergillic acid's anticancer effects are primarily mediated through the inhibition of topoisomerase II. This leads to the stabilization of the topoisomerase II-DNA cleavage complex, resulting in DNA double-strand breaks and the activation of the intrinsic apoptotic pathway.
Application Notes and Protocols for Assessing the Antibacterial Activity of Aspergillic Acid
For Researchers, Scientists, and Drug Development Professionals Introduction Aspergillic acid, a pyrazine derivative produced by the fungus Aspergillus flavus, has demonstrated notable antibacterial properties.[1] Its me...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Aspergillic acid, a pyrazine derivative produced by the fungus Aspergillus flavus, has demonstrated notable antibacterial properties.[1] Its mechanism of action is primarily attributed to its function as a potent iron chelator. By sequestering iron, an essential metal for numerous vital cellular processes, Aspergillic acid effectively disrupts bacterial metabolism and growth. These application notes provide a comprehensive guide for the experimental assessment of Aspergillic acid's antibacterial activity, including detailed protocols and data presentation guidelines.
Data Presentation
Quantitative data from the antibacterial assays should be meticulously recorded and summarized for comparative analysis. The following tables provide a structured format for presenting your experimental findings.
Table 1: Minimum Inhibitory Concentration (MIC) of Aspergillic Acid
Aspergillic acid's primary mode of antibacterial action is the chelation of ferric iron (Fe³⁺), making it unavailable for critical bacterial enzymatic and metabolic processes. Iron is an essential cofactor for numerous enzymes involved in cellular respiration, DNA replication and repair, and ribosome synthesis. By depleting the available iron, Aspergillic acid inhibits these vital pathways, leading to bacteriostasis and, at higher concentrations, bactericidal effects.
Caption: Aspergillic acid's iron chelation mechanism.
Experimental Protocols
Minimum Inhibitory Concentration (MIC) Assay
The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The broth microdilution method is a standard and reliable technique for determining the MIC of Aspergillic acid.
Materials:
Aspergillic acid
Sterile 96-well microtiter plates
Mueller-Hinton Broth (MHB)
Bacterial cultures (e.g., S. aureus, E. coli)
Sterile saline (0.85% NaCl)
0.5 McFarland turbidity standard
Spectrophotometer
Pipettes and sterile tips
Incubator (37°C)
Protocol:
Preparation of Aspergillic Acid Stock Solution: Dissolve Aspergillic acid in a suitable solvent (e.g., DMSO) to a high concentration (e.g., 10 mg/mL). Further dilute in sterile MHB to create a working stock solution.
Preparation of Bacterial Inoculum:
From a fresh agar plate, select 3-5 isolated colonies of the test bacterium.
Suspend the colonies in sterile saline.
Adjust the turbidity of the suspension to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL) using a spectrophotometer at 625 nm.
Dilute the adjusted suspension 1:100 in MHB to achieve a final inoculum density of approximately 1.5 x 10⁶ CFU/mL.
Serial Dilution in Microtiter Plate:
Add 100 µL of sterile MHB to wells 2 through 12 of a 96-well plate.
Add 200 µL of the Aspergillic acid working stock solution to well 1.
Perform a two-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, and then transferring 100 µL from well 2 to well 3, and so on, until well 10. Discard 100 µL from well 10.
Well 11 will serve as the growth control (no Aspergillic acid).
Well 12 will serve as the sterility control (no bacteria).
Inoculation:
Add 10 µL of the prepared bacterial inoculum to wells 1 through 11. Do not inoculate well 12.
The final volume in each well will be approximately 110 µL.
Incubation: Incubate the plate at 37°C for 18-24 hours.
Interpretation of Results: The MIC is the lowest concentration of Aspergillic acid in which no visible growth (turbidity) is observed.
Caption: Workflow for MIC determination.
Minimum Bactericidal Concentration (MBC) Assay
The MBC is the lowest concentration of an antimicrobial agent required to kill 99.9% of the initial bacterial inoculum. This assay is performed as a follow-up to the MIC test.
Materials:
MIC plate from the previous experiment
Sterile agar plates (e.g., Tryptic Soy Agar)
Sterile micro-pipettors and tips
Incubator (37°C)
Protocol:
Subculturing from MIC Plate:
From the wells of the MIC plate that show no visible growth (the MIC well and the wells with higher concentrations), take a 10 µL aliquot.
Spot-inoculate the aliquot onto a sterile agar plate.
Incubation: Incubate the agar plates at 37°C for 18-24 hours.
Interpretation of Results: The MBC is the lowest concentration of Aspergillic acid that results in no bacterial growth on the agar plate, which corresponds to a 99.9% reduction in the initial inoculum.
Caption: Workflow for MBC determination.
Disk Diffusion Assay (Kirby-Bauer Method)
The disk diffusion assay is a qualitative method to assess the susceptibility of bacteria to an antimicrobial agent.
Materials:
Aspergillic acid
Sterile filter paper disks (6 mm diameter)
Mueller-Hinton Agar (MHA) plates
Bacterial cultures
Sterile swabs
0.5 McFarland turbidity standard
Forceps
Incubator (37°C)
Protocol:
Preparation of Aspergillic Acid Disks:
Dissolve Aspergillic acid in a suitable solvent to a known concentration.
Impregnate sterile filter paper disks with a specific volume of the Aspergillic acid solution to achieve a desired amount per disk (e.g., 30 µ g/disk ).
Allow the disks to dry completely in a sterile environment.
Preparation of Bacterial Lawn:
Prepare a bacterial inoculum adjusted to the 0.5 McFarland standard as described in the MIC protocol.
Using a sterile swab, evenly streak the entire surface of an MHA plate to create a uniform bacterial lawn.
Application of Disks:
Using sterile forceps, place the Aspergillic acid-impregnated disks onto the surface of the inoculated MHA plate.
Gently press the disks to ensure complete contact with the agar.
Incubation: Invert the plates and incubate at 37°C for 18-24 hours.
Interpretation of Results: Measure the diameter of the zone of inhibition (the clear area around the disk where bacterial growth is inhibited) in millimeters. The size of the zone is indicative of the susceptibility of the bacterium to Aspergillic acid.
Time-Kill Curve Assay
This assay provides information on the rate at which an antimicrobial agent kills a bacterial population over time.
Materials:
Aspergillic acid
Bacterial cultures
Sterile broth (e.g., MHB)
Sterile saline
Sterile tubes or flasks
Shaking incubator (37°C)
Spectrophotometer
Sterile agar plates
Pipettes and sterile tips
Timer
Protocol:
Preparation of Inoculum: Prepare a bacterial suspension in broth with a starting concentration of approximately 5 x 10⁵ CFU/mL.
Exposure to Aspergillic Acid:
Prepare tubes or flasks containing broth with different concentrations of Aspergillic acid (e.g., 0.5x MIC, 1x MIC, 2x MIC, and 4x MIC).
Include a growth control tube with no Aspergillic acid.
Inoculate each tube with the prepared bacterial suspension.
Sampling and Plating:
At various time points (e.g., 0, 2, 4, 6, 8, and 24 hours), withdraw an aliquot from each tube.
Perform serial dilutions of the aliquots in sterile saline.
Plate the dilutions onto sterile agar plates.
Incubation and Colony Counting: Incubate the plates at 37°C for 18-24 hours and then count the number of colonies (CFU/mL) for each time point and concentration.
Data Analysis: Plot the log₁₀ CFU/mL versus time for each concentration of Aspergillic acid. A bactericidal effect is generally defined as a ≥3-log₁₀ reduction in CFU/mL from the initial inoculum.
Conclusion
These application notes provide a framework for the systematic evaluation of Aspergillic acid's antibacterial activity. By following these detailed protocols and utilizing the structured data presentation formats, researchers can generate robust and comparable data to further elucidate the therapeutic potential of this natural product. The primary mechanism of iron chelation highlights a promising avenue for combating bacterial infections, particularly in the context of rising antibiotic resistance.
Application Notes and Protocols: Determining Aspergillic Acid Cytotoxicity
Audience: Researchers, scientists, and drug development professionals. Introduction: Aspergillic acid is a mycotoxin produced by several species of the Aspergillus genus, notably Aspergillus flavus.[1][2] As a pyrazine d...
Author: BenchChem Technical Support Team. Date: December 2025
Audience: Researchers, scientists, and drug development professionals.
Introduction:
Aspergillic acid is a mycotoxin produced by several species of the Aspergillus genus, notably Aspergillus flavus.[1][2] As a pyrazine derivative, it possesses antibiotic properties but also raises toxicological concerns.[2][3] Evaluating the cytotoxic potential of aspergillic acid is crucial for understanding its mechanism of action and determining its risk to human and animal health. These application notes provide detailed protocols for key cell culture-based assays to quantify the cytotoxicity of aspergillic acid, focusing on cell viability, membrane integrity, and apoptosis.
Key Assays for Cytotoxicity Assessment
Several robust assays can be employed to measure the cytotoxic effects of aspergillic acid. The most common methods include:
MTT Assay: Measures cell viability by assessing mitochondrial metabolic activity.[4][5]
Lactate Dehydrogenase (LDH) Assay: Quantifies cell death by measuring the release of a cytosolic enzyme upon plasma membrane damage.[4][6][7]
Caspase-3 Activity Assay: Detects the activation of a key executioner caspase, providing a specific marker for apoptosis.[8][9]
Data Presentation: Quantifying Aspergillic Acid Cytotoxicity
Effective data presentation is essential for comparing the cytotoxic effects of aspergillic acid across different cell lines and conditions. The half-maximal inhibitory concentration (IC50) is a key parameter derived from dose-response curves. Data should be summarized in a clear, tabular format.
Table 1: Hypothetical IC50 Values for Aspergillic Acid
Note: The following data are for illustrative purposes only to provide a template for data presentation. Actual values must be determined experimentally.
Cell Line
Cell Type
Assay
Exposure Time (hr)
IC50 (µM)
A549
Human Lung Carcinoma
MTT
48
75.2
HepG2
Human Liver Carcinoma
MTT
48
58.9
SK
Swine Kidney Epithelial
LDH
48
92.5
MCF-7
Human Breast Adenocarcinoma
Caspase-3
24
45.1
Experimental Protocols & Workflows
MTT Assay for Cell Viability
The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability.[5] In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals.[5] The concentration of the dissolved formazan is directly proportional to the number of living cells.[10]
Caption: Workflow for the MTT cell viability assay.
Protocol: MTT Assay
Cell Plating: Seed cells in a 96-well plate at a density of approximately 1 x 10⁴ cells/well and incubate for 24 hours at 37°C.[11]
Treatment: Remove the old media and add 100 µL of fresh media containing various concentrations of aspergillic acid to the wells. Include untreated control wells (vehicle only) and blank wells (media only).[11] Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).
MTT Addition: Add 10 µL of MTT stock solution (5 mg/mL in PBS) to each well to achieve a final concentration of 0.5 mg/mL.[11]
Incubation: Incubate the plate for 2 to 4 hours at 37°C, allowing for the formation of formazan crystals.[10]
Solubilization: Carefully aspirate the MTT-containing medium from each well. Add 100 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well to dissolve the formazan precipitate.[11]
Measurement: Place the plate on an orbital shaker for 15 minutes to ensure complete solubilization. Read the absorbance at 570 nm using a microplate reader.[11]
Analysis: Subtract the background absorbance from the blank wells. Calculate cell viability as a percentage relative to the untreated control cells.
LDH Assay for Cytotoxicity
The Lactate Dehydrogenase (LDH) assay is a method to quantify cytotoxicity by measuring LDH released from cells with damaged plasma membranes.[6][7] LDH is a stable cytosolic enzyme that, upon release into the culture medium, catalyzes the conversion of lactate to pyruvate.[6] This reaction is coupled to the reduction of a tetrazolium salt into a colored formazan product, which can be measured spectrophotometrically.[6]
Caption: Workflow for the LDH cytotoxicity assay.
Protocol: LDH Assay
Cell Plating and Treatment: Plate and treat cells with aspergillic acid as described in the MTT protocol (Steps 1-2).
Setup Controls:
Spontaneous Release Control: Use untreated cells.
Maximum Release Control: Add 10 µL of 10X Lysis Buffer to untreated control wells 45 minutes before the end of the incubation period.
Sample Collection: Centrifuge the 96-well plate at 600 x g for 10 minutes to pellet the cells.
Reaction Setup: Carefully transfer 50 µL of the cell culture supernatant from each well to a new, flat-bottom 96-well plate.
LDH Reaction: Prepare the LDH Reaction Mixture according to the kit manufacturer's instructions. Add 50 µL of the Reaction Mixture to each well containing the supernatant.
Incubation: Incubate the plate for up to 30 minutes at room temperature, protected from light.[6]
Stop Reaction: Add 50 µL of Stop Solution to each well and gently tap to mix.[12]
Measurement: Measure the absorbance at 490 nm using a microplate reader within 1 hour.[6][12]
Analysis: Calculate the percentage of cytotoxicity using the absorbance values from the experimental, spontaneous release, and maximum release controls.
Caspase-3 Activity Assay for Apoptosis
Caspase-3 is a critical executioner caspase in the apoptotic pathway.[8][9] This assay detects its activity using a specific peptide substrate (e.g., DEVD) conjugated to a colorimetric (p-nitroaniline, pNA) or fluorometric (7-amino-4-methylcoumarin, AMC) reporter.[8][13] Cleavage of the substrate by active caspase-3 releases the reporter molecule, which can be quantified.[8]
Caption: Workflow for the colorimetric Caspase-3 activity assay.
Protocol: Colorimetric Caspase-3 Assay
Induce Apoptosis: Plate 1-2 x 10⁶ cells and treat with the desired concentrations of aspergillic acid for the appropriate time to induce apoptosis.
Cell Lysis: Collect the cells, wash with cold PBS, and resuspend in 50 µL of chilled Cell Lysis Buffer. Incubate on ice for 10 minutes.
Prepare Lysate: Centrifuge the lysate at 10,000 x g for 1 minute. Transfer the supernatant to a fresh tube.
Protein Quantification: Measure the protein concentration of the lysate (e.g., using a BCA assay).
Assay Reaction: Load 50-100 µg of protein per well into a 96-well plate. Adjust the volume to 50 µL with Cell Lysis Buffer.
Add 50 µL of 2X Reaction Buffer (containing DTT) to each well.
Add 5 µL of the 4 mM DEVD-pNA substrate.
Incubation: Incubate the plate at 37°C for 1-2 hours, protected from light.
Measurement: Read the plate at 400 or 405 nm in a microplate reader.
Analysis: Compare the absorbance from the aspergillic acid-treated samples to the untreated control to determine the fold-increase in caspase-3 activity.
Investigating Apoptotic Signaling Pathways
The activation of caspase-3 suggests that aspergillic acid may induce cell death via apoptosis. Apoptosis can be initiated through two primary pathways: the intrinsic (mitochondrial) and extrinsic (death receptor) pathways. Both converge on the activation of executioner caspases like caspase-3. Further investigation would be required to determine the specific pathway activated by aspergillic acid.
Caption: General overview of apoptotic signaling pathways.
These protocols provide a comprehensive framework for assessing the cytotoxicity of aspergillic acid. Proper optimization of cell density, treatment duration, and compound concentration is critical for generating reliable and reproducible data.
Technical Support Center: Large-Scale Production of Aspergillic Acid
This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals engaged in the large-scale production of aspergillic acid. It offers troubleshooting guides, f...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals engaged in the large-scale production of aspergillic acid. It offers troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and insights into the biosynthetic and regulatory pathways.
Troubleshooting Guides
This section addresses specific issues that may arise during the large-scale fermentation and purification of aspergillic acid.
Problem ID
Question
Possible Causes
Suggested Solutions
AA-P01
Low or no yield of aspergillic acid despite good fungal growth.
Silent or low expression of the aspergillic acid biosynthetic gene cluster (asa). The genetic background of the Aspergillus strain is critical. Some strains, like certain Aspergillus oryzae strains, may have a silent or weakly expressed asa cluster.[1]
Strain Selection and Optimization: - Ensure you are using a known aspergillic acid-producing strain of Aspergillus flavus.- Consider strain improvement techniques such as UV mutagenesis or genetic engineering to enhance production.
Inappropriate culture medium. The composition of the fermentation medium significantly impacts secondary metabolite production. Rich media containing casein peptone can induce the asa gene cluster, while minimal media may not.[1]
Medium Optimization: - Switch to a casein peptone-based medium to induce the asa cluster.[1]- Supplement the medium with the precursor amino acids L-leucine and L-isoleucine to enhance the biosynthesis of aspergillic acid.
Suboptimal fermentation parameters. pH, temperature, aeration, and agitation are critical for secondary metabolite production.
Parameter Optimization: - Systematically optimize fermentation parameters such as pH (typically around 5.5-6.5), temperature (around 28-30°C), and dissolved oxygen levels.
AA-P02
High accumulation of deoxyaspergillic acid but low levels of aspergillic acid.
Bottleneck in the biosynthetic pathway. Deoxyaspergillic acid is the precursor to aspergillic acid. Its accumulation indicates a potential issue with the downstream enzyme AsaD (a cytochrome P450 monooxygenase) which is responsible for the hydroxylation step.[1][2]
Enhance AsaD Activity: - Ensure sufficient oxygen supply, as cytochrome P450 enzymes require molecular oxygen.- Overexpress the asaD gene to increase the enzymatic conversion of deoxyaspergillic acid.
AA-P03
Inconsistent yields between fermentation batches.
Variability in inoculum. The age, concentration, and physiological state of the inoculum can significantly affect fermentation performance.
Standardize Inoculum Preparation: - Develop a standardized protocol for spore suspension preparation and storage.- Use a consistent inoculum size and age for each fermentation batch.
Fluctuations in fermentation conditions. Minor variations in pH, temperature, or nutrient concentrations can lead to inconsistent product formation.
Implement Robust Process Control: - Utilize automated bioreactors with tight control over pH, temperature, and dissolved oxygen.- Ensure consistent quality of all media components.
AA-P04
Difficulty in purifying aspergillic acid from the fermentation broth.
Complex mixture of secondary metabolites. Aspergillus flavus produces a wide range of secondary metabolites, which can interfere with the purification of aspergillic acid.
Optimize Downstream Processing: - Employ a multi-step purification strategy, such as solvent extraction followed by column chromatography.- Consider using techniques like crystallization to obtain high-purity aspergillic acid.
Formation of a stable red-orange pigment (ferriaspergillin). Aspergillic acid is a potent iron chelator and forms a colored complex with ferric ions, which can complicate purification.[2][3]
Iron Chelation Management: - Control the iron concentration in the fermentation medium to minimize ferriaspergillin formation.- Use a chelating agent during extraction to break the ferriaspergillin complex, if necessary.
Frequently Asked Questions (FAQs)
Q1: What is the optimal medium composition for large-scale aspergillic acid production?
A1: The optimal medium can vary depending on the specific Aspergillus strain. However, a medium rich in amino acids, such as one containing casein peptone, has been shown to strongly induce the asa gene cluster and promote robust production of aspergillic acid.[1] Supplementation with the precursor amino acids, L-leucine and L-isoleucine, is also highly recommended to drive the biosynthetic pathway towards aspergillic acid.
Q2: What are the key fermentation parameters to control for maximizing aspergillic acid yield?
A2: For successful large-scale production, precise control of the following parameters is crucial:
pH: Maintain the pH in the range of 5.5 to 6.5.
Temperature: The optimal temperature for growth and production is typically between 28°C and 30°C.
Aeration and Agitation: Adequate dissolved oxygen is critical, especially for the hydroxylation step catalyzed by the cytochrome P450 enzyme AsaD. The optimal agitation and aeration rates should be determined empirically for your specific bioreactor configuration.
Precursor Feeding: A fed-batch strategy with controlled feeding of L-leucine and L-isoleucine can help maintain high productivity throughout the fermentation.
Q3: How can I accurately quantify the concentration of aspergillic acid in my fermentation broth?
A3: High-Performance Liquid Chromatography (HPLC) is the most common and reliable method for quantifying aspergillic acid. A reversed-phase C18 column is typically used with a mobile phase consisting of a gradient of acetonitrile and water, both containing a small amount of formic acid to ensure proper ionization for mass spectrometry detection or to improve peak shape for UV detection.
Q4: What are the main challenges in scaling up aspergillic acid production from lab to industrial scale?
A4: The primary challenges include:
Maintaining Shear Stress: Agitation and aeration rates that are optimal at the lab scale may cause excessive shear stress at larger scales, potentially damaging the fungal mycelia and reducing productivity.
Ensuring Homogeneity: Achieving uniform distribution of nutrients, oxygen, and pH throughout a large bioreactor can be difficult.
Contamination Control: The risk of microbial contamination increases with the scale and duration of the fermentation.
Downstream Processing: Efficiently extracting and purifying aspergillic acid from large volumes of fermentation broth requires robust and scalable downstream processing methods.
Experimental Protocols
Protocol 1: Submerged Fermentation of Aspergillus flavus for Aspergillic Acid Production
1. Inoculum Preparation:
a. Grow a culture of a high-yield Aspergillus flavus strain on Potato Dextrose Agar (PDA) plates at 30°C for 7 days until sporulation.
b. Harvest the spores by flooding the plate with sterile 0.1% Tween 80 solution and gently scraping the surface with a sterile loop.
c. Determine the spore concentration using a hemocytometer and adjust to the desired concentration (e.g., 1 x 10^7 spores/mL) with sterile water.
2. Fermentation:
a. Prepare the fermentation medium. A recommended medium is a casein peptone-based broth.
b. Sterilize the bioreactor and the medium.
c. Inoculate the bioreactor with the prepared spore suspension.
d. Maintain the fermentation parameters:
Temperature: 28-30°C
pH: 5.5-6.5 (controlled with automated addition of acid/base)
Agitation and aeration: Optimized for the specific bioreactor to ensure adequate dissolved oxygen levels without excessive shear stress.
e. Monitor the fermentation by periodically taking samples to measure biomass, substrate consumption, and aspergillic acid concentration.
f. Consider a fed-batch strategy, feeding a concentrated solution of L-leucine and L-isoleucine after the initial growth phase.
Protocol 2: Extraction and Purification of Aspergillic Acid
1. Extraction:
a. At the end of the fermentation, separate the fungal biomass from the broth by filtration or centrifugation.
b. Acidify the supernatant to a pH of approximately 3.0 using a suitable acid (e.g., HCl).
c. Extract the acidified supernatant with an organic solvent such as ethyl acetate or chloroform. Perform the extraction multiple times to ensure complete recovery.
d. Combine the organic extracts and dry them over anhydrous sodium sulfate.
e. Evaporate the solvent under reduced pressure to obtain the crude extract.
2. Purification:
a. Dissolve the crude extract in a minimal amount of a suitable solvent.
b. Purify the aspergillic acid using column chromatography on silica gel, eluting with a gradient of a non-polar solvent (e.g., hexane) and a more polar solvent (e.g., ethyl acetate).
c. Collect the fractions and analyze them by Thin Layer Chromatography (TLC) or HPLC to identify those containing aspergillic acid.
d. Pool the pure fractions and evaporate the solvent.
e. For further purification, recrystallize the aspergillic acid from a suitable solvent system.
Visualizations
Biosynthetic Pathway of Aspergillic Acid
Caption: Biosynthesis of aspergillic acid from precursor amino acids.
Regulatory Network of the asa Gene Cluster
Caption: Regulation of the aspergillic acid (asa) gene cluster.
Technical Support Center: Optimizing Aspergillic Acid Production from Fungal Fermentation
This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for improving the yield of aspergillic a...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for improving the yield of aspergillic acid from fungal fermentation, primarily using Aspergillus flavus.
Frequently Asked Questions (FAQs)
Q1: What is aspergillic acid and which microorganisms produce it?
A1: Aspergillic acid is a pyrazinone-based secondary metabolite with antibiotic properties. It is primarily produced by filamentous fungi of the genus Aspergillus, with Aspergillus flavus being a well-documented producer. Some strains of Aspergillus oryzae have also been shown to produce aspergillic acid under specific conditions.
Q2: What are the key precursors for aspergillic acid biosynthesis?
A2: The biosynthesis of aspergillic acid is dependent on the availability of the branched-chain amino acids L-leucine and L-isoleucine. These are condensed to form the initial precursor, deoxyaspergillic acid, which is then further modified to yield aspergillic acid.[1]
Q3: What is the general biosynthetic pathway for aspergillic acid?
A3: The production of aspergillic acid is governed by a dedicated gene cluster. The core enzyme, a nonribosomal peptide synthetase (NRPS)-like enzyme, facilitates the condensation of L-leucine and L-isoleucine. Subsequent enzymatic steps, including oxidation, lead to the formation of the final aspergillic acid molecule. A key intermediate in this pathway is deoxyaspergillic acid.[2]
Q4: What is a suitable basal medium for Aspergillus flavus fermentation to produce aspergillic acid?
A4: A commonly used semi-synthetic medium for the cultivation of Aspergillus species for secondary metabolite production is Czapek-Dox medium.[2][3] Its composition provides a defined source of carbon (sucrose) and nitrogen (sodium nitrate), along with essential minerals.
Q5: What are the general optimal physical parameters for Aspergillus flavus growth?
A5: For general growth, Aspergillus flavus prefers a temperature of around 30°C and a slightly acidic to neutral pH, typically in the range of 6.0-7.0. These parameters serve as a good starting point for optimizing aspergillic acid production.
Troubleshooting Guide
Problem 1: Low or no aspergillic acid yield.
Potential Cause
Troubleshooting Step
Inappropriate Fungal Strain
Ensure you are using a known aspergillic acid-producing strain of Aspergillus flavus. Not all strains have the genetic capacity for its production. Consider strain improvement techniques if necessary.
Suboptimal Medium Composition
The composition of the fermentation medium is critical. Ensure that the medium is not deficient in the essential precursors, L-leucine and L-isoleucine. Consider supplementing the medium with these amino acids. Tryptone-based media have been shown to support good production.[3]
Incorrect pH of the Medium
The pH of the fermentation broth can significantly impact enzyme activity and metabolite production. Monitor the pH throughout the fermentation and adjust if necessary. The optimal pH for A. flavus growth is generally between 6.0 and 7.0.
Inadequate Aeration and Agitation
Proper oxygen supply is crucial for the growth of aerobic fungi like Aspergillus flavus and for the biosynthesis of secondary metabolites. Optimize the agitation speed and aeration rate to ensure sufficient dissolved oxygen without causing excessive shear stress on the mycelia.[4]
Suboptimal Fermentation Temperature
Temperature affects fungal growth and enzyme kinetics. The optimal growth temperature for A. flavus is around 30°C. Deviations from this can lead to reduced yield.
Problem 2: Accumulation of precursor molecules (e.g., deoxyaspergillic acid).
Potential Cause
Troubleshooting Step
Bottleneck in the Biosynthetic Pathway
Accumulation of deoxyaspergillic acid suggests a potential issue with the downstream enzymatic steps, such as the oxidation to aspergillic acid.[2] This could be due to genetic factors in the specific strain or suboptimal conditions for the respective enzymes.
Feedback Inhibition
High concentrations of the final product, aspergillic acid, might inhibit earlier steps in the biosynthetic pathway. Consider strategies for in-situ product removal.
Problem 3: Poor fungal growth.
Potential Cause
Troubleshooting Step
Nutrient Limitation
Ensure the fermentation medium contains adequate sources of carbon, nitrogen, phosphorus, and essential trace elements.
Contamination
Microbial contamination can inhibit the growth of Aspergillus flavus and compete for nutrients. Maintain strict aseptic techniques throughout the fermentation process.
Inoculum Quality
The age and viability of the inoculum can impact the lag phase and overall growth. Use a fresh, actively growing seed culture for inoculation.
Data Presentation
Table 1: Recommended Starting Fermentation Parameters for Aspergillic Acid Production
Parameter
Recommended Range
Notes
Temperature
28-32°C
Optimal growth of A. flavus is typically around 30°C.
pH
6.0-7.0
The initial pH of the medium should be adjusted accordingly.
Agitation
150-250 rpm
This should be optimized to ensure good mixing and oxygen transfer without causing excessive shear stress.[5]
Aeration
0.5-1.5 vvm
Dependent on the bioreactor configuration and cell density.
Incubation Time
5-10 days
Monitor production over time to determine the optimal harvest point.
Table 2: Example of a Basal Fermentation Medium (Czapek-Dox Broth)
Component
Concentration (g/L)
Sucrose
30.0
Sodium Nitrate
2.0
Dipotassium Phosphate
1.0
Magnesium Sulfate
0.5
Potassium Chloride
0.5
Ferrous Sulfate
0.01
Distilled Water
1000 mL
Note: For enhanced aspergillic acid production, consider supplementing with L-leucine and L-isoleucine or using a complex nitrogen source like tryptone.[3]
Experimental Protocols
Protocol 1: Submerged Fermentation of Aspergillus flavus for Aspergillic Acid Production
Medium Preparation: Prepare the desired fermentation medium (e.g., Czapek-Dox broth as described in Table 2). For enhanced production, consider supplementing with 1-5 g/L of L-leucine and L-isoleucine. Dispense the medium into baffled flasks (e.g., 100 mL in a 250 mL flask) or a laboratory-scale fermenter. Sterilize by autoclaving at 121°C for 15-20 minutes.
Inoculum Preparation: Inoculate a seed culture medium (e.g., Potato Dextrose Broth) with spores of a known aspergillic acid-producing strain of Aspergillus flavus. Incubate at 30°C on a rotary shaker at 150 rpm for 48-72 hours until a sufficient mycelial biomass is obtained.
Inoculation: Aseptically transfer the seed culture to the production medium. A typical inoculum size is 5-10% (v/v).
Incubation: Incubate the production culture under the optimized conditions as outlined in Table 1.
Monitoring: Periodically and aseptically withdraw samples to monitor fungal growth (e.g., dry cell weight) and aspergillic acid production (e.g., by HPLC).
Harvesting: After the desired incubation period (typically when aspergillic acid concentration peaks), harvest the fermentation broth for extraction.
Protocol 2: Extraction and Partial Purification of Aspergillic Acid
Separation of Mycelia: Separate the fungal mycelia from the culture broth by filtration through cheesecloth or by centrifugation.
Solvent Extraction: Transfer the cell-free supernatant to a separating funnel. Add an equal volume of an immiscible organic solvent such as chloroform or ethyl acetate.[6]
Mixing and Phase Separation: Shake the funnel vigorously for 5-10 minutes to ensure thorough mixing and allow the phases to separate.
Collection of Organic Phase: Collect the organic layer (bottom layer for chloroform, top layer for ethyl acetate) containing the aspergillic acid.
Repeated Extraction: Repeat the extraction of the aqueous phase with the organic solvent 2-3 times to maximize the recovery of aspergillic acid.
Solvent Evaporation: Combine the organic extracts and evaporate the solvent under reduced pressure using a rotary evaporator to obtain a crude extract.
Further Purification (Optional): The crude extract can be further purified using techniques such as column chromatography (e.g., silica gel) or preparative HPLC.
Mandatory Visualizations
Caption: Biosynthetic pathway of aspergillic acid.
Caption: Experimental workflow for aspergillic acid production.
Optimizing culture conditions for enhanced Aspergillic acid synthesis
This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing culture conditions for enhanced Aspergillic acid synthesis by Aspergillus flavus...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing culture conditions for enhanced Aspergillic acid synthesis by Aspergillus flavus. The information is presented in a question-and-answer format to directly address specific issues encountered during experimentation.
Frequently Asked Questions (FAQs)
Q1: What is Aspergillic acid and why is it important?
Aspergillic acid is a pyrazinone-derived secondary metabolite produced by the fungus Aspergillus flavus. It exhibits antimicrobial properties and is of interest to researchers for its potential applications in drug development.
Q2: What are the key culture parameters influencing Aspergillic acid synthesis?
The primary factors that significantly impact the yield of Aspergillic acid include the composition of the culture medium, pH, temperature, aeration, and agitation.
Q3: Which strain of fungus is commonly used for Aspergillic acid production?
Aspergillus flavus is the most well-known producer of Aspergillic acid.[1]
Q4: What is the basic biosynthetic pathway of Aspergillic acid?
Aspergillic acid is synthesized from the amino acid precursors L-leucine and L-isoleucine. The biosynthetic pathway involves a series of enzymatic reactions encoded by the asa gene cluster. A key intermediate in this pathway is deoxyaspergillic acid.[2][3]
Troubleshooting Guide
Q1: My Aspergillus flavus culture is growing well, but the Aspergillic acid yield is low. What are the possible causes and solutions?
Low yield despite good fungal growth is a common issue. Here are several factors to investigate:
Suboptimal Media Composition: The nutrient balance in your media may not be conducive to secondary metabolism.
Solution: Ensure your medium contains a suitable carbon and nitrogen source. Media rich in yeast extract have been shown to support Aspergillic acid production. Consider switching to or optimizing a Yeast Extract Sucrose (YES) medium.
Incorrect pH: The pH of the culture medium can drastically affect enzyme activity and metabolite production.
Solution: Monitor and control the pH of your culture. The optimal pH for the growth of A. flavus is generally between 6.0 and 6.5. While the optimal pH for Aspergillic acid production is not definitively established, it is advisable to maintain the pH within the optimal range for fungal growth.
Inappropriate Temperature: Temperature influences both fungal growth and the expression of genes involved in secondary metabolism.
Solution: The optimal temperature for the radial growth of A. flavus is around 28-30°C.[4] However, some studies suggest that secondary metabolite production can be enhanced at slightly different temperatures. It is recommended to perform a temperature optimization study in the range of 25-37°C.
Insufficient Aeration or Agitation: Oxygen availability is critical for the growth of this aerobic fungus and for the enzymatic reactions in the biosynthetic pathway.
Solution: In shake flask cultures, ensure adequate headspace and use baffled flasks to improve oxygen transfer. For bioreactors, optimize the agitation speed and aeration rate. Be aware that excessive shear stress from high agitation can damage the mycelia and reduce yield.
Incorrect Harvest Time: Aspergillic acid is a secondary metabolite, and its production typically begins during the stationary phase of fungal growth.
Solution: Perform a time-course experiment to determine the optimal harvest time for maximizing Aspergillic acid concentration.
Q2: I am observing a reddish-brown pigment in my Aspergillus flavus culture. What does this indicate?
The formation of a reddish-brown pigment is often due to the production of ferriaspergillin, a complex formed between Aspergillic acid and iron ions in the medium.[2][3] This can be a positive visual indicator of Aspergillic acid synthesis.
Q3: My Aspergillus flavus culture is contaminated with bacteria or other fungi. How can I prevent this?
Contamination is a frequent problem in fungal fermentations.
Solution:
Aseptic Technique: Strictly adhere to aseptic techniques during all stages of culture handling, including media preparation, inoculation, and sampling.
Sterilization: Ensure that all media, glassware, and equipment are properly sterilized.
Antibiotics: For bacterial contamination, consider adding a broad-spectrum antibiotic (e.g., chloramphenicol) to your culture medium. However, be aware that this may have unintended effects on fungal metabolism.
Spore Inoculum: Prepare your spore suspension from a pure culture and ensure its purity before inoculation.
Q4: I am having difficulty extracting Aspergillic acid from the fermentation broth. What can I do?
Inefficient extraction can lead to an underestimation of the actual yield.
Solution:
Solvent Selection: Aspergillic acid is soluble in organic solvents. Ethyl acetate is a commonly used and effective solvent for extraction.
pH Adjustment: Acidifying the culture filtrate to a pH of around 3 before extraction can improve the partitioning of Aspergillic acid into the organic phase.
Emulsion Formation: If an emulsion forms during liquid-liquid extraction, it can be broken by centrifugation or by adding a small amount of a saturated salt solution.
Data Presentation
Table 1: Recommended Culture Conditions for Aspergillus flavus Growth and Secondary Metabolite Production
Parameter
Recommended Range
Notes
Temperature
28-37°C
Optimal growth is often observed at the lower end of this range, while secondary metabolite production may be enhanced at slightly higher temperatures.[2]
pH
5.5 - 7.5
Optimal mycelial growth is typically between pH 6.0 and 6.5.[5]
Aeration
High
As an aerobic fungus, A. flavus requires sufficient oxygen for growth and metabolism.
Agitation
150 - 250 rpm
This is a general range for shake flask cultures. Higher speeds can cause shear stress and damage mycelia.[6]
Table 2: Example Media Composition for Aspergillic Acid Production (YES Medium)
Component
Concentration (g/L)
Yeast Extract
20
Sucrose
150
MgSO₄·7H₂O
0.5
ZnSO₄·7H₂O
0.01
CuSO₄·5H₂O
0.005
Experimental Protocols
Protocol 1: Shake Flask Fermentation of Aspergillus flavus for Aspergillic Acid Production
Media Preparation: Prepare Yeast Extract Sucrose (YES) broth according to the composition in Table 2. Dispense 100 mL of the medium into 250 mL Erlenmeyer flasks. For improved aeration, baffled flasks are recommended.
Sterilization: Autoclave the flasks containing the medium at 121°C for 15 minutes.
Inoculation: Inoculate each flask with a spore suspension of Aspergillus flavus to a final concentration of 1 x 10⁶ spores/mL.
Incubation: Incubate the flasks on a rotary shaker at 28-30°C with an agitation speed of 200 rpm for 7-10 days.
Sampling: Aseptically collect samples at regular intervals (e.g., every 24 hours) to monitor fungal growth and Aspergillic acid production.
Protocol 2: Extraction of Aspergillic Acid from Fermentation Broth
Separation of Mycelia: Separate the fungal biomass from the culture broth by filtration through cheesecloth or by centrifugation.
Acidification: Adjust the pH of the culture filtrate to approximately 3.0 using 1M HCl.
Solvent Extraction: Perform a liquid-liquid extraction by adding an equal volume of ethyl acetate to the acidified filtrate in a separatory funnel. Shake vigorously for 2-3 minutes and allow the layers to separate.
Collection of Organic Phase: Collect the upper organic layer (ethyl acetate). Repeat the extraction process two more times with fresh ethyl acetate to ensure complete recovery.
Drying and Concentration: Pool the ethyl acetate extracts and dry them over anhydrous sodium sulfate. Evaporate the solvent under reduced pressure using a rotary evaporator to obtain the crude extract containing Aspergillic acid.
Reconstitution: Re-dissolve the dried extract in a known volume of methanol or acetonitrile for subsequent analysis.
Protocol 3: Quantification of Aspergillic Acid by HPLC-MS
Instrumentation: Use a High-Performance Liquid Chromatography (HPLC) system coupled with a Mass Spectrometer (MS).
Chromatographic Column: A C18 reverse-phase column is suitable for the separation.
Mobile Phase: A gradient elution with a mobile phase consisting of water (with 0.1% formic acid) and acetonitrile (with 0.1% formic acid) is commonly used.
Injection Volume: Inject 10-20 µL of the reconstituted extract.
Mass Spectrometry Detection:
Ionization Mode: Electrospray Ionization (ESI) in positive mode is typically used.
Detection: Monitor for the characteristic m/z of Aspergillic acid ([M+H]⁺ ≈ 225.1598) and its fragments for confirmation.
Quantification: Create a standard curve using a purified Aspergillic acid standard of known concentrations to quantify the amount in the samples.
Visualizations
Caption: Biosynthetic pathway of Aspergillic acid in Aspergillus flavus.
Caption: General experimental workflow for Aspergillic acid production.
Caption: Simplified signaling pathway for secondary metabolism regulation.
Technical Support Center: Overcoming Poor Solubility of Aspergillic Acid
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming the challenges associated with the p...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming the challenges associated with the poor aqueous solubility of aspergillic acid.
Frequently Asked Questions (FAQs)
Q1: What is the aqueous solubility of aspergillic acid?
Aspergillic acid is characterized as being poorly soluble in cold water.[1] An estimated aqueous solubility is approximately 929.3 mg/L at 25°C.[2]
Q2: What are the key chemical properties of aspergillic acid relevant to its solubility?
Aspergillic acid is a weak acid with a pKa of 5.5.[1] This property is crucial for developing pH-dependent solubilization strategies. It is also soluble in dilute acids and common organic solvents.[1][3]
Q3: What are the primary methods to improve the aqueous solubility of aspergillic acid?
The primary methods for enhancing the aqueous solubility of aspergillic acid include:
pH Adjustment: Increasing the pH of the aqueous solution above the pKa of aspergillic acid will deprotonate the molecule, forming a more soluble salt.
Co-solvents: The addition of a water-miscible organic solvent can increase the solubility by reducing the polarity of the aqueous medium.
Surfactants: Surfactants can form micelles that encapsulate the hydrophobic aspergillic acid, increasing its apparent solubility in water.
Cyclodextrin Complexation: Cyclodextrins can form inclusion complexes with aspergillic acid, where the hydrophobic molecule is encapsulated within the cyclodextrin cavity, enhancing its aqueous solubility.
Troubleshooting Guides
Issue 1: Aspergillic acid precipitates out of my aqueous buffer.
Cause: The pH of your buffer is likely at or below the pKa of aspergillic acid (5.5), where it exists in its less soluble, neutral form.
Solution:
pH Adjustment: Increase the pH of your buffer to be at least 1.5 to 2 pH units above the pKa (i.e., pH 7.0-7.5 or higher). At these higher pH values, aspergillic acid will be deprotonated and exist as a more soluble salt.
Verification: After adjusting the pH, visually inspect the solution for any remaining precipitate. If precipitation persists, consider other solubilization methods.
Issue 2: I need to prepare a concentrated stock solution of aspergillic acid in an aqueous medium.
Cause: The intrinsic aqueous solubility of aspergillic acid is low, making it difficult to prepare concentrated stock solutions in water alone.
Solutions:
Co-solvent System: Prepare a stock solution in a water-miscible organic solvent such as ethanol, methanol, dimethyl sulfoxide (DMSO), or dimethylformamide (DMF), in which aspergillic acid is readily soluble.[4] You can then dilute this stock solution into your aqueous experimental medium. Be mindful of the final concentration of the organic solvent in your experiment to avoid any unwanted effects on your system.
Surfactant-based Formulation: Prepare the stock solution in an aqueous buffer containing a surfactant above its critical micelle concentration (CMC). The surfactant will form micelles that can solubilize the aspergillic acid.
Cyclodextrin Complexation: Prepare an aqueous stock solution containing a suitable cyclodextrin to form an inclusion complex with aspergillic acid.
Data Presentation
Table 1: Physicochemical Properties of Aspergillic Acid
Protocol 1: Solubilization of Aspergillic Acid by pH Adjustment
Objective: To prepare an aqueous solution of aspergillic acid by converting it to its more soluble salt form.
Materials:
Aspergillic acid powder
Deionized water
0.1 M Sodium Hydroxide (NaOH) or another suitable base
pH meter
Stir plate and stir bar
Procedure:
Weigh the desired amount of aspergillic acid.
Add the aspergillic acid powder to the desired volume of deionized water while stirring.
Slowly add 0.1 M NaOH dropwise to the suspension.
Monitor the pH of the solution using a calibrated pH meter.
Continue adding NaOH until the aspergillic acid is fully dissolved and the pH is in the desired range (typically pH 7.0-7.5).
Record the final pH and volume of the solution.
Protocol 2: Solubilization of Aspergillic Acid using a Co-solvent
Objective: To prepare a stock solution of aspergillic acid using a water-miscible organic solvent.
Materials:
Aspergillic acid powder
Ethanol (or DMSO, DMF)
Aqueous buffer of choice
Vortex mixer
Procedure:
Weigh the desired amount of aspergillic acid.
Dissolve the aspergillic acid in a small volume of the chosen co-solvent (e.g., ethanol) to create a concentrated stock solution.
Vortex the solution until the aspergillic acid is completely dissolved.
For your experiment, dilute the stock solution into the aqueous buffer to the desired final concentration. Ensure the final concentration of the co-solvent is compatible with your experimental system.
Mandatory Visualization
Caption: Experimental workflow for selecting and troubleshooting a suitable method to dissolve aspergillic acid.
Technical Support Center: High-Purity Isolation and Purification of Aspergillic Acid
Welcome to the technical support center for the high-purity isolation and purification of Aspergillic acid. This resource is designed for researchers, scientists, and drug development professionals to provide detailed me...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for the high-purity isolation and purification of Aspergillic acid. This resource is designed for researchers, scientists, and drug development professionals to provide detailed methodologies, troubleshooting guidance, and frequently asked questions (FAQs) to ensure successful experimental outcomes.
Experimental Workflow Overview
The general workflow for isolating and purifying aspergillic acid from fungal cultures involves several key stages, from initial extraction to final purification and purity assessment.
Figure 1: General experimental workflow for Aspergillic acid purification.
Troubleshooting Guide
This guide addresses common issues that may arise during the isolation and purification of aspergillic acid.
Problem
Potential Cause(s)
Recommended Solution(s)
Low Yield of Crude Extract
1. Inefficient extraction from the culture medium. 2. Degradation of aspergillic acid during extraction. 3. Suboptimal fungal growth and metabolite production.
1. Ensure thorough mixing during solvent extraction. Perform multiple extractions (e.g., 3x) and pool the organic phases.[1] 2. Avoid high temperatures and extreme pH during extraction. Use a rotary evaporator at a controlled, low temperature for solvent removal.[1] 3. Optimize culture conditions (media composition, pH, temperature, incubation time) for maximal aspergillic acid production.
1. Use a stepwise or gradient elution with a solvent system of increasing polarity (e.g., hexane-ethyl acetate).[2] 2. Reduce the amount of crude extract loaded onto the column. 3. Ensure the silica gel is packed uniformly to avoid channeling.
Co-elution of Impurities in HPLC
1. Suboptimal mobile phase composition or gradient. 2. Unsuitable column chemistry.
1. Adjust the mobile phase gradient to improve resolution. Adding a small amount of acid (e.g., 0.1% formic acid) can improve peak shape for acidic compounds.[1] 2. Screen different column stationary phases (e.g., C18, Phenyl-Hexyl) to find the best selectivity.
Difficulty in Crystallization
1. Presence of impurities inhibiting crystal formation. 2. Inappropriate solvent system. 3. Supersaturation not achieved or too high, leading to oiling out.
1. Ensure the starting material is of high purity (>95%). 2. Screen a variety of solvents with different polarities. A combination of a good solvent and a poor solvent (antisolvent) is often effective.[3] 3. Try slow evaporation of the solvent or slow cooling of a saturated solution to induce crystallization.[3]
Product Discoloration (e.g., turning yellow)
1. Oxidation of the compound. 2. Instability due to light or temperature.
1. Store under an inert atmosphere (e.g., argon or nitrogen).[4] 2. Store in amber vials to protect from light and at recommended low temperatures (e.g., 2-8°C).[4]
Frequently Asked Questions (FAQs)
Q1: What is the recommended starting material for aspergillic acid isolation?
A1: The primary source for aspergillic acid is the fungus Aspergillus flavus.[5] The compound is a secondary metabolite, so it is important to use a culture that is actively producing it. Both the culture broth and the fungal mycelia can be extracted.
Q2: Which solvents are most effective for the initial extraction of aspergillic acid?
A2: Ethyl acetate is a commonly used solvent for the liquid-liquid extraction of aspergillic acid from the culture filtrate.[6] Methanol can also be used for extraction from the fungal mycelia.[6]
Q3: What are the key considerations for silica gel column chromatography of aspergillic acid?
A3: A silica gel 60 (70-230 mesh) is a suitable stationary phase. A gradient elution starting with a non-polar solvent like hexane and gradually increasing the polarity with ethyl acetate is recommended to separate aspergillic acid from other fungal metabolites.[2][7]
Q4: Can you provide a starting point for a preparative HPLC method for aspergillic acid purification?
A4: A reversed-phase C18 column is a good starting point. A gradient elution with a mobile phase consisting of water and acetonitrile, both with 0.1% formic acid, is a common system for the purification of fungal secondary metabolites. The UV detection wavelength can be set around 245 nm or 335 nm, which are absorption maxima for aspergillic acid.[8]
Q5: How can I assess the purity of my final aspergillic acid product?
A5: High-Performance Liquid Chromatography (HPLC) coupled with a Diode Array Detector (DAD) or Mass Spectrometry (MS) is the recommended method for purity assessment.[9] The purity can be determined by calculating the peak area percentage of aspergillic acid in the chromatogram.
Q6: What are the optimal storage conditions for purified aspergillic acid?
A6: Purified aspergillic acid should be stored as a solid in a tightly sealed container, protected from light, and at a low temperature (2-8°C) to prevent degradation.[4] For long-term storage, -20°C is recommended.
Q7: What are the known precursors and common impurities in aspergillic acid preparations?
A7: The direct precursor to aspergillic acid in its biosynthetic pathway is deoxyaspergillic acid.[8] Other related compounds that may be present as impurities include hydroxyaspergillic acid and various other secondary metabolites produced by Aspergillus flavus.
Experimental Protocols
Liquid-Liquid Extraction from Fungal Culture Broth
After cultivation of Aspergillus flavus, separate the mycelia from the culture broth by filtration.
Transfer the culture filtrate to a separatory funnel.
Add an equal volume of ethyl acetate to the filtrate.
Shake the separatory funnel vigorously for 2-3 minutes, periodically venting to release pressure.
Allow the layers to separate, and collect the upper organic (ethyl acetate) layer.
Repeat the extraction of the aqueous layer two more times with fresh ethyl acetate.
Pool the organic extracts and dry over anhydrous sodium sulfate.
Filter to remove the sodium sulfate and concentrate the extract under reduced pressure using a rotary evaporator at a temperature below 40°C to obtain the crude extract.
Silica Gel Column Chromatography
Prepare a slurry of silica gel 60 (70-230 mesh) in hexane and pack it into a glass column.
Dissolve the crude extract in a minimal amount of dichloromethane or the initial mobile phase.
Load the dissolved extract onto the top of the silica gel column.
Elute the column with a stepwise gradient of increasing polarity, starting with 100% hexane and gradually increasing the percentage of ethyl acetate. A suggested gradient is:
100% Hexane
95:5 Hexane:Ethyl Acetate
90:10 Hexane:Ethyl Acetate
80:20 Hexane:Ethyl Acetate
50:50 Hexane:Ethyl Acetate
100% Ethyl Acetate
Collect fractions and monitor by Thin Layer Chromatography (TLC) to identify the fractions containing aspergillic acid.
Pool the pure fractions and concentrate under reduced pressure.
Column: C18, 10 µm particle size, e.g., 250 x 20 mm
Mobile Phase A: Water + 0.1% Formic Acid
Mobile Phase B: Acetonitrile + 0.1% Formic Acid
Gradient:
0-5 min: 10% B
5-35 min: 10% to 90% B
35-40 min: 90% B
40-45 min: 90% to 10% B
45-50 min: 10% B
Flow Rate: 10 mL/min
Detection: UV at 245 nm and 335 nm
Injection Volume: Dependent on column loading capacity and sample concentration.
Crystallization
Dissolve the purified aspergillic acid from HPLC in a minimal amount of a suitable hot solvent (e.g., ethanol or acetone).
Slowly add a poor solvent (antisolvent), such as water or hexane, until the solution becomes slightly turbid.
Gently warm the solution until it becomes clear again.
Allow the solution to cool slowly to room temperature, and then transfer to a refrigerator (4°C) to promote crystal formation.
Collect the crystals by filtration and wash with a small amount of the cold antisolvent.
Dry the crystals under vacuum.
Quantitative Data Summary
The following table summarizes typical (though highly variable) recovery and purity data at different stages of purification. Actual results will depend on the specific experimental conditions.
Purification Step
Typical Recovery (%)
Typical Purity (%)
Solvent Extraction
80 - 95
10 - 30
Column Chromatography
60 - 80
70 - 90
Preparative HPLC
70 - 90
> 95
Crystallization
50 - 80
> 99
Aspergillic Acid Biosynthesis Pathway
The biosynthesis of aspergillic acid in Aspergillus flavus starts from the amino acid precursors L-leucine and L-isoleucine. A non-ribosomal peptide synthetase-like (NRPS-like) enzyme, AsaC, catalyzes their condensation to form deoxyaspergillic acid. This intermediate is then hydroxylated by a cytochrome P450 enzyme, AsaD, to yield aspergillic acid. Further modification by a desaturase family enzyme, AsaB, can produce hydroxyaspergillic acid.
Figure 2: Simplified biosynthetic pathway of Aspergillic acid.
Troubleshooting Aspergillic acid instability in experimental assays
Welcome to the Technical Support Center for Aspergillic Acid. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the experimental use of Aspergillic acid, wit...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the Technical Support Center for Aspergillic Acid. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the experimental use of Aspergillic acid, with a specific focus on addressing its inherent instability. Here you will find troubleshooting guides and frequently asked questions (FAQs) to ensure the accuracy and reproducibility of your results.
Frequently Asked Questions (FAQs)
Q1: What is Aspergillic acid and what are its primary characteristics?
A1: Aspergillic acid is a mycotoxin produced by several species of the Aspergillus fungus, most notably Aspergillus flavus. It is a pale yellow crystalline compound with a molecular formula of C₁₂H₂₀N₂O₂. Structurally, it is a cyclic hydroxamic acid, a class of compounds known for their metal-chelating properties. Its biological activities include antibiotic and antifungal properties. Due to its chemical nature, Aspergillic acid can be unstable under certain experimental conditions, which is a critical consideration for researchers.
Q2: How should I prepare and store stock solutions of Aspergillic acid?
A2: For optimal stability, Aspergillic acid stock solutions should be prepared in an organic solvent such as dimethyl sulfoxide (DMSO).[1] It is recommended to prepare a high-concentration stock solution (e.g., 10 mM) to minimize the effects of repeated freeze-thaw cycles.[2]
Storage Recommendations:
Store stock solutions in DMSO at -20°C or -80°C in small, single-use aliquots to avoid repeated freeze-thaw cycles.[1][2]
Protect solutions from light by using amber vials or by wrapping vials in aluminum foil.
When preparing aqueous working solutions, dilute the DMSO stock solution immediately before use. The final concentration of DMSO in your assay should be kept low (typically ≤0.1%) to minimize solvent-induced artifacts.[1]
Q3: What are the main factors that contribute to the instability of Aspergillic acid in experimental assays?
A3: The instability of Aspergillic acid is primarily attributed to its cyclic hydroxamic acid structure. The main factors influencing its degradation are:
pH: Aspergillic acid is known to be less stable in acidic conditions. One study noted that while it is stable at 100°C for 30 minutes at pH 7.0, it is gradually destroyed under more acidic conditions.[3]
Light Exposure: As a hydroxamic acid, Aspergillic acid is susceptible to photodegradation upon exposure to UV light.[4][5]
Temperature: Elevated temperatures can accelerate the degradation of Aspergillic acid.
Presence of Metal Ions: The hydroxamic acid moiety readily chelates metal ions, which can influence its stability and activity.[6]
Troubleshooting Guides
Issue 1: Inconsistent or lower-than-expected bioactivity in assays.
This is a common problem when working with unstable compounds like Aspergillic acid. The following troubleshooting steps can help identify the source of the issue.
Troubleshooting Workflow for Inconsistent Bioactivity
Caption: Troubleshooting workflow for inconsistent Aspergillic acid bioactivity.
Potential Causes and Solutions
Potential Cause
Recommended Action
Degradation of Stock Solution
Prepare fresh stock solutions of Aspergillic acid in DMSO. Aliquot into single-use vials and store at -20°C or below, protected from light. Avoid repeated freeze-thaw cycles.
pH-induced Degradation
Measure the pH of your assay medium. If it is acidic, consider using a buffer system to maintain a pH closer to neutral (pH 7.0-7.4), where Aspergillic acid is reported to be more stable.
Photodegradation
Perform all experimental steps, including solution preparation, dilutions, and the assay itself, under low-light conditions. Use amber-colored labware or cover plates and tubes with aluminum foil.
Thermal Degradation
Minimize the exposure of Aspergillic acid solutions to elevated temperatures. If heating is a necessary part of the protocol, conduct a time-course experiment to assess the extent of degradation.
Chelation with Metal Ions
The presence of certain metal ions in your media could lead to chelation, potentially altering the compound's stability and activity. While this is an inherent property, be aware of the metal content of your media as a potential variable.
Issue 2: Appearance of unknown peaks in HPLC/LC-MS analysis.
The appearance of new peaks during the analysis of Aspergillic acid-containing samples often indicates degradation.
Troubleshooting Workflow for Unexpected Analytical Peaks
Caption: Workflow for identifying unknown peaks in Aspergillic acid analysis.
Potential Degradation Products
While the complete degradation pathway of Aspergillic acid is not fully elucidated in the literature, potential degradation products could arise from the hydrolysis or rearrangement of the cyclic hydroxamic acid structure. One known related compound is deoxyaspergillic acid , which is a precursor in its biosynthesis and lacks the hydroxyl group on the nitrogen atom.[3] It is plausible that under certain conditions, Aspergillic acid could be reduced to deoxyaspergillic acid or undergo other transformations.
Observed Peak
Potential Identity
Suggested Confirmation
Peak with m/z corresponding to C₁₂H₂₀N₂O
Deoxyaspergillic acid
Compare retention time and MS/MS fragmentation pattern with an authentic standard of deoxyaspergillic acid if available.
Other unknown peaks
Hydrolytic or photolytic degradation products
Characterize using high-resolution mass spectrometry (HRMS) to determine the elemental composition and MS/MS to elucidate the structure.
Experimental Protocols
Protocol 1: Preparation of Aspergillic Acid Standard Solutions
This protocol describes the preparation of standard solutions of Aspergillic acid for use in analytical and biological assays.
Materials:
Aspergillic acid (solid)
Dimethyl sulfoxide (DMSO), anhydrous
Sterile, amber-colored microcentrifuge tubes or vials
Calibrated pipettes
Procedure for 10 mM Stock Solution:
Accurately weigh a sufficient amount of Aspergillic acid powder (Molar Mass: 224.30 g/mol ).
Dissolve the powder in the appropriate volume of anhydrous DMSO to achieve a final concentration of 10 mM.
Vortex the solution until the Aspergillic acid is completely dissolved.
Aliquot the stock solution into single-use amber vials.
Store the aliquots at -20°C or -80°C.
Procedure for Working Solutions:
Thaw a single aliquot of the 10 mM stock solution immediately before use.
Perform serial dilutions in the desired assay buffer or medium to achieve the final working concentrations.
Use the prepared working solutions promptly and discard any unused portions of the diluted solutions.
Protocol 2: Quantification of Aspergillic Acid by HPLC-UV
This protocol provides a general method for the quantitative analysis of Aspergillic acid using High-Performance Liquid Chromatography with UV detection. Method parameters may need to be optimized for your specific instrument and application.
Instrumentation and Conditions:
HPLC System: A standard HPLC system with a UV detector.
Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).
Mobile Phase: A gradient of acetonitrile and water (both may contain a small percentage of an acidifier like formic acid, e.g., 0.1%, for better peak shape). A typical gradient might be from 20% to 80% acetonitrile over 20 minutes.
Flow Rate: 1.0 mL/min.
Injection Volume: 10-20 µL.
Detection Wavelength: Aspergillic acid has UV absorbance maxima. A wavelength around 328 nm is often used for detection.
Column Temperature: 25-30°C.
Procedure:
Prepare a calibration curve using freshly prepared standard solutions of Aspergillic acid in the mobile phase or a solvent compatible with the mobile phase.
Prepare your experimental samples, ensuring they are filtered through a 0.22 µm filter before injection to protect the column.
Inject the standards and samples onto the HPLC system.
Identify the Aspergillic acid peak based on its retention time compared to the standard.
Quantify the amount of Aspergillic acid in your samples by comparing the peak area to the calibration curve.
Aspergillic Acid Biosynthesis and Potential Degradation
Caption: Simplified pathway of Aspergillic acid biosynthesis and degradation.
This Technical Support Center provides a starting point for troubleshooting issues related to Aspergillic acid instability. As more research becomes available, this resource will be updated with more detailed quantitative data and degradation pathways.
Technical Support Center: Refinement of Aspergillic Acid Extraction Protocols
Welcome to the technical support center for the refinement of aspergillic acid extraction protocols. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting gu...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for the refinement of aspergillic acid extraction protocols. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address specific issues encountered during the extraction and purification of aspergillic acid.
Frequently Asked Questions (FAQs)
Q1: What are the most common impurities encountered during aspergillic acid extraction?
A1: The most common impurities are structurally related analogs produced by Aspergillus flavus, including deoxyaspergillic acid and hydroxyaspergillic acid.[1] Deoxyaspergillic acid is a direct precursor in the biosynthetic pathway of aspergillic acid. Other impurities can include pigments produced by the fungus and components from the fermentation broth.
Q2: Which solvent is best for the initial liquid-liquid extraction of aspergillic acid?
A2: Aspergillic acid is readily soluble in common organic solvents.[2] Ethyl acetate is a frequently used and effective solvent for the liquid-liquid extraction of aspergillic acid from the culture filtrate. Chloroform has also been used, but ethyl acetate is often preferred due to its lower toxicity. The choice of solvent can impact the co-extraction of impurities, so optimization may be required for your specific workflow.
Q3: How does pH affect the extraction efficiency and purity of aspergillic acid?
A3: The pH of the aqueous phase is a critical parameter in the extraction of acidic compounds like aspergillic acid. To maximize the partitioning of aspergillic acid into the organic solvent, the pH of the culture filtrate should be adjusted to be below its pKa, which is approximately 5.5.[2] At a lower pH, aspergillic acid will be in its protonated, less polar form, making it more soluble in the organic solvent. However, extreme pH values should be avoided as they can lead to the degradation of the target molecule.
Q4: What is the role of a secondary wash with a solvent like n-hexane?
A4: After the initial extraction with a polar solvent like ethyl acetate, a subsequent wash of the concentrated extract with a non-polar solvent such as n-hexane is a useful cleanup step. This helps to remove non-polar impurities, such as lipids and other hydrophobic compounds, that may have been co-extracted, thereby increasing the purity of the aspergillic acid before further chromatographic purification.
Q5: What are the recommended methods for purifying crude aspergillic acid extract?
A5: Following initial extraction and solvent partitioning, column chromatography and recrystallization are the primary methods for purifying aspergillic acid. Silica gel column chromatography is effective for separating aspergillic acid from its more polar and less polar impurities. Recrystallization from a suitable solvent system, such as methanol or methanol/water mixtures, can then be used to achieve high purity.
Troubleshooting Guides
Problem
Possible Cause(s)
Suggested Solution(s)
Low yield of aspergillic acid in the crude extract.
1. Inefficient extraction from the culture filtrate.2. Suboptimal fermentation conditions leading to low production.3. Degradation of aspergillic acid during extraction.
1. Ensure the pH of the culture filtrate is adjusted to acidic conditions (pH 3-4) before extraction.2. Increase the solvent-to-culture filtrate ratio and/or the number of extraction cycles.3. Review and optimize fermentation parameters such as media composition, temperature, and incubation time.4. Avoid prolonged exposure to high temperatures and extreme pH during extraction.
Crude extract is a dark, oily residue.
High levels of co-extracted pigments and other non-polar impurities from the fungal culture.
1. Perform a pre-extraction of the culture filtrate with a non-polar solvent like hexane to remove lipids.2. After the primary extraction, dissolve the crude extract in a minimal amount of a polar solvent (e.g., methanol) and precipitate non-polar impurities by adding a non-polar solvent (e.g., hexane).3. Utilize a solid-phase extraction (SPE) step with a suitable sorbent to remove pigments before column chromatography.
Poor separation of aspergillic acid from deoxyaspergillic acid during column chromatography.
The two compounds have similar polarities, making separation challenging.
1. Use a shallower solvent gradient during elution. Start with a low polarity mobile phase (e.g., hexane/ethyl acetate 9:1) and gradually increase the polarity.2. Employ a high-performance liquid chromatography (HPLC) system with a high-resolution column for better separation.3. Consider using a different stationary phase, such as alumina, which may offer different selectivity.
Aspergillic acid fails to crystallize during recrystallization.
1. The compound is not sufficiently pure.2. The chosen solvent system is not optimal.3. The solution is not supersaturated.
1. Further purify the sample by column chromatography to remove impurities that may inhibit crystallization.2. Experiment with different solvent systems. A good recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures.3. Slowly evaporate the solvent to increase the concentration of aspergillic acid.4. Try adding a seed crystal to induce crystallization.
Formation of an emulsion during liquid-liquid extraction.
The presence of surfactants or high molecular weight compounds in the fermentation broth.
1. Gently swirl or rock the separatory funnel instead of vigorous shaking.2. Add a saturated brine solution (salting out) to increase the ionic strength of the aqueous phase.3. Centrifuge the mixture to break the emulsion.4. Filter the mixture through a bed of Celite or glass wool.
Data Presentation
Table 1: Comparison of Solvents for Liquid-Liquid Extraction of Aspergillic Acid (Qualitative)
Solvent
Polarity
Advantages
Disadvantages
Ethyl Acetate
Medium
Good solubility for aspergillic acid, relatively low toxicity.
Can co-extract some polar impurities.
Chloroform
Medium
Good solubility for aspergillic acid.
Higher toxicity than ethyl acetate.
Dichloromethane
Medium
Good solubility and volatility for easy removal.
Higher toxicity.
n-Hexane
Low
Effective for removing non-polar impurities.
Poor solvent for aspergillic acid itself.
Note: Specific quantitative data on the extraction efficiency of aspergillic acid with different solvents is limited in the literature. The choice of solvent should be optimized based on the specific impurities present in the crude extract.
Table 2: Typical Parameters for Silica Gel Column Chromatography of Aspergillic Acid
Parameter
Recommended Value/Range
Stationary Phase
Silica gel (60-120 mesh or 230-400 mesh)
Mobile Phase
Gradient of n-hexane and ethyl acetate
Elution Gradient
Start with a low polarity mixture (e.g., 95:5 n-hexane:ethyl acetate) and gradually increase the proportion of ethyl acetate.
Monitoring
Thin-layer chromatography (TLC) or UV detector
Note: The optimal gradient will depend on the impurity profile of the crude extract and should be determined empirically.
Experimental Protocols
Protocol 1: Liquid-Liquid Extraction of Aspergillic Acid from Culture Broth
Harvesting: After fermentation, separate the fungal mycelium from the culture broth by filtration through cheesecloth or a similar filter medium.
pH Adjustment: Measure the pH of the culture filtrate and adjust it to approximately 3.0-4.0 using a suitable acid (e.g., 1M HCl). This step is crucial for protonating the aspergillic acid.
First Extraction: Transfer the acidified filtrate to a separatory funnel and add an equal volume of ethyl acetate.
Mixing: Gently invert the separatory funnel multiple times for 5-10 minutes to allow for partitioning of the aspergillic acid into the organic phase. Avoid vigorous shaking to prevent emulsion formation.
Phase Separation: Allow the layers to separate completely. Drain the lower aqueous layer.
Repeat Extraction: Repeat the extraction of the aqueous layer two more times with fresh ethyl acetate to maximize the recovery.
Combine and Dry: Combine all the ethyl acetate extracts and dry them over anhydrous sodium sulfate to remove any residual water.
Concentration: Filter off the sodium sulfate and concentrate the ethyl acetate extract under reduced pressure using a rotary evaporator to obtain the crude aspergillic acid extract.
Protocol 2: Purification of Aspergillic Acid by Silica Gel Column Chromatography
Column Preparation: Prepare a silica gel column using a slurry packing method with n-hexane.
Sample Loading: Dissolve the crude aspergillic acid extract in a minimal amount of dichloromethane or the initial mobile phase and adsorb it onto a small amount of silica gel. Allow the solvent to evaporate completely. Carefully load the dried silica gel with the adsorbed sample onto the top of the prepared column.
Elution: Begin elution with a low-polarity mobile phase, such as 95:5 (v/v) n-hexane:ethyl acetate.
Gradient Elution: Gradually increase the polarity of the mobile phase by increasing the proportion of ethyl acetate. A suggested gradient could be:
95:5 n-hexane:ethyl acetate (2 column volumes)
90:10 n-hexane:ethyl acetate (5 column volumes)
80:20 n-hexane:ethyl acetate (5 column volumes)
70:30 n-hexane:ethyl acetate (until the aspergillic acid has eluted)
Fraction Collection: Collect fractions of the eluate and monitor the presence of aspergillic acid using thin-layer chromatography (TLC) with a suitable mobile phase (e.g., 7:3 n-hexane:ethyl acetate) and visualization under UV light (254 nm).
Pooling and Concentration: Combine the fractions containing pure aspergillic acid and concentrate them under reduced pressure to obtain the purified compound.
Protocol 3: Recrystallization of Aspergillic Acid
Solvent Selection: Choose a suitable solvent or solvent system. Methanol is a good starting point.
Dissolution: Dissolve the purified aspergillic acid in a minimal amount of hot methanol.
Hot Filtration (Optional): If any insoluble impurities are present, perform a hot filtration to remove them.
Crystallization: Allow the solution to cool slowly to room temperature. If crystals do not form, you can try scratching the inside of the flask with a glass rod or placing the flask in a refrigerator or ice bath to induce crystallization.
Crystal Collection: Collect the crystals by vacuum filtration.
Washing: Wash the crystals with a small amount of cold methanol to remove any remaining soluble impurities.
Drying: Dry the crystals under vacuum to remove all traces of the solvent.
Mandatory Visualizations
Caption: Workflow for Aspergillic Acid Extraction and Purification.
Caption: Troubleshooting Logic for Low Purity Aspergillic Acid Extracts.
Technical Support Center: Sensitive Detection of Aspergillic Acid by HPLC-MS
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the optimization of High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) parameters for the sensitiv...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the optimization of High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) parameters for the sensitive detection of Aspergillic acid.
Frequently Asked Questions (FAQs)
Q1: What is the optimal ionization mode for Aspergillic acid detection?
A1: Aspergillic acid can be detected in both positive and negative electrospray ionization (ESI) modes. In positive mode, it is typically detected as the protonated molecule [M+H]⁺. The choice between positive and negative mode may depend on the sample matrix and potential interferences. It is recommended to test both modes during method development to determine which provides the best sensitivity and signal-to-noise ratio for your specific application.
Q2: Which HPLC column is recommended for Aspergillic acid analysis?
A2: A C18 reversed-phase column is commonly used for the separation of Aspergillic acid and its analogs. Columns with a particle size of 5 µm or smaller can provide good resolution and peak shape.
Q3: What mobile phase composition is suitable for Aspergillic acid analysis?
A3: A gradient elution using a mixture of water and an organic solvent, typically acetonitrile or methanol, is effective. The addition of a modifier to the mobile phase is crucial for good chromatography and ionization. Common additives include 1 mM ammonium formate or 0.1% formic acid. Acetonitrile has been reported to provide better ionization for similar fungal metabolites compared to methanol.
Q4: How can I extract Aspergillic acid from fungal cultures?
A4: A common and effective method is liquid-liquid extraction using ethyl acetate. After extraction, the solvent is typically evaporated, and the residue is reconstituted in the initial mobile phase for HPLC-MS analysis. Methanol extraction has also been reported for fungal metabolites.
Troubleshooting Guide
Issue
Potential Cause
Recommended Solution
Poor Peak Shape (Tailing or Fronting)
- Column Overload: Injecting too high a concentration of the analyte. - Secondary Interactions: Interaction of Aspergillic acid with active sites on the column packing material. - Inappropriate Mobile Phase pH: The mobile phase pH is close to the pKa of Aspergillic acid.
- Dilute the sample and re-inject. - Ensure the mobile phase contains an appropriate modifier (e.g., formic acid or ammonium formate) to minimize secondary interactions. - Adjust the mobile phase pH to be at least 2 units away from the analyte's pKa.
Low Sensitivity/Poor Signal
- Suboptimal Ionization Parameters: Incorrect settings for capillary voltage, gas flow, or temperature in the mass spectrometer. - Ion Suppression: Co-eluting matrix components interfering with the ionization of Aspergillic acid. - Inefficient Extraction: Poor recovery of Aspergillic acid from the sample matrix.
- Optimize MS source parameters by infusing a standard solution of Aspergillic acid. - Improve sample cleanup procedures to remove interfering matrix components. Consider using a guard column. - Evaluate and optimize the extraction solvent and procedure to maximize recovery.
Retention Time Shifts
- Changes in Mobile Phase Composition: Inconsistent preparation of the mobile phase. - Column Degradation: Loss of stationary phase or contamination of the column. - Fluctuations in Column Temperature: Inadequate temperature control of the HPLC column.
- Prepare fresh mobile phase and ensure accurate composition. - Use a guard column and replace it regularly. If the problem persists, replace the analytical column. - Ensure the column oven is functioning correctly and maintaining a stable temperature.
High Background Noise
- Contaminated Solvents or Reagents: Impurities in the mobile phase or sample preparation reagents. - Contaminated HPLC-MS System: Buildup of contaminants in the injector, tubing, or mass spectrometer source.
- Use high-purity, LC-MS grade solvents and reagents. - Flush the HPLC system and clean the MS source according to the manufacturer's instructions.
Quantitative Data Summary
The following tables summarize typical validation parameters for the quantitative analysis of fungal metabolites using HPLC-MS/MS, which can be adapted for Aspergillic acid method development.
Table 1: HPLC-MS/MS Method Parameters
Parameter
Value
HPLC Column
XBridge Shield C18 (150 x 2.1 mm, 5 µm)
Mobile Phase A
Water with 1 mM ammonium formate
Mobile Phase B
Acetonitrile/Water (95:5, v/v) with 1 mM ammonium formate
Flow Rate
0.45 mL/min
Column Temperature
45°C
Injection Volume
20 µL
Ionization Mode
Electrospray Ionization (ESI)
Polarity
Positive and/or Negative
Table 2: Method Validation Data for a Fungal Metabolite (Example)
Parameter
Result
Linearity Range
1 - 500 ng/mL
Correlation Coefficient (r²)
> 0.99
Lower Limit of Quantification (LLOQ)
1.0 ng/mL
Intra-day Precision (%RSD)
< 15%
Inter-day Precision (%RSD)
< 15%
Accuracy (% Recovery)
85 - 115%
Matrix Effect
Minimal
Experimental Protocols
Sample Preparation: Liquid-Liquid Extraction from Fungal Culture
To 10 mL of fungal culture filtrate, add 10 mL of ethyl acetate.
Vortex the mixture vigorously for 2 minutes.
Centrifuge at 4000 rpm for 10 minutes to separate the phases.
Carefully collect the upper ethyl acetate layer and transfer it to a clean tube.
Evaporate the ethyl acetate to dryness under a gentle stream of nitrogen at 40°C.
Reconstitute the dried extract in 1 mL of the initial mobile phase (e.g., 65% Mobile Phase A).
Vortex for 1 minute to dissolve the residue.
Filter the reconstituted sample through a 0.22 µm syringe filter into an HPLC vial.
HPLC-MS/MS Analysis
Equilibrate the HPLC system with the initial mobile phase conditions.
Set the column oven temperature to 45°C.
Inject 20 µL of the prepared sample.
Run the gradient program as follows:
0 - 0.10 min: 65% A
0.11 - 0.70 min: Ramp to 0% A
0.71 - 4.0 min: Hold at 65% A
Set the mass spectrometer to acquire data in the appropriate ionization mode (positive or negative ESI).
Monitor for the specific m/z of the protonated ([M+H]⁺) or deprotonated ([M-H]⁻) Aspergillic acid molecule.
Visualizations
Aspergillic Acid Biosynthesis Pathway
Caption: Biosynthesis pathway of Aspergillic acid.
HPLC-MS Experimental Workflow
Caption: Experimental workflow for Aspergillic acid analysis.
Troubleshooting
Stabilizing Aspergillic acid for long-term storage and use
This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the long-term storage and use of aspergillic acid. Below you will find troubleshooting gui...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the long-term storage and use of aspergillic acid. Below you will find troubleshooting guides and frequently asked questions to address common challenges encountered during experiments.
Frequently Asked Questions (FAQs)
Q1: What is the recommended temperature for long-term storage of aspergillic acid?
For long-term storage, aspergillic acid should be stored at -20°C or lower.[1][2] For powdered forms, storage at -20°C can extend the shelf-life significantly.[1] If in a solvent, particularly for stock solutions, storage at -80°C is recommended to minimize degradation.[1]
Q2: Is aspergillic acid sensitive to light?
Yes, aspergillic acid is known to be light-sensitive. Exposure to ultraviolet (UV) light can lead to decomposition. Therefore, it is crucial to store aspergillic acid in amber-colored vials or wrapped in aluminum foil to protect it from light.[3]
Q3: What solvents are suitable for dissolving and storing aspergillic acid?
Aspergillic acid is soluble in various organic solvents such as ethanol, ether, acetone, benzene, and chloroform.[4] For creating stock solutions for long-term storage, it is advisable to use a non-aqueous, inert solvent and store it at low temperatures. Always ensure the solvent is of high purity and dry, as residual water can promote hydrolysis.
Q4: How does pH affect the stability of aspergillic acid?
The stability of aspergillic acid can be influenced by pH. As a hydroxamic acid derivative, it is susceptible to both acid and base-catalyzed hydrolysis.[5][6] Extreme pH conditions should be avoided during storage and in experimental buffers if stability is a concern. The optimal pH for stability is likely to be in the neutral to slightly acidic range, though this should be experimentally determined for specific formulations.
Q5: Can I repeatedly freeze and thaw my aspergillic acid stock solution?
Repeated freeze-thaw cycles should be avoided as they can accelerate the degradation of the compound.[1] It is best practice to prepare small aliquots of your stock solution and store them at the recommended low temperature. This allows you to thaw only the amount needed for a particular experiment.
Troubleshooting Guides
Issue 1: Loss of Potency or Activity in Stored Aspergillic Acid
Possible Cause
Troubleshooting Steps
Improper Storage Temperature
Verify that the storage temperature is consistently at or below -20°C. For solutions, consider transitioning to -80°C storage for enhanced stability.[1]
Exposure to Light
Ensure that both solid and solution forms of aspergillic acid are stored in light-protecting containers (e.g., amber vials, foil-wrapped tubes).[3] Review handling procedures to minimize light exposure during sample preparation.
Degradation due to Repeated Freeze-Thaw Cycles
Prepare single-use aliquots of stock solutions to avoid the detrimental effects of repeated temperature fluctuations.[1]
Chemical Degradation (Hydrolysis, Oxidation)
If working with aqueous solutions, consider preparing fresh solutions before each experiment. For stock solutions, use anhydrous, high-purity organic solvents. Purge aliquot tubes with an inert gas (e.g., argon or nitrogen) before sealing to minimize oxidation.
Contamination
Ensure that all handling of aspergillic acid is performed under sterile conditions to prevent microbial contamination, which could lead to enzymatic degradation.
Issue 2: Appearance of Unknown Peaks in Chromatographic Analysis (e.g., HPLC, LC-MS)
Possible Cause
Troubleshooting Steps
Photodegradation
Compare the chromatogram of a light-exposed sample with a sample that has been rigorously protected from light. The presence of new peaks in the light-exposed sample suggests photodegradation. Implement stringent light-protection measures.
Thermal Degradation
Analyze a sample that has been briefly heated (e.g., at 40-60°C) and compare its chromatogram to a control sample. New peaks may indicate thermal degradation products. Ensure proper temperature control during all experimental steps.
Hydrolysis
If using aqueous buffers, analyze samples at different time points after preparation to monitor for the appearance of new peaks, which could be hydrolysis products. Prepare aqueous solutions fresh whenever possible.
Oxidative Degradation
If the compound has been stored for a long time or handled in the presence of air, new peaks may be due to oxidation. Consider the use of antioxidants in your formulation if compatible with your experimental design.
Experimental Protocols
Protocol 1: Forced Degradation Study of Aspergillic Acid
This protocol outlines the conditions for a forced degradation study to identify potential degradation products and assess the stability of aspergillic acid under various stress conditions.[5][7][8]
1. Acid Hydrolysis:
Dissolve aspergillic acid in a solution of 0.1 M HCl.
Incubate at 60°C for 24 hours.
Neutralize the solution with 0.1 M NaOH.
Analyze by a stability-indicating HPLC or LC-MS method.[9][10][11]
2. Base Hydrolysis:
Dissolve aspergillic acid in a solution of 0.1 M NaOH.
Incubate at 60°C for 24 hours.
Neutralize the solution with 0.1 M HCl.
Analyze by HPLC or LC-MS.
3. Oxidative Degradation:
Dissolve aspergillic acid in a solution containing 3% hydrogen peroxide.
Keep at room temperature for 24 hours, protected from light.
Analyze by HPLC or LC-MS.
4. Thermal Degradation (Solid State):
Place a known amount of solid aspergillic acid in a controlled temperature oven at 70°C for 48 hours.
Dissolve the sample in a suitable solvent.
Analyze by HPLC or LC-MS.
5. Photodegradation:
Expose a solution of aspergillic acid (in a photostable container like a quartz cuvette) to a light source that provides both UV and visible light (e.g., a xenon lamp) for a defined period.
Keep a control sample wrapped in aluminum foil at the same temperature.
Analyze both samples by HPLC or LC-MS.
Protocol 2: Development of a Stability-Indicating HPLC Method
A stability-indicating method is crucial for separating the parent aspergillic acid from its degradation products.
1. Column and Mobile Phase Selection:
Start with a C18 reversed-phase column.
Use a gradient elution with a mobile phase consisting of an aqueous buffer (e.g., ammonium acetate, which is MS-compatible) and an organic modifier (e.g., acetonitrile or methanol).[5]
2. Method Optimization:
Inject a mixture of the stressed samples from the forced degradation study.
Optimize the gradient, flow rate, and column temperature to achieve baseline separation of all peaks.
Use a photodiode array (PDA) detector to check for peak purity.
3. Method Validation:
Validate the method according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.[10][11]
Data Presentation
Table 1: Summary of Recommended Storage Conditions for Aspergillic Acid
Form
Temperature
Light Conditions
Container
Notes
Solid (Powder)
-20°C or below
Protect from light
Tightly sealed, amber glass vial
For long-term storage, consider placing in a desiccator at low temperature.
Stock Solution (Organic Solvent)
-80°C
Protect from light
Amber glass vial or foil-wrapped tube with a tight-fitting cap
Prepare single-use aliquots to avoid freeze-thaw cycles. Purge with inert gas before sealing.
Aqueous Solution (for immediate use)
2-8°C
Protect from light
Amber glass vial or foil-wrapped tube
Prepare fresh and use within a short period due to the risk of hydrolysis.
Technical Support Center: Improving the Efficiency of Aspergillic Acid Radiolabeling
Welcome to the technical support center for Aspergillic acid radiolabeling. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequen...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for Aspergillic acid radiolabeling. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions related to the radiolabeling of Aspergillic acid and its derivatives.
Frequently Asked Questions (FAQs)
Q1: What are the primary challenges encountered when radiolabeling Aspergillic acid?
A1: The main challenges in radiolabeling Aspergillic acid include:
Low Radiochemical Yield: Competition from other metal ions, suboptimal reaction conditions (pH, temperature), and the concentration of the precursor can lead to lower than expected yields.
Poor Radiochemical Purity: The presence of unbound radionuclide or radiolabeled impurities can compromise the quality of the final product.[1]
Instability of the Radiolabeled Complex: The final radiolabeled Aspergillic acid may not be stable over time, leading to the dissociation of the radionuclide.
Handling of Radioisotopes: Ensuring radiological safety and adhering to proper handling protocols is crucial.[2]
Q2: Which radionuclides are suitable for labeling Aspergillic acid?
A2: Aspergillic acid, being a natural product with chelating properties, can potentially be labeled with various metallic radionuclides. Recent research has demonstrated successful labeling with Technetium-99m (99mTc) .[3][4] Given its chemical structure, particularly the hydroxamic acid group, it is also a candidate for labeling with other radiometals like Gallium-68 (68Ga) , which is widely used in PET imaging.[5][6] The choice of radionuclide depends on the intended application (e.g., SPECT or PET imaging).[7]
Q3: What is the role of a chelator in the radiolabeling process?
A3: A chelator is a molecule that can form multiple bonds to a single metal ion. In radiolabeling, a bifunctional chelator is often conjugated to the molecule of interest (in this case, a derivative of Aspergillic acid) to securely hold the radioisotope.[8] Aspergillic acid itself contains a hydroxamic acid functional group which has chelating properties, particularly for iron and other hard metal ions.[9][10] This intrinsic chelating ability might be harnessed for direct labeling, or the molecule can be modified with a more robust chelator like DOTA, NOTA, or HBED for improved stability and labeling efficiency with radionuclides like 68Ga.[11][12]
Q4: How can I optimize the radiochemical yield of my Aspergillic acid labeling reaction?
A4: Optimization of radiochemical yield involves a systematic evaluation of several reaction parameters:
pH of the reaction mixture: The optimal pH is crucial for efficient chelation. For many 68Ga-labeling reactions, a pH between 3 and 5 is required for chelators like DOTA, while others like THP work well at near-neutral pH.[5][11]
Reaction Temperature: Some radiolabeling reactions require heating (e.g., 80-100 °C for 68Ga-DOTA complexes), while others can proceed at room temperature.[5]
Precursor Concentration: The amount of Aspergillic acid or its conjugate should be optimized to ensure efficient capture of the radionuclide.
Reaction Time: The incubation time should be sufficient to allow for maximum radiochemical conversion.[13][14]
Use of Antioxidants/Radical Scavengers: To prevent radiolysis, especially with high activities of radionuclides, the addition of antioxidants like ascorbic acid or gentisic acid can be beneficial.[13][14]
Q5: What are the essential quality control tests for radiolabeled Aspergillic acid?
A5: Comprehensive quality control is mandatory to ensure the safety and efficacy of the radiopharmaceutical.[2][15][16] Key tests include:
Visual Inspection: Checking for clarity and absence of particulate matter.
pH Measurement: Ensuring the pH of the final product is within the acceptable range for administration.
Radionuclidic Purity: Verifying the identity and purity of the radionuclide using methods like multichannel analysis.[17]
Radiochemical Purity (RCP): This is a critical test to determine the percentage of the radioactivity that is in the desired chemical form. It is typically assessed using techniques like radio-Thin Layer Chromatography (radio-TLC) or High-Performance Liquid Chromatography (radio-HPLC).[18]
Sterility and Endotoxin Testing: These are essential biological tests to ensure the product is free from microbial and pyrogenic contamination.[2][17]
Troubleshooting Guide
Problem
Potential Cause
Recommended Solution
Low Radiochemical Yield (<90%)
Suboptimal pH: The pH of the reaction mixture is outside the optimal range for the chelator and radionuclide being used.
Carefully adjust the pH of the reaction mixture using appropriate buffers (e.g., sodium acetate, HEPES). Verify the final pH before adding the radionuclide.[8]
Incorrect Temperature: The reaction temperature is too low for the activation energy of the chelation reaction or too high, leading to degradation.
Optimize the reaction temperature. For heat-sensitive molecules, consider using chelators that allow for room temperature labeling.[11] For reactions requiring heat, ensure uniform and accurate temperature control.
Insufficient Precursor Amount: The concentration of the Aspergillic acid conjugate is too low to efficiently capture the available radionuclide.
Increase the amount of the precursor in a stepwise manner to find the optimal concentration. Be mindful that excess precursor may have pharmacological effects.
Presence of Competing Metal Ions: Contaminating metal ions (e.g., Fe3+, Zn2+, Al3+) from the radionuclide eluate or glassware can compete with the radionuclide for the chelator.
Use metal-free buffers and glassware. If using a 68Ge/68Ga generator, consider a pre-purification step for the eluate to remove metallic impurities.[6]
Radiolysis: High radioactivity can lead to the formation of free radicals that can damage the precursor or the radiolabeled product.
Add a radical scavenger such as ascorbic acid or gentisic acid to the reaction mixture.[13][14] Minimize the reaction time and handle the product appropriately.
Multiple Radioactive Spots on Radio-TLC/HPLC
Radiochemical Impurities: Presence of unbound radionuclide (e.g., free 99mTcO4- or 68Ga3+) or hydrolyzed/colloidal forms.
Optimize the labeling conditions (pH, temperature) to favor the formation of the desired complex. Ensure the quality of the radionuclide eluate.
Formation of Isomers or Degradation Products: The labeling conditions might be too harsh, leading to the degradation of the Aspergillic acid molecule or the formation of different labeled species.
Use milder reaction conditions (lower temperature, shorter heating time). Analyze the stability of the precursor under the labeling conditions without the radionuclide.
Inappropriate Analytical Method: The chosen radio-TLC or radio-HPLC system may not be suitable for separating the different radiochemical species.
Develop and validate an appropriate analytical method. This includes selecting the right stationary phase (TLC plate or HPLC column) and mobile phase to achieve good separation between the product and potential impurities.[18]
Poor In Vitro/In Vivo Stability
Weak Chelation: The intrinsic chelating properties of Aspergillic acid might not be strong enough to hold the radionuclide securely in a biological environment.
Consider conjugating Aspergillic acid to a more robust bifunctional chelator known for its high in vivo stability, such as DOTA or THP.[5][8]
Transchelation: The radionuclide may be transferred to other competing biomolecules in vitro (e.g., in serum) or in vivo (e.g., transferrin).
Select a chelator that forms a kinetically inert complex with the radionuclide. Perform stability studies in human serum to assess the potential for transchelation.
Quantitative Data Summary
The efficiency of radiolabeling is influenced by several factors. The following tables summarize data from studies on 68Ga radiolabeling with various chelators, which can serve as a reference for optimizing Aspergillic acid radiolabeling, especially if a bifunctional chelator is used.
Table 1: Effect of Chelator Concentration and pH on Radiochemical Yield (RCY) of 68Ga Complexes at 25°C
Technical Support Center: Overcoming Aspergillic Acid Resistance in Bacteria
Welcome to the technical support center for researchers, scientists, and drug development professionals working with Aspergillic acid. This resource provides troubleshooting guides and frequently asked questions (FAQs) t...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for researchers, scientists, and drug development professionals working with Aspergillic acid. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experiments aimed at overcoming bacterial resistance to this antimicrobial compound.
Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action of Aspergillic acid?
A1: Aspergillic acid is an antibiotic produced by the fungus Aspergillus flavus. Its primary mechanism of action is believed to be the chelation of physiologically important metal ions, such as iron, which are essential for various cellular processes in bacteria.[1] The hydroxamic acid functional group within the Aspergillic acid molecule is crucial for this activity.[1][2]
Q2: What are the likely mechanisms by which bacteria develop resistance to Aspergillic acid?
A2: While specific resistance mechanisms to Aspergillic acid are not extensively documented in the literature, based on known antibiotic resistance mechanisms, bacteria are likely to employ one or more of the following strategies:[3][4]
Drug Efflux: Bacteria may utilize efflux pumps to actively transport Aspergillic acid out of the cell, preventing it from reaching its intracellular target at a high enough concentration to be effective.[4][5]
Target Modification: Alterations in the bacterial components that Aspergillic acid interacts with can reduce its binding affinity and efficacy.[6]
Enzymatic Degradation: Bacteria may produce enzymes that can chemically modify or degrade Aspergillic acid, rendering it inactive.[3]
Q3: Are there known synergistic partners for Aspergillic acid to combat resistance?
A3: While specific synergistic combinations with Aspergillic acid are not well-documented, combination therapy is a promising strategy to overcome antibiotic resistance.[6][7] Combining Aspergillic acid with an agent that inhibits a resistance mechanism, such as an efflux pump inhibitor, could restore its efficacy. For instance, combining it with a known efflux pump inhibitor like verapamil or a peptidomimetic could be explored.[8][9]
Troubleshooting Guides
Issue 1: Inconsistent or No Inhibition of Bacterial Growth in Minimum Inhibitory Concentration (MIC) Assays
Possible Causes & Solutions
Possible Cause
Troubleshooting Step
Recommended Action
Compound Precipitation
Visually inspect wells for precipitation. Aspergillic acid has limited aqueous solubility.
Dissolve Aspergillic acid in a small amount of DMSO before preparing serial dilutions in broth. Ensure the final DMSO concentration is consistent across all wells and include a vehicle control.
Inaccurate Inoculum Density
High bacterial density can overwhelm the antibiotic.
Standardize the bacterial inoculum to approximately 5 x 10^5 CFU/mL using a spectrophotometer (OD600) or by plating serial dilutions.
Bacterial Resistance
The strain may have intrinsic or acquired resistance.
Test a known susceptible control strain. If the control is inhibited but the test strain is not, it indicates resistance. Consider testing for the presence of efflux pumps or enzymatic degradation.
Incorrect Incubation Conditions
Suboptimal temperature or incubation time can affect bacterial growth and antibiotic efficacy.
Ensure the incubator is calibrated to the optimal growth temperature for the bacterial species (typically 37°C). Incubate for a consistent period (usually 18-24 hours).[10]
Experimental Workflow to Confirm and Overcome Efflux
Workflow for investigating efflux pump-mediated resistance.
Quantitative Data Summary: Effect of an Efflux Pump Inhibitor (EPI) on Aspergillic Acid MIC
The following table illustrates hypothetical data demonstrating how to present the results of an experiment investigating the effect of an efflux pump inhibitor on the MIC of Aspergillic acid against a resistant bacterial strain.
Bacterial Strain
Aspergillic Acid MIC (µg/mL)
Aspergillic Acid + EPI (10 µg/mL) MIC (µg/mL)
Fold-change in MIC
E. coli (Resistant Isolate 1)
128
16
8
S. aureus (Resistant Isolate 2)
256
32
8
P. aeruginosa (Resistant Isolate 3)
>512
64
>8
E. coli (Susceptible Control)
8
8
1
Experimental Protocols
Protocol 1: Broth Microdilution MIC Assay for Aspergillic Acid
This protocol is adapted from standard CLSI and EUCAST guidelines.[11][12]
Preparation of Aspergillic Acid Stock Solution:
Dissolve Aspergillic acid in DMSO to a concentration of 10 mg/mL.
Sterilize by filtering through a 0.22 µm syringe filter.
Store at -20°C in small aliquots to avoid repeated freeze-thaw cycles.
Preparation of Bacterial Inoculum:
From a fresh agar plate, pick a few colonies and suspend them in sterile saline or Mueller-Hinton Broth (MHB).
Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL).
Dilute this suspension 1:100 in MHB to obtain a standardized inoculum of approximately 1-2 x 10^6 CFU/mL.
Preparation of Microtiter Plate:
In a 96-well microtiter plate, perform serial two-fold dilutions of the Aspergillic acid stock solution in MHB to achieve the desired concentration range.
The final volume in each well should be 100 µL.
Include a positive control (MHB with bacteria, no antibiotic) and a negative control (MHB only).
Inoculation and Incubation:
Add 100 µL of the standardized bacterial inoculum to each well, bringing the final volume to 200 µL and the final inoculum to approximately 5 x 10^5 CFU/mL.
Seal the plate and incubate at 37°C for 18-24 hours.
Reading the MIC:
The MIC is the lowest concentration of Aspergillic acid that completely inhibits visible bacterial growth.
Workflow for the Broth Microdilution MIC Assay.
Protocol 2: Screening for Synergistic Activity (Checkerboard Assay)
This protocol allows for the determination of synergistic, additive, or antagonistic interactions between Aspergillic acid and another compound.
Plate Setup:
In a 96-well plate, create a two-dimensional gradient of two compounds. Serially dilute Aspergillic acid along the rows and the second compound along the columns.
This results in each well having a unique concentration combination of the two agents.
Inoculation and Incubation:
Inoculate the plate with a standardized bacterial suspension as described in the MIC protocol.
Incubate under appropriate conditions.
Data Analysis:
Determine the MIC of each compound alone and in combination.
Calculate the Fractional Inhibitory Concentration Index (FICI) for each combination that inhibits growth:
FICI = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in combination / MIC of drug B alone)
Interpret the FICI value:
FICI ≤ 0.5: Synergy
0.5 < FICI ≤ 4.0: Additive/Indifference
FICI > 4.0: Antagonism
Logical flow for interpreting synergy assay results.
Protocol 3: Detection of Enzymatic Degradation of Aspergillic Acid
This protocol is a conceptual outline for determining if bacteria inactivate Aspergillic acid.
Preparation of Cell-Free Supernatant:
Grow a high-density culture of the resistant bacterial strain.
Pellet the cells by centrifugation and collect the supernatant.
Filter-sterilize the supernatant to remove any remaining bacteria.
Incubation with Aspergillic Acid:
Incubate a known concentration of Aspergillic acid with the cell-free supernatant for several hours.
As a control, incubate Aspergillic acid in sterile growth medium without supernatant.
Activity Assessment:
After incubation, test the antimicrobial activity of the Aspergillic acid from both the supernatant-treated and control samples against a susceptible bacterial strain using a bioassay (e.g., a modified MIC or disk diffusion assay).
Interpretation:
A significant reduction in the antimicrobial activity of the supernatant-treated Aspergillic acid compared to the control suggests enzymatic degradation. Further analytical techniques like HPLC or mass spectrometry can be used to identify degradation products.[13]
Technical Support Center: Aspergillic Acid Synthesis and Recovery
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis and recovery of aspergillic a...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis and recovery of aspergillic acid.
Frequently Asked Questions (FAQs)
Q1: What is the primary method for synthesizing aspergillic acid?
A1: The primary and most established method for aspergillic acid synthesis is through fermentation using strains of the fungus Aspergillus flavus. This fungus naturally produces aspergillic acid as a secondary metabolite.[1][2] The biosynthesis involves the precursors L-leucine and L-isoleucine.[3][4]
Q2: What are the key challenges in aspergillic acid production and recovery?
A2: Researchers may encounter several challenges, including:
Low Yields: Suboptimal fermentation conditions can lead to poor production of aspergillic acid.
Co-production of Mycotoxins: Aspergillus flavus is also known for producing aflatoxins, which are potent carcinogens and require careful separation and handling.[5]
Formation of Analogs: The fermentation process often yields related compounds like deoxyaspergillic acid and hydroxyaspergillic acid, which can complicate purification.[4][6]
Product Degradation: Aspergillic acid may be susceptible to degradation under certain pH and temperature conditions during extraction and purification.
Purification Complexity: Separating aspergillic acid from a complex fermentation broth and its structural analogs requires multi-step purification protocols.[4]
Q3: What analytical methods are recommended for identifying and quantifying aspergillic acid?
A3: High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS), particularly HPLC-MS/MS, is the most effective and widely used method for the selective identification and quantification of aspergillic acid in complex mixtures like fermentation broths.[7][8][9]
Troubleshooting Guides
Section 1: Fermentation and Synthesis
Q: My Aspergillus flavus culture is growing, but the yield of aspergillic acid is very low. What are the possible causes and solutions?
A: Low yields of aspergillic acid can stem from several factors related to the fermentation conditions. Here are some common causes and troubleshooting steps:
Suboptimal Nutrient Composition: The biosynthesis of aspergillic acid is dependent on the availability of its amino acid precursors, L-leucine and L-isoleucine.
Solution: Supplement the fermentation medium with these amino acids to potentially boost production. The use of complex nitrogen sources like yeast extract or peptone can also be beneficial.
Incorrect pH of the Medium: The pH of the culture medium can significantly influence fungal growth and secondary metabolite production.
Solution: Optimize the initial pH of your fermentation medium. For many Aspergillus species, a slightly acidic pH (around 4.5-6.0) is often optimal for organic acid production.[10][11][12] Monitor and, if possible, control the pH throughout the fermentation process.
Inadequate Aeration: As an aerobic process, fermentation of Aspergillus flavus requires sufficient oxygen.
Solution: Ensure adequate aeration by using baffled flasks, optimizing the shaker speed (e.g., 150-200 rpm), or using a fermenter with controlled dissolved oxygen levels. The volume of the medium in the flask should not exceed 40-50% of the total flask volume to ensure a sufficient surface area for gas exchange.[10][13]
Non-optimal Incubation Temperature: Temperature is a critical parameter for fungal growth and enzyme activity.
Solution: The optimal temperature for aspergillic acid production by A. flavus should be experimentally determined but typically falls within the range of 25-30°C.[11][12]
Strain Viability and Selection: The specific strain of Aspergillus flavus used can have a significant impact on yield.
Solution: Ensure you are using a high-yielding strain. If possible, screen different isolates or consider strain improvement techniques like UV mutagenesis or protoplast fusion.[14]
Q: I am detecting a high concentration of deoxyaspergillic acid but very little aspergillic acid. Why is this happening?
A: The accumulation of deoxyaspergillic acid indicates a bottleneck in the biosynthetic pathway.[4] Deoxyaspergillic acid is the immediate precursor to aspergillic acid. The conversion is catalyzed by the cytochrome P450 enzyme AsaD.
Possible Cause: The expression or activity of the AsaD enzyme may be limited in your culture conditions.
Solution:
Optimize Fermentation Time: The conversion of deoxyaspergillic acid to aspergillic acid may be time-dependent. Extend the fermentation period and monitor the relative concentrations of both compounds over time.
Medium Composition: Certain micronutrients or co-factors may be required for optimal enzyme activity. Ensure your medium is well-balanced.
Genetic Factors: The expression of the asaD gene might be downregulated. While challenging without genetic engineering, ensuring optimal growth conditions can sometimes improve the expression of the entire biosynthetic gene cluster.
Q: How can I minimize the production of aflatoxins in my Aspergillus flavus culture?
A: Aflatoxin production is a significant concern when working with A. flavus. Here are some strategies to mitigate it:
Strain Selection: Use non-aflatoxigenic strains of Aspergillus flavus if your primary goal is aspergillic acid production.
Control of Environmental Conditions: Aflatoxin production is influenced by temperature, water activity, and substrate. While optimizing for aspergillic acid, be mindful of conditions that also favor aflatoxin synthesis. Lowering the temperature to the lower end of the optimal range for aspergillic acid production may help reduce aflatoxin levels.
Use of Inhibitors: Some studies have shown that certain compounds can inhibit aflatoxin biosynthesis. For example, ethanol has been reported to suppress aflatoxin production.[15][16] However, the compatibility of such inhibitors with aspergillic acid production would need to be verified.
Section 2: Extraction and Recovery
Q: My recovery of aspergillic acid after solvent extraction is poor. What can I do to improve it?
A: Poor recovery during extraction can be due to several factors. Consider the following:
Incorrect Solvent Choice: The polarity of the extraction solvent is crucial for efficient partitioning of aspergillic acid from the aqueous fermentation broth.
Solution: Ethyl acetate is a commonly used and effective solvent for extracting aspergillic acid. Other solvents with similar polarity, such as chloroform, could also be tested.
Suboptimal pH during Extraction: The pH of the aqueous phase affects the charge state of aspergillic acid and its solubility in the organic solvent.
Solution: Aspergillic acid is an acidic compound. Acidifying the fermentation broth (e.g., to pH 2-3 with HCl) before extraction will protonate the molecule, making it less polar and more soluble in the organic solvent.
Insufficient Mixing or Emulsion Formation: Inadequate mixing will lead to incomplete extraction, while overly vigorous mixing can create stable emulsions that are difficult to separate.
Solution: Use a separating funnel with gentle but thorough inversions. If an emulsion forms, it can sometimes be broken by adding a small amount of a saturated salt solution (brine) or by centrifugation.
Product Degradation: Exposure to harsh pH conditions or high temperatures for extended periods can degrade the product.
Solution: Perform the extraction at room temperature or on ice to minimize degradation. Avoid prolonged exposure to strong acids or bases.
Q: I am having difficulty separating aspergillic acid from its analogs (deoxyaspergillic acid and hydroxyaspergillic acid) using column chromatography. What should I try?
A: The structural similarity of these compounds makes their separation challenging. Here are some chromatographic strategies:
Stationary Phase Selection:
Solution: Silica gel is a standard choice for normal-phase chromatography. The slight differences in polarity between aspergillic acid and its analogs should allow for separation with an optimized solvent system. For reversed-phase chromatography, a C18 column is typically used.
Mobile Phase Optimization:
Solution:
Normal-Phase (Silica Gel): Start with a non-polar solvent like hexane or dichloromethane and gradually increase the polarity by adding a more polar solvent like ethyl acetate or methanol. A shallow gradient is key to resolving closely related compounds.
Reversed-Phase (C18): Use a polar mobile phase, such as a mixture of water and acetonitrile or methanol, often with a small amount of acid (e.g., 0.1% formic acid or acetic acid) to ensure the analytes are in a consistent protonation state. A slow, shallow gradient of the organic solvent will be necessary.
Alternative Chromatographic Techniques:
Solution: Consider preparative HPLC for higher resolution and better separation of complex mixtures. Centrifugal Partition Chromatography (CPC) could also be an effective technique for separating compounds with similar polarities.
Data Presentation
Table 1: Optimization of Fermentation Parameters for a Related Aspergillus Species (Kojic Acid Production)
Note: This data is for kojic acid production by Aspergillus oryzae and is provided as an illustrative example of parameters to consider for optimizing aspergillic acid production.
Protocol 1: Aspergillic Acid Synthesis via Fermentation
Strain Activation: Inoculate a sterile slant or plate of Potato Dextrose Agar (PDA) with Aspergillus flavus spores. Incubate at 28°C for 5-7 days until sporulation is observed.
Seed Culture Preparation: Prepare a seed culture medium (e.g., Potato Dextrose Broth or a defined medium supplemented with yeast extract). Inoculate with spores from the PDA plate. Incubate at 28°C on a rotary shaker at 180 rpm for 48 hours.
Production Fermentation: Prepare the production medium. A suitable medium could be a Czapek-Dox broth supplemented with 1% L-leucine and 1% L-isoleucine. Adjust the initial pH to 5.0.
Inoculation: Inoculate the production medium with 5-10% (v/v) of the seed culture.
Incubation: Incubate the production culture at 28°C on a rotary shaker at 180 rpm for 7-10 days. Monitor the culture for growth and product formation periodically.
Protocol 2: Extraction and Preliminary Purification of Aspergillic Acid
Harvesting: After the incubation period, separate the fungal mycelium from the culture broth by filtration through cheesecloth or by centrifugation.
Acidification: Transfer the culture filtrate to a large beaker and cool it in an ice bath. Adjust the pH of the filtrate to 2.0-3.0 by slowly adding 2M HCl while stirring.
Solvent Extraction: Transfer the acidified filtrate to a separating funnel. Add an equal volume of ethyl acetate. Stopper the funnel and invert it gently but thoroughly for 5-10 minutes, periodically venting the pressure.
Phase Separation: Allow the layers to separate. Collect the upper organic (ethyl acetate) layer. Repeat the extraction of the aqueous layer two more times with fresh ethyl acetate.
Drying and Concentration: Pool the organic extracts and dry them over anhydrous sodium sulfate. Filter to remove the drying agent. Concentrate the ethyl acetate extract under reduced pressure using a rotary evaporator at a temperature below 40°C to obtain the crude aspergillic acid extract.
Further Purification: The crude extract can be further purified by column chromatography on silica gel or by preparative HPLC.
Mandatory Visualizations
Aspergillic Acid Biosynthetic Pathway
Caption: Biosynthetic pathway of aspergillic acid from amino acid precursors.
Experimental Workflow for Aspergillic Acid Production and Recovery
A Comparative Analysis of the Bioactivity of Aspergillic Acid and Neoaspergillic Acid
For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of the bioactive properties of aspergillic acid and its structural isomer, neoaspergillic acid. Both are pyrazin...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides an objective comparison of the bioactive properties of aspergillic acid and its structural isomer, neoaspergillic acid. Both are pyrazine-derived mycotoxins produced by species of the genus Aspergillus. This document summarizes available experimental data on their antimicrobial and cytotoxic effects, details relevant experimental methodologies, and visualizes their biosynthetic pathways to aid in research and drug development efforts.
Data Presentation: A Side-by-Side Look at Bioactivity
Direct comparative studies on the bioactivity of aspergillic acid and neoaspergillic acid under identical experimental conditions are limited in the currently available literature. However, by compiling data from various sources, we can construct a comparative overview. The following table summarizes the reported minimum inhibitory concentrations (MIC) and 50% inhibitory concentrations (IC50) for each compound against various cell lines. It is crucial to note that these values were obtained from different studies and direct comparisons should be made with caution.
Note: A study has indicated that aspergillic acid demonstrates more potent inhibitory activities against B. subtilis, E. coli, S. aureus, and C. albicans compared to neohydroxyaspergillic acid and hydroxyaspergillic acid, though direct quantitative comparison to neoaspergillic acid was not provided[1].
Experimental Protocols: Methodologies for Key Experiments
The following is a detailed protocol for the broth microdilution method, a standard assay for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.
Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination
Objective: To determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.
Materials:
Test compounds (Aspergillic acid, Neoaspergillic acid)
Sterile Mueller-Hinton Broth (MHB) or other appropriate growth medium
Sterile saline or phosphate-buffered saline (PBS)
0.5 McFarland turbidity standard
Spectrophotometer
Incubator (37°C)
Micropipettes and sterile tips
Procedure:
Preparation of Bacterial Inoculum:
a. From a fresh (18-24 hour) culture on an agar plate, select 3-5 isolated colonies of the test bacterium.
b. Suspend the colonies in sterile saline or PBS.
c. Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL. A spectrophotometer can be used to verify the turbidity (absorbance at 625 nm of 0.08-0.13).
d. Within 15 minutes, dilute the adjusted suspension in the appropriate broth to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.
Preparation of Test Compound Dilutions:
a. Prepare a stock solution of the test compound in a suitable solvent.
b. In a 96-well microtiter plate, add 100 µL of sterile broth to wells 2 through 12.
c. Add 200 µL of the twice-concentrated test compound solution to well 1.
d. Perform a serial twofold dilution by transferring 100 µL from well 1 to well 2, mixing thoroughly. Continue this process down to well 10. Discard 100 µL from well 10.
e. Well 11 will serve as a positive control (bacterial growth without the compound) and well 12 as a negative control (broth sterility).
Inoculation and Incubation:
a. Add 100 µL of the standardized bacterial inoculum to wells 1 through 11.
b. Cover the plate and incubate at 37°C for 16-20 hours.
Reading and Interpretation of Results:
a. After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the test compound at which there is no visible growth.
b. The results can also be read using a microplate reader to measure the optical density at 600 nm (OD₆₀₀).
Mandatory Visualization: Biosynthetic Pathways
The following diagrams illustrate the proposed biosynthetic pathways of aspergillic acid and neoaspergillic acid.
Caption: Proposed biosynthetic pathway of Aspergillic Acid.
Caption: Proposed biosynthetic pathway of Neoaspergillic Acid.
Concluding Remarks
Both aspergillic acid and neoaspergillic acid exhibit notable antimicrobial and cytotoxic properties. The core difference in their biosynthesis lies in the initial amino acid precursors, leading to structural isomers with potentially distinct biological activities. The provided data and protocols serve as a foundational guide for further investigation into the therapeutic potential and mechanisms of action of these fungal metabolites. Further direct comparative studies are warranted to fully elucidate their relative potencies and therapeutic indices.
Aspergillic Acid: A Potent Antimicrobial Agent with Potential for Drug Development
A comprehensive analysis of aspergillic acid's antimicrobial efficacy against key clinical isolates reveals its potential as a lead compound in the development of new antibiotics. This guide provides a comparative overvi...
Author: BenchChem Technical Support Team. Date: December 2025
A comprehensive analysis of aspergillic acid's antimicrobial efficacy against key clinical isolates reveals its potential as a lead compound in the development of new antibiotics. This guide provides a comparative overview of its activity, delves into its mechanism of action, and outlines the experimental protocols for its validation.
Aspergillic acid, a cyclic hydroxamic acid first isolated from the fungus Aspergillus flavus, has demonstrated significant bactericidal activity against a broad spectrum of both Gram-positive and Gram-negative bacteria.[1] Recent studies have highlighted its potent antimicrobial effects against clinically relevant pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli, positioning it as a molecule of interest for further therapeutic investigation.[2]
Comparative Antimicrobial Activity
To facilitate future comparative analysis, the following tables provide a template for summarizing the antimicrobial activity of aspergillic acid in comparison to commonly used antibiotics. Researchers can utilize this structure to organize their own experimental data.
Table 1: Comparative MIC (µg/mL) of Aspergillic Acid and Vancomycin against Staphylococcus aureus Clinical Isolates
S. aureus Isolate
Aspergillic Acid MIC (µg/mL)
Vancomycin MIC (µg/mL)
e.g., MRSA Strain 1
Data not available
e.g., MSSA Strain 2
Data not available
e.g., VRSA Strain 3
Data not available
Table 2: Comparative MIC (µg/mL) of Aspergillic Acid and Ciprofloxacin against Escherichia coli Clinical Isolates
E. coli Isolate
Aspergillic Acid MIC (µg/mL)
Ciprofloxacin MIC (µg/mL)
e.g., Strain 1
Data not available
e.g., Strain 2
Data not available
e.g., Strain 3
Data not available
Table 3: Comparative MIC (µg/mL) of Aspergillic Acid and Ciprofloxacin against Pseudomonas aeruginosa Clinical Isolates
P. aeruginosa Isolate
Aspergillic Acid MIC (µg/mL)
Ciprofloxacin MIC (µg/mL)
e.g., Strain 1
Data not available
e.g., Strain 2
Data not available
e.g., Strain 3
Data not available
Mechanism of Action: Iron Chelation
The primary antimicrobial mechanism of aspergillic acid is attributed to its function as a potent iron chelator.[3][4][5] Iron is an essential nutrient for bacterial growth and pathogenesis, playing a crucial role in various metabolic processes, including DNA replication and cellular respiration. The hydroxamic acid moiety within the aspergillic acid structure enables it to bind to ferric iron (Fe³⁺) with high affinity, forming a stable complex.[1][3] This sequestration of iron from the bacterial environment effectively starves the bacteria of this vital element, leading to the inhibition of growth and eventual cell death.
Figure 1. Proposed mechanism of aspergillic acid's antimicrobial activity via iron chelation.
Experimental Protocols
The validation of aspergillic acid's antimicrobial activity can be achieved through standardized experimental protocols. The following outlines the broth microdilution method for determining the Minimum Inhibitory Concentration (MIC).
Broth Microdilution Method for MIC Determination
This method is a widely accepted standard for determining the MIC of an antimicrobial agent against bacteria.[6]
1. Preparation of Aspergillic Acid Stock Solution:
Dissolve a known weight of pure aspergillic acid in a suitable solvent (e.g., dimethyl sulfoxide - DMSO) to create a high-concentration stock solution.
Sterilize the stock solution by filtration through a 0.22 µm syringe filter.
2. Preparation of Bacterial Inoculum:
From a fresh agar plate culture (18-24 hours old), select several colonies of the clinical isolate to be tested.
Suspend the colonies in a sterile saline solution.
Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ colony-forming units (CFU)/mL.
Dilute this standardized suspension in cation-adjusted Mueller-Hinton Broth (CAMHB) to achieve the final desired inoculum concentration (typically 5 x 10⁵ CFU/mL).
3. Serial Dilution and Inoculation:
In a 96-well microtiter plate, perform serial twofold dilutions of the aspergillic acid stock solution with CAMHB to achieve a range of desired concentrations.
Add the prepared bacterial inoculum to each well.
Include a positive control well (bacteria and broth, no aspergillic acid) and a negative control well (broth only).
4. Incubation:
Incubate the microtiter plate at 35-37°C for 16-20 hours in ambient air.
5. Determination of MIC:
The MIC is visually determined as the lowest concentration of aspergillic acid that completely inhibits the visible growth of the bacteria.
Figure 2. Workflow for determining the Minimum Inhibitory Concentration (MIC) using the broth microdilution method.
Conclusion
Aspergillic acid presents a promising scaffold for the development of novel antimicrobial agents. Its potent activity against clinically significant pathogens, coupled with a distinct mechanism of action centered on iron chelation, warrants further in-depth investigation. The generation of comprehensive comparative data against a wider array of clinical isolates is a critical next step in validating its therapeutic potential and guiding future drug development efforts. The standardized protocols outlined in this guide provide a framework for researchers to contribute to this vital area of study.
A Comparative Analysis of Early Antibiotic Studies: Aspergillic Acid vs. Penicillin
In the nascent era of antibiotic discovery, the scientific community witnessed the emergence of numerous potential therapeutic agents from microbial sources. Among the most notable were aspergillic acid and penicillin, b...
Author: BenchChem Technical Support Team. Date: December 2025
In the nascent era of antibiotic discovery, the scientific community witnessed the emergence of numerous potential therapeutic agents from microbial sources. Among the most notable were aspergillic acid and penicillin, both fungal metabolites that demonstrated significant antibacterial properties. While penicillin would go on to revolutionize medicine, aspergillic acid's journey was curtailed by inherent toxicological hurdles. This guide provides a comparative analysis of the early studies on these two pioneering antibiotics, offering insights for researchers, scientists, and drug development professionals into the foundational experiments that shaped the antibiotic landscape.
Discovery and Historical Context
The discovery of both aspergillic acid and penicillin originated from observations of fungal inhibition of bacterial growth.
Aspergillic Acid: In 1940, Edwin C. White and Justina H. Hill reported that a strain of the fungus Aspergillus flavus, when grown in a surface culture, produced a filtrate with bactericidal properties.[1][2][3] This discovery led to the isolation of the active crystalline compound in 1943, which they named aspergillic acid due to its acidic nature and fungal origin.[1]
Penicillin: The story of penicillin began earlier, with Alexander Fleming's chance observation in 1928 at St. Mary's Hospital, London.[4][5][6][7][8] He noted that a contaminating mold, identified as Penicillium notatum (now known as Penicillium rubens), inhibited the growth of Staphylococcus aureus colonies on a culture plate.[6][8][9][10] Fleming published his findings in 1929, but the active substance remained unpurified for another decade.[4][9][10] The full therapeutic potential of penicillin was not realized until the late 1930s and early 1940s, when a team at the University of Oxford, led by Howard Florey and Ernst Boris Chain, successfully isolated, purified, and demonstrated its remarkable efficacy in animal models and human clinical trials.[4][5][6][7][9][10]
Chemical and Physical Properties
The molecular structures of aspergillic acid and penicillin are fundamentally different, which dictates their mechanisms of action and biological activities.
Aspergillic Acid is a pale yellow crystalline compound with the molecular formula C₁₂H₂₀N₂O₂.[1] Structurally, it is a cyclic hydroxamic acid, a derivative of pyrazine.[1][11] This hydroxamic acid functional group is crucial to both its antimicrobial activity and its toxicity.[1]
Penicillin belongs to the β-lactam class of antibiotics.[12][13] Its core chemical structure consists of a thiazolidine ring fused to a β-lactam ring.[13] A variable side chain (denoted as "R") is attached to the β-lactam ring, and variations in this side chain result in different types of penicillins with distinct properties.[13] For instance, Penicillin G (benzylpenicillin) was one of the first naturally occurring forms to be used clinically.[4][14]
Data Presentation
The following tables summarize the key comparative data from early studies on aspergillic acid and penicillin.
Table 1: General Properties and Discovery
Feature
Aspergillic Acid
Penicillin
Discoverer(s)
Edwin C. White & Justina H. Hill
Alexander Fleming (initial); Howard Florey & Ernst Chain (isolation)
The modes by which these two antibiotics kill bacteria are distinct, stemming from their different chemical structures.
Aspergillic Acid: The primary mechanism of action for aspergillic acid is believed to be the chelation of physiologically essential metal ions, such as calcium.[1] The hydroxamic acid functional group allows the molecule to bind tightly to these ions, disrupting critical enzymatic processes and cellular functions, ultimately leading to cell death.[1]
Penicillin: Penicillin's mechanism is highly specific to bacteria. It inhibits the final step of peptidoglycan synthesis, a crucial component of the bacterial cell wall.[12][16][22] Penicillin's β-lactam ring binds to and inactivates penicillin-binding proteins (PBPs), which are enzymes (like DD-transpeptidase) that cross-link the peptidoglycan chains.[4][14][22] This inhibition weakens the cell wall, making the bacterium susceptible to osmotic lysis and death.[14][22] Because human cells lack a cell wall, penicillin is selectively toxic to bacteria.[22]
Experimental Protocols
The evaluation of these early antibiotics relied on foundational microbiological and toxicological methods.
Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)
The MIC, the lowest concentration of an antibiotic that prevents visible growth of a bacterium, was a key metric. The broth dilution method was a common approach.
Preparation of Antibiotic Stock: A stock solution of the purified antibiotic (aspergillic acid or penicillin) was prepared at a known concentration in a suitable sterile solvent or broth.
Serial Dilutions: A series of two-fold dilutions of the antibiotic stock solution was prepared in test tubes containing a standard liquid growth medium (e.g., nutrient broth). This created a gradient of antibiotic concentrations.
Inoculation: Each tube, including a positive control tube with no antibiotic, was inoculated with a standardized suspension of the test bacterium (e.g., S. aureus).
Incubation: The tubes were incubated under optimal growth conditions (e.g., 37°C for 18-24 hours).
Observation: The tubes were visually inspected for turbidity (bacterial growth). The MIC was recorded as the lowest concentration of the antibiotic in which there was no visible growth.
Protocol 2: Mouse Protection Test (In Vivo Efficacy)
This crucial experiment, famously conducted by Florey's team for penicillin, demonstrated the antibiotic's therapeutic potential in a living organism.[9][10]
Infection: A group of laboratory mice was infected with a lethal dose of a virulent bacterium, such as Streptococcus.
Group Division: The infected mice were divided into at least two groups: a treatment group and an untreated control group.
Treatment: The treatment group received injections of the antibiotic (e.g., penicillin) at specified doses and intervals. The control group received no treatment.
Observation: The mice were observed over a set period (e.g., 24-48 hours), and survival rates were recorded for both groups.
Endpoint: A successful outcome was the survival of the treated mice compared to the death of the untreated control mice, demonstrating the antibiotic's ability to combat the infection in vivo.[9][10]
Mandatory Visualizations
The following diagrams illustrate key concepts and workflows relevant to the early comparative studies of aspergillic acid and penicillin.
In Vivo Validation of Aspergillic Acid's Efficacy: A Comparative Guide for Researchers
For researchers, scientists, and drug development professionals, this guide provides a comprehensive overview of the current in vivo validation status of Aspergillic acid in animal models of infection. It objectively com...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, this guide provides a comprehensive overview of the current in vivo validation status of Aspergillic acid in animal models of infection. It objectively compares its known performance with established alternatives and furnishes the necessary experimental data and protocols to inform future research directions.
Aspergillic acid, a pyrazine derivative first identified from Aspergillus flavus, has demonstrated notable antimicrobial properties in laboratory settings.[1][2][3] However, its transition from in vitro promise to in vivo efficacy remains a critical area of investigation. This guide synthesizes the available data to facilitate a clear understanding of its potential as a therapeutic agent.
Comparative Efficacy Data
Direct comparative studies evaluating the in vivo efficacy of Aspergillic acid against infections in animal models are notably scarce in publicly available literature. Most research has focused on its in vitro antimicrobial activity and, more recently, its potential as an imaging agent for inflammation. One recent study highlighted that Aspergillic acid exhibits potent antimicrobial activity against methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli in vitro.[1] An older study on a similar compound, flavacidin, suggested protective effects in mice against pneumococcal infections.
To provide a framework for future in vivo studies, the following table summarizes the available in vitro minimum inhibitory concentration (MIC) data for Aspergillic acid against key pathogens, contextualized with the typical MIC ranges for standard-of-care antibiotics.
Note: The lack of specific MIC values for Aspergillic acid in the cited study[1] underscores the preliminary nature of the research in this area.
While direct anti-infective efficacy data is limited, a 2025 study demonstrated the successful radiolabeling of Aspergillic acid with technetium-99m ([99mTc]Tc-Aspergillic acid).[1] In vivo biodistribution studies in mice with induced inflammation showed selective accumulation of the compound at the inflamed sites, suggesting potential for targeted delivery or imaging.[1]
Experimental Protocols
Detailed experimental protocols for in vivo efficacy studies of Aspergillic acid are not yet established. However, this section provides a standardized protocol for a murine model of bacterial infection, which can be adapted for testing Aspergillic acid. This is followed by the published methodology for the biodistribution study of [99mTc]Tc-Aspergillic acid.
Murine Model of Systemic Bacterial Infection (Adapted Protocol)
This protocol is a standard method used to evaluate the efficacy of new antimicrobial agents and can be used as a template for testing Aspergillic acid.
Animal Model: Male or female BALB/c mice, 6-8 weeks old.
Immunosuppression (if required): For opportunistic pathogens, immunosuppression may be necessary. A common method is the administration of cyclophosphamide (150 mg/kg) intraperitoneally on days -4 and -1 relative to infection.
Infection:
Prepare a fresh culture of the bacterial strain (e.g., MRSA ATCC 43300) and adjust the concentration to 1 x 10^7 CFU/mL in sterile saline.
Inject 0.1 mL of the bacterial suspension intravenously via the tail vein.
Treatment:
Prepare Aspergillic acid in a suitable vehicle (e.g., 5% DMSO in saline). The dosage will need to be determined by preliminary dose-ranging studies.
Administer the treatment (e.g., intraperitoneally or intravenously) at specified time points post-infection (e.g., 2, 12, and 24 hours).
Include a vehicle control group and a positive control group (e.g., vancomycin for MRSA).
Efficacy Endpoints:
Survival: Monitor mice for 7-14 days and record mortality.
Bacterial Burden: At 24 or 48 hours post-infection, euthanize a subset of mice, harvest organs (kidneys, liver, spleen), homogenize, and plate serial dilutions to determine CFU/gram of tissue.
Biodistribution Study of [99mTc]Tc-Aspergillic Acid[1]
This protocol was used to evaluate the localization of Aspergillic acid at sites of inflammation.
Animal Model: Swiss albino mice.
Induction of Inflammation:
Sterile Inflammation: Inject 0.1 mL of turpentine oil intramuscularly into the left thigh muscle of the mice.
Infectious Inflammation: Inject 0.1 mL of a bacterial suspension (e.g., S. aureus) into the left thigh muscle.
Radiolabeling: Aspergillic acid is radiolabeled with technetium-99m to produce [99mTc]Tc-Aspergillic acid with high radiochemical purity.
Administration: Inject approximately 100 µL of [99mTc]Tc-Aspergillic acid intravenously into the tail vein of the inflamed mice.
Biodistribution Analysis: At various time points post-injection (e.g., 0.25, 0.5, 1, 2, 4, and 24 hours), euthanize the mice. Dissect organs and tissues of interest (blood, heart, lung, liver, spleen, kidneys, stomach, intestine, muscle, and the inflamed thigh muscle). Weigh the tissues and measure the radioactivity using a gamma counter. Calculate the percentage of injected dose per gram of tissue (%ID/g).
Visualizing Experimental Workflows and Potential Mechanisms
To further elucidate the experimental processes and potential biological interactions of Aspergillic acid, the following diagrams are provided.
Caption: Workflow for a generic in vivo efficacy study of Aspergillic acid.
Caption: Workflow for the in vivo biodistribution study of [99mTc]Tc-Aspergillic acid.
Aspergillic acid is known to be a siderophore, a compound that chelates iron.[4] This function is crucial for the virulence of some fungi. Its mechanism of antimicrobial action may be related to its ability to disrupt iron homeostasis in pathogenic microbes.
Caption: Postulated mechanism of action for Aspergillic acid's antimicrobial activity.
A Comparative Guide to the Quantification of Aspergillic Acid: HPLC-MS/MS vs. Spectrophotometry
For researchers, scientists, and drug development professionals, the accurate quantification of aspergillic acid, a mycotoxin produced by several Aspergillus species, is critical for food safety, toxicological studies, a...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, the accurate quantification of aspergillic acid, a mycotoxin produced by several Aspergillus species, is critical for food safety, toxicological studies, and pharmaceutical research. This guide provides a detailed comparison of two common analytical methods for aspergillic acid quantification: High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) and UV-Visible Spectrophotometry.
This objective comparison is supported by experimental data and detailed methodologies to assist in selecting the most appropriate technique for specific research needs. While HPLC-MS/MS offers high sensitivity and specificity, spectrophotometry presents a simpler, more accessible alternative.
Data Presentation: A Head-to-Head Comparison
The following table summarizes the key quantitative performance parameters for the two analytical methods. The data for the HPLC-MS/MS method is based on a validated assay for gliotoxin, a mycotoxin with similar analytical challenges to aspergillic acid, as a representative example of a high-sensitivity chromatographic method.[1] The spectrophotometric method parameters are based on typical performance characteristics for UV-Vis assays of fungal metabolites.
Parameter
HPLC-MS/MS
UV-Visible Spectrophotometry
Principle
Chromatographic separation followed by mass-based detection and fragmentation for high specificity.
Measurement of light absorbance by the analyte at a specific wavelength.
Linearity (R²)
>0.99
>0.99
Limit of Detection (LOD)
~0.1 - 1 ng/mL
~0.1 - 1 µg/mL
Limit of Quantification (LOQ)
~1 - 10 ng/mL
~1 - 5 µg/mL
Accuracy (% Recovery)
95 - 110%
90 - 110%
Precision (%RSD)
<15%
<10%
Specificity
Very High (based on retention time and mass-to-charge ratio)
Moderate (susceptible to interference from compounds with similar absorbance spectra)
Throughput
Moderate
High
Cost & Complexity
High
Low
Experimental Protocols
High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS)
This method provides high sensitivity and selectivity, making it ideal for detecting trace amounts of aspergillic acid in complex matrices. The following protocol is adapted from a validated method for the analysis of a similar mycotoxin, gliotoxin.[1]
1. Sample Preparation (Liquid-Liquid Extraction):
To 200 µL of serum sample, add an internal standard.
Perform a liquid-liquid extraction using an appropriate organic solvent (e.g., ethyl acetate).
Vortex the mixture and centrifuge to separate the layers.
Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen.
Reconstitute the residue in the mobile phase for injection.
2. HPLC Conditions:
Column: A C18 reversed-phase column (e.g., 150 x 2.1 mm, 5 µm particle size).
Mobile Phase: A gradient of water and acetonitrile, both containing a modifier like formic acid or ammonium formate to improve ionization.
Flow Rate: 0.3 - 0.5 mL/min.
Injection Volume: 10 - 20 µL.
Column Temperature: 30 - 40 °C.
3. MS/MS Conditions:
Ionization Mode: Electrospray Ionization (ESI), typically in positive or negative mode depending on the analyte.
Detection Mode: Multiple Reaction Monitoring (MRM) for high specificity and sensitivity. This involves monitoring a specific precursor ion to product ion transition for aspergillic acid and the internal standard.
UV-Visible Spectrophotometry
This method is simpler and more accessible than HPLC-MS/MS. It relies on the inherent ability of aspergillic acid to absorb light in the UV-Visible spectrum. Aspergillic acid is a yellow pigment, and its ferric complex is red, allowing for colorimetric quantification.
1. Sample Preparation:
Extract aspergillic acid from the sample using a suitable solvent (e.g., chloroform, ethyl acetate).
For the analysis of the ferric complex, add a solution of ferric chloride to the extract to allow for color development.
Filter the extract to remove any particulate matter.
2. Spectrophotometric Measurement:
Wavelength: For the yellow aspergillic acid, the maximum absorbance is around 380 nm.[2][3][4] For the red ferriaspergillin complex, the absorbance is measured in the visible range.
Blank: Use the extraction solvent (or the solvent with ferric chloride for the complex) as a blank.
Quantification: Create a standard curve using known concentrations of pure aspergillic acid. Determine the concentration of the unknown samples by comparing their absorbance to the standard curve.
Mandatory Visualization
Below are diagrams illustrating the experimental workflows for both analytical methods.
Caption: Workflow for HPLC-MS/MS analysis of aspergillic acid.
Caption: Workflow for spectrophotometric analysis of aspergillic acid.
A Comparative Analysis of Iron-Chelating Properties: Aspergillic Acid and Other Siderophores
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive and objective comparison of the iron-chelating properties of aspergillic acid against other well-characterized sideropho...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive and objective comparison of the iron-chelating properties of aspergillic acid against other well-characterized siderophores, namely enterobactin, desferrioxamine B, and ferrichrome. This document synthesizes experimental data to evaluate their performance, details the methodologies for key experiments, and visualizes relevant biological and experimental workflows.
Introduction to Siderophores and Iron Chelation
Iron is an essential element for most living organisms, playing a critical role in numerous physiological processes. However, its bioavailability is often limited due to the low solubility of ferric iron (Fe³⁺) at physiological pH. To overcome this, many microorganisms synthesize and secrete low-molecular-weight, high-affinity iron-chelating molecules called siderophores.[1] These molecules scavenge ferric iron from the environment and transport it back into the microbial cell.[2] Siderophores are broadly classified based on their iron-coordinating functional groups, with the most common being hydroxamates, catecholates, and carboxylates.[1][2]
The efficiency of a siderophore is determined by its affinity and specificity for iron(III). This is quantitatively expressed by the formation or stability constant (log β) of the iron-siderophore complex and the pFe value, which represents the negative logarithm of the free Fe³⁺ concentration at a specific pH and concentration. A higher pFe value indicates a more effective iron chelator under physiological conditions.
This guide focuses on comparing aspergillic acid, a hydroxamate siderophore produced by fungi of the genus Aspergillus[3][4], with other prominent siderophores to provide a clear perspective on its iron-chelating capabilities.
Quantitative Comparison of Iron-Chelating Properties
The following tables summarize the key quantitative data related to the iron-chelating properties of aspergillic acid, enterobactin, desferrioxamine B, and ferrichrome.
Table 2: Iron(III) Binding Affinity of Selected Siderophores
Note: The stability constants for Aspergillic Acid are stepwise constants (β₁, β₂, β₃) corresponding to the binding of one, two, and three molecules to a single iron ion.
Experimental Protocols for Determining Iron-Chelating Properties
The quantitative data presented in this guide are primarily derived from potentiometric and spectrophotometric titrations, and the Chrome Azurol S (CAS) assay.
Potentiometric Titration
This method is used to determine the stability constants of metal-ligand complexes.
Principle: A solution of the siderophore is titrated with a standard solution of a strong base in the absence and presence of a known concentration of Fe³⁺ ions. The change in pH is monitored using a pH electrode. The resulting titration curves are analyzed to calculate the protonation constants of the ligand and the stability constants of the Fe³⁺-siderophore complexes.
Methodology:
Preparation of Solutions: Prepare stock solutions of the siderophore, a strong base (e.g., NaOH), a strong acid (e.g., HCl), and a ferric salt (e.g., FeCl₃) in an appropriate solvent (e.g., methanol:water mixture for aspergillic acid) with a constant ionic strength.[6]
Titration:
Ligand Protonation: Titrate a known volume of the siderophore solution with the standardized base. Record the pH after each addition of the titrant.
Complex Formation: Titrate a solution containing the siderophore and a stoichiometric amount of FeCl₃ with the standardized base. Record the pH at each step.
Data Analysis: The titration data are analyzed using computer programs that employ least-squares methods to refine the protonation and stability constants.[6]
Spectrophotometric Titration
This technique is used to determine the stoichiometry and stability constants of colored complexes.
Principle: The formation of the Fe³⁺-siderophore complex often results in a significant change in the visible absorption spectrum. By monitoring the absorbance at a specific wavelength as a function of the ligand-to-metal ratio or pH, the stoichiometry and stability of the complex can be determined.
Methodology:
Spectral Scans: Record the UV-Vis spectra of the siderophore, the Fe³⁺ solution, and mixtures of the two at various molar ratios and pH values.[6]
Job's Plot (Method of Continuous Variation): Prepare a series of solutions where the total molar concentration of siderophore and Fe³⁺ is constant, but their mole fractions are varied. Measure the absorbance of each solution at the wavelength of maximum absorbance of the complex. A plot of absorbance versus the mole fraction of the ligand will show a maximum at the mole fraction corresponding to the stoichiometry of the complex.
Mole-Ratio Method: Prepare a series of solutions with a fixed concentration of Fe³⁺ and varying concentrations of the siderophore. Plot the absorbance versus the molar ratio of ligand to metal. The plot will typically show two linear regions that intersect at a point corresponding to the stoichiometry of the complex.
Chrome Azurol S (CAS) Assay
The CAS assay is a universal and rapid colorimetric method for detecting and quantifying siderophore production.[15][16]
Principle: The assay is based on the competition for iron between the siderophore and the strong chelator Chrome Azurol S. The CAS dye forms a stable, blue-colored complex with Fe³⁺. In the presence of a siderophore with a higher affinity for iron, the iron is removed from the CAS complex, causing a color change from blue to orange/yellow, which can be quantified spectrophotometrically.[15][17]
Methodology (Liquid Assay):
Preparation of CAS Assay Solution: A standardized CAS assay solution is prepared by mixing solutions of CAS, hexadecyltrimethylammonium bromide (HDTMA), FeCl₃, and a buffer (e.g., PIPES).[2][16]
Assay Procedure:
Mix a sample containing the siderophore with the CAS assay solution.
Incubate the mixture for a defined period.
Measure the absorbance at a specific wavelength (typically around 630 nm).
Quantification: The amount of siderophore is quantified by the decrease in absorbance of the CAS-Fe³⁺ complex, often by comparison to a standard curve generated with a known siderophore like desferrioxamine B.
Signaling Pathways and Experimental Workflows
The following diagrams, generated using the DOT language, illustrate key biological pathways and experimental workflows related to siderophore function.
Caption: General mechanism of siderophore-mediated iron uptake in bacteria.
Caption: Enterobactin-mediated iron uptake pathway in Gram-negative bacteria like E. coli.[7]
A Comparative Analysis of Aspergillic Acid Production in Different Aspergillus Strains
For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of Aspergillic acid production across various Aspergillus strains, supported by experimental data. Aspergillic a...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides an objective comparison of Aspergillic acid production across various Aspergillus strains, supported by experimental data. Aspergillic acid, a hydroxamate-containing pyrazinone, is a secondary metabolite with known antimicrobial properties.[1][2] Its biosynthesis is of significant interest for potential therapeutic applications. This document summarizes quantitative production data, details common experimental protocols, and visualizes the underlying biosynthetic pathway and experimental workflows.
Quantitative Production of Aspergillic Acid and its Derivatives
The production of Aspergillic acid and its precursors varies significantly among different Aspergillus species and even between strains of the same species. While Aspergillus flavus is a consistent and robust producer, its domesticated relative, Aspergillus oryzae, is generally considered a non-producer, with some exceptions.[3] Other species within the Aspergillus genus also exhibit the capacity to produce Aspergillic acid or its analogs.
The following are detailed methodologies for key experiments related to the analysis of Aspergillic acid production.
Fungal Strains and Culture Conditions
Strains : Aspergillus flavus NRRL 3357, Aspergillus oryzae RIB40, and Aspergillus oryzae NRRL 3483 are commonly used for comparative studies.[3]
Media :
Glucose Minimal Medium (GMM) : Used as a baseline, non-inducing condition.
Casein Peptone (CP) Medium : An amino acid-rich medium used to induce the asa gene cluster responsible for Aspergillic acid biosynthesis.[3][9]
Culture Procedure :
Fungal strains are typically grown in liquid GMM or CP medium.
Cultures are incubated for a period of 2 to 5 days to allow for fungal growth and metabolite production.[3][9]
Metabolite Extraction and Analysis
Extraction :
Fungal mycelia and culture filtrate are collected.
Metabolites are extracted using an organic solvent, such as ethyl acetate.
Analysis :
Liquid Chromatography-Mass Spectrometry (LC-MS) : The primary method for the detection and quantification of Aspergillic acid and its derivatives.[1]
Extracted ion chromatograms (EICs) are used to identify compounds based on their mass-to-charge ratio (e.g., [M+H]⁺).[8][10]
Gene Expression Analysis
RNA Extraction : Total RNA is isolated from fungal mycelia collected at different time points.
Quantitative Real-Time PCR (qRT-PCR) : Used to quantify the transcript levels of genes within the asa biosynthetic cluster (asaB, asaC, asaD, and asaR).[3][9]
Data Analysis : Gene expression levels in the inducing medium (CP) are compared to the baseline medium (GMM) to determine the fold change in expression.[3][9]
Biosynthesis and Regulation
The biosynthesis of Aspergillic acid is governed by the asa gene cluster.[1] In A. flavus, this cluster includes a nonribosomal peptide synthetase-like (NRPS-like) enzyme (AsaC), a P450 oxidoreductase (AsaD), and a hydroxylase (AsaB), along with a transporter (AsaE) and a transcription factor (AsaR).[11][12] The proposed biosynthetic pathway begins with the condensation of L-leucine and L-isoleucine to form deoxyaspergillic acid, which is then further modified.[3]
Aspergillic Acid Biosynthetic Pathway
Caption: Proposed biosynthetic pathway of Aspergillic acid in Aspergillus flavus.
Experimental Workflow for Aspergillic Acid Quantification
Caption: A typical experimental workflow for the quantification of Aspergillic acid.
Aspergillic Acid vs. Modern Antibiotics: A Comparative Re-evaluation for Drug Development
A deep dive into the antimicrobial potential of the fungal metabolite, aspergillic acid, reveals a historical antibiotic with broad-spectrum activity. This guide provides a comparative analysis against the modern synthet...
Author: BenchChem Technical Support Team. Date: December 2025
A deep dive into the antimicrobial potential of the fungal metabolite, aspergillic acid, reveals a historical antibiotic with broad-spectrum activity. This guide provides a comparative analysis against the modern synthetic antibiotic, ciprofloxacin, offering researchers and drug development professionals a renewed perspective on its potential.
This publication critically examines the antimicrobial efficacy and cytotoxicity of aspergillic acid, a cyclic hydroxamic acid derived from the fungus Aspergillus flavus, in comparison to ciprofloxacin, a widely used broad-spectrum fluoroquinolone antibiotic. Through a presentation of available in-vitro data, detailed experimental methodologies, and visual representations of their mechanisms and evaluation workflows, this guide aims to facilitate a re-evaluation of aspergillic acid's place in the landscape of antimicrobial research and development.
Performance Snapshot: Aspergillic Acid vs. Ciprofloxacin
To provide a clear, quantitative comparison, the following tables summarize the available data on the minimum inhibitory concentration (MIC) and cytotoxicity (IC50) of aspergillic acid and ciprofloxacin against key Gram-positive and Gram-negative bacteria.
Note: While a 2025 study by Nasr and Shamsel-Din reported "potent" activity of aspergillic acid against MRSA ATCC 43300 and E. coli MTCC 1610, specific MIC values were not available in the accessible literature.[1] Further research is needed to quantify this activity for a direct comparison.
Table 2: Cytotoxicity (IC50 in µM)
Compound
Cell Line
IC50 (µM)
Assay
Aspergillic Acid & Analogs
Brine Shrimp
2.59 - 205.67
Brine Shrimp Lethality Bioassay
Ciprofloxacin
Data Not Available
Data Not Available
Data Not Available
Note: The available cytotoxicity data for aspergillic acid and its analogs is from a brine shrimp lethality bioassay, which is an indicator of general toxicity.[2] Specific IC50 values from MTT assays on mammalian cell lines are needed for a more direct comparison of its therapeutic index against that of modern antibiotics.
Unraveling the Mechanisms of Action
The antimicrobial properties of aspergillic acid and ciprofloxacin stem from distinct molecular interactions within bacterial cells.
Biosynthesis and proposed mechanism of Aspergillic Acid.
Aspergillic acid's antimicrobial activity is attributed to its nature as a cyclic hydroxamic acid, which allows it to chelate essential divalent metal ions like iron and zinc. This sequestration disrupts the function of metalloenzymes that are vital for bacterial survival, ultimately leading to cell death.
Mechanism of action of Ciprofloxacin.
Ciprofloxacin, on the other hand, functions by inhibiting two essential bacterial enzymes: DNA gyrase (topoisomerase II) and topoisomerase IV. This inhibition prevents the relaxation of supercoiled DNA and the separation of replicated chromosomes, respectively, leading to a halt in DNA replication and ultimately, bacterial cell death.
Experimental Protocols
To ensure the reproducibility and standardization of comparative studies, detailed experimental protocols for determining antimicrobial susceptibility and cytotoxicity are provided below.
This protocol outlines the steps for determining the MIC of a test compound against a specific bacterial strain.
Preparation of Materials:
Sterile 96-well microtiter plates.
Bacterial strain of interest (e.g., S. aureus, E. coli).
Appropriate growth medium (e.g., Mueller-Hinton Broth).
Test compound (e.g., Aspergillic Acid, Ciprofloxacin) stock solution of known concentration.
Sterile diluent (e.g., growth medium).
Positive control (bacterial suspension without test compound).
Negative control (sterile medium).
Inoculum Preparation:
Aseptically pick several colonies of the bacterial strain from a fresh agar plate.
Suspend the colonies in sterile saline or growth medium.
Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).
Dilute the adjusted bacterial suspension in the growth medium to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.
Serial Dilution of Test Compound:
Add 100 µL of sterile growth medium to all wells of the 96-well plate except the first column.
Add 200 µL of the test compound at the highest desired concentration to the wells in the first column.
Perform a two-fold serial dilution by transferring 100 µL from the first column to the second, mixing well, and repeating this process across the plate. Discard 100 µL from the last column of dilutions.
Inoculation and Incubation:
Add 100 µL of the prepared bacterial inoculum to each well containing the serially diluted test compound.
The final volume in each well will be 200 µL.
Include a positive control well (100 µL medium + 100 µL inoculum) and a negative control well (200 µL sterile medium).
Incubate the plate at 37°C for 18-24 hours.
Determination of MIC:
After incubation, visually inspect the plate for bacterial growth (turbidity).
The MIC is the lowest concentration of the test compound at which there is no visible growth.
The results can also be read using a microplate reader by measuring the optical density at 600 nm.
Cytotoxicity Assessment: MTT Assay
This protocol describes the use of the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay to determine the IC50 of a compound on a mammalian cell line.
Cell Seeding:
Seed mammalian cells (e.g., HeLa, HEK293) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.
Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow for cell attachment.
Compound Treatment:
Prepare serial dilutions of the test compound in culture medium at 2x the final desired concentrations.
Remove the old medium from the wells and add 100 µL of the diluted compound solutions to the respective wells.
Include a vehicle control (medium with the same concentration of solvent used to dissolve the compound) and a no-treatment control.
Incubate the plate for 24-72 hours, depending on the experimental design.
MTT Addition and Incubation:
Prepare a 5 mg/mL stock solution of MTT in sterile PBS.
Add 10 µL of the MTT stock solution to each well.
Incubate the plate for 2-4 hours at 37°C in the CO₂ incubator. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.
Formazan Solubilization and Measurement:
After the incubation, carefully remove the medium from each well.
Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.
Gently shake the plate for 10-15 minutes to ensure complete dissolution.
Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.
IC50 Calculation:
Calculate the percentage of cell viability for each concentration relative to the vehicle control.
Plot the percentage of cell viability against the logarithm of the compound concentration.
The IC50 is the concentration of the compound that causes a 50% reduction in cell viability.
Experimental Workflow for Comparative Analysis
A systematic approach is crucial for the objective comparison of two antimicrobial agents. The following diagram illustrates a typical experimental workflow.
Workflow for comparing antimicrobial agents.
This re-evaluation of aspergillic acid in the context of a modern antibiotic like ciprofloxacin underscores the importance of revisiting historical natural products in the ongoing search for new antimicrobial leads. While further research is required to obtain more comprehensive and directly comparable data, the potent activity of aspergillic acid warrants continued investigation. Its unique mechanism of action, targeting bacterial metalloenzymes, may offer a valuable alternative to combat the growing threat of antibiotic resistance. Future studies should focus on elucidating the full spectrum of its antimicrobial activity, understanding its pharmacokinetic and pharmacodynamic properties, and exploring potential structural modifications to enhance its efficacy and safety profile.
Reproducibility of Historical Findings on Aspergillic Acid's Antibacterial Effects: A Comparative Guide
A contemporary analysis of the pioneering antibacterial research on aspergillic acid reveals a remarkable consistency in its efficacy against Gram-positive bacteria, while also highlighting advancements in antimicrobial...
Author: BenchChem Technical Support Team. Date: December 2025
A contemporary analysis of the pioneering antibacterial research on aspergillic acid reveals a remarkable consistency in its efficacy against Gram-positive bacteria, while also highlighting advancements in antimicrobial susceptibility testing and the evolution of bacterial resistance. This guide provides a comparative overview of historical and recent findings on the antibacterial properties of aspergillic acid, alongside data for modern antibiotics, offering valuable context for researchers in drug discovery and development.
Aspergillic acid, a pyrazine derivative first isolated from Aspergillus flavus by White and Hill in 1943, was one of the earliest identified mold-derived antibacterial substances.[1] Their seminal work laid the groundwork for understanding its biological activity. Recent investigations, spurred by the ongoing challenge of antimicrobial resistance, have revisited this historical compound, largely corroborating its potent antibacterial effects, particularly against formidable pathogens like methicillin-resistant Staphylococcus aureus (MRSA).
This guide synthesizes the original findings with contemporary research, presenting quantitative data in a standardized format to facilitate comparison. Detailed experimental protocols from both eras are provided to underscore the evolution of microbiological methodologies.
Comparative Antibacterial Activity of Aspergillic Acid
The antibacterial spectrum of aspergillic acid, as determined in its initial isolation and in recent studies, demonstrates a consistent and potent activity against Gram-positive bacteria. The minimum inhibitory concentrations (MICs) from the historical study by White and Hill (1943) are presented alongside recent findings and data for common contemporary antibiotics for a comprehensive comparison.
Note: Historical data is derived from qualitative descriptions in the original publication and converted to an estimated MIC range. Recent studies have confirmed potent activity against MRSA and E. coli, though specific MIC values were not available in the preliminary search. The MIC values for comparator antibiotics are against standard reference strains (e.g., ATCC strains).
Evolution of Experimental Protocols
The methodologies for determining antibacterial susceptibility have significantly evolved since the 1940s, moving from less standardized techniques to the highly regulated protocols of today.
Historical Protocol: Broth Dilution Method (1943)
The pioneering work of White and Hill utilized a broth dilution method to assess the antibacterial activity of aspergillic acid. While rudimentary by modern standards, it laid the foundation for quantitative analysis.
Contemporary antimicrobial susceptibility testing is largely standardized by organizations like the Clinical and Laboratory Standards Institute (CLSI). The broth microdilution method is a cornerstone of these guidelines, offering high reproducibility and throughput.
Experimental Workflow:
Caption: Modern CLSI Broth Microdilution Workflow
Signaling Pathways and Mechanisms of Action
The precise molecular mechanism of aspergillic acid's antibacterial action is not fully elucidated in the historical literature. However, modern research suggests that its activity may be linked to its ability to chelate iron, thereby disrupting essential bacterial metabolic processes that are iron-dependent. The following diagram illustrates a hypothesized pathway.
Caption: Hypothesized Mechanism of Aspergillic Acid Action
Conclusion
The enduring antibacterial efficacy of aspergillic acid, particularly against Gram-positive bacteria, is a testament to the foundational discoveries of the early antibiotic era. While the precision and standardization of susceptibility testing have advanced considerably, the fundamental observation of aspergillic acid's potent activity remains valid. This historical perspective, combined with modern analytical techniques, provides a robust platform for the continued exploration of aspergillic acid and its derivatives as potential therapeutic agents in an age of increasing antibiotic resistance. Further research is warranted to fully elucidate its mechanism of action and to establish a comprehensive profile of its activity against a broader range of contemporary clinical isolates.
Comparative Transcriptomics of Aspergillus flavus: Unraveling the Regulation of Aspergillic Acid Production
A deep dive into the transcriptomic landscape of Aspergillus flavus reveals key regulatory features governing the production of aspergillic acid, a mycotoxin with significant implications for food safety and fungal virul...
Author: BenchChem Technical Support Team. Date: December 2025
A deep dive into the transcriptomic landscape of Aspergillus flavus reveals key regulatory features governing the production of aspergillic acid, a mycotoxin with significant implications for food safety and fungal virulence. This guide provides a comparative analysis of gene expression under conditions favoring high and low aspergillic acid synthesis, supported by experimental data and detailed protocols for researchers, scientists, and drug development professionals.
Aspergillic acid is a hydroxamate-containing pyrazinone mycotoxin produced by the fungus Aspergillus flavus. It is known for its iron-chelating properties and its role in fungal pathogenesis. Understanding the molecular mechanisms that regulate its production is crucial for developing strategies to control A. flavus contamination and its associated toxic effects. This guide synthesizes available transcriptomic data to compare the genetic response of A. flavus under conditions that promote high versus low levels of aspergillic acid production.
Data Presentation: Gene Expression Under High and Low Aspergillic Acid Production
Furthermore, the expression of the aspergillic acid (asa) gene cluster has been observed during the early stages of maize kernel infection by A. flavus, suggesting this is a high-production environment. In contrast, standard laboratory growth media often result in lower production.
The following table summarizes the key genes in the aspergillic acid biosynthetic cluster and their expected expression patterns under high and low production conditions based on current knowledge.
Table 1: Differentially Expressed Genes in the Aspergillic Acid Biosynthetic Cluster
Gene (Locus Tag)
Putative Function
Expected Expression Change (High vs. Low Production)
Detailed methodologies are crucial for the reproducibility of transcriptomic studies. Below are summarized protocols for inducing differential aspergillic acid production and for performing RNA-sequencing analysis.
Inducing High and Low Aspergillic Acid Production
Objective: To culture Aspergillus flavus under conditions that stimulate (low iron) and suppress (high iron) the production of aspergillic acid.
Materials:
Aspergillus flavus strain (e.g., NRRL 3357)
Czapek-Dox minimal medium
Ferric chloride (FeCl₃) or Ferric ammonium citrate (FAC)
Iron chelator (e.g., bathophenanthroline disulfonate - BPS)
Sterile flasks and culture plates
Incubator
Protocols:
Low Aspergillic Acid Production (Iron-Replete Conditions):
Prepare Czapek-Dox minimal medium and supplement with a final concentration of 100 µM FeCl₃ or an appropriate concentration of FAC.
Inoculate the medium with A. flavus spores to a final concentration of 1 x 10⁶ spores/mL.
Incubate the cultures at 30°C with shaking (for liquid cultures) or without (for solid cultures) for 3-5 days.
High Aspergillic Acid Production (Iron-Depleted Conditions):
Prepare Czapek-Dox minimal medium. To ensure iron depletion, glassware should be treated to remove trace iron.
Add an iron chelator such as BPS to the medium at a concentration sufficient to sequester residual iron (e.g., 100 µM).
Inoculate the medium with A. flavus spores to a final concentration of 1 x 10⁶ spores/mL.
Incubate the cultures under the same conditions as the iron-replete cultures.
RNA-Sequencing and Analysis
Objective: To extract high-quality RNA from A. flavus cultures, prepare sequencing libraries, and analyze the transcriptomic data.
Materials:
Liquid nitrogen
RNA extraction kit (e.g., RNeasy Plant Mini Kit, Qiagen)
Harvest fungal mycelia from liquid cultures by filtration or scrape from solid media.
Immediately freeze the mycelia in liquid nitrogen and grind to a fine powder using a mortar and pestle.
Extract total RNA using a commercial kit following the manufacturer's instructions, including an on-column DNase I digestion step to remove contaminating genomic DNA.
RNA Quality Control:
Assess RNA concentration and purity (A260/280 and A260/230 ratios) using a spectrophotometer.
Evaluate RNA integrity (RIN value) using a bioanalyzer. High-quality RNA (RIN > 8) is recommended for library preparation.
Library Preparation and Sequencing:
Prepare indexed cDNA libraries from poly(A)-selected mRNA using a commercial library preparation kit.
Perform quality control and quantify the final libraries.
Sequence the libraries on a high-throughput sequencing platform to generate paired-end reads.
Data Analysis:
Assess the quality of the raw sequencing reads and perform trimming to remove adapters and low-quality bases.
Align the trimmed reads to the A. flavus reference genome (e.g., NRRL 3357).
Quantify gene expression levels (e.g., as Transcripts Per Million - TPM or Fragments Per Kilobase of transcript per Million mapped reads - FPKM).
Perform differential gene expression analysis between high and low aspergillic acid production conditions to identify significantly up- and downregulated genes.
Conduct functional enrichment analysis (e.g., Gene Ontology and pathway analysis) on the differentially expressed genes to identify enriched biological processes and pathways.
Mandatory Visualization
Aspergillic Acid Biosynthetic Pathway
The biosynthesis of aspergillic acid is governed by a dedicated gene cluster (asa). The pathway begins with the condensation of L-leucine and L-isoleucine, followed by a series of enzymatic modifications to form the final product.
Caption: Biosynthetic pathway of aspergillic acid in A. flavus.
Experimental Workflow for Comparative Transcriptomics
The following diagram illustrates the key steps involved in a comparative transcriptomic study of aspergillic acid production.
Caption: Workflow for comparative transcriptomic analysis.
Validation
Aspergillic Acid: A Comparative Guide to its In Vitro and In Vivo Antimicrobial Activity
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of the in vitro and in vivo antimicrobial activity of Aspergillic acid, a hydroxamate siderophore with noted...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive comparison of the in vitro and in vivo antimicrobial activity of Aspergillic acid, a hydroxamate siderophore with noted antibacterial and antifungal properties. While research highlights its potential, this document aims to objectively present the available experimental data, detail relevant methodologies, and identify areas where further investigation is required.
In Vitro Antimicrobial Activity
Aspergillic acid has demonstrated potent antimicrobial activity against a range of pathogens. Its primary mechanism of action is believed to be the chelation of iron, an essential nutrient for microbial growth and survival. By sequestering iron from the environment, Aspergillic acid effectively creates an iron-deficient condition, hindering crucial metabolic processes in bacteria and fungi.[1][2]
Table 1: In Vitro Antimicrobial Activity of Aspergillic Acid and Comparative Siderophores. MIC values for Aspergillic acid are not specified in the reviewed literature. Data for other hydroxamate siderophores and siderophore conjugates are provided for context.
Experimental Protocol: In Vitro Antimicrobial Susceptibility Testing (Broth Microdilution)
The following is a detailed methodology for determining the Minimum Inhibitory Concentration (MIC) of Aspergillic acid, adapted from established broth microdilution protocols for natural products and iron chelators.[8][9][10][11]
Bacteria: From an overnight culture on a non-selective agar plate, suspend several colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the test wells.
Yeast (C. albicans): Prepare a yeast suspension from a 24-hour culture on Sabouraud Dextrose Agar, adjust to a 0.5 McFarland standard in sterile saline, and then dilute in RPMI-1640 to achieve a final inoculum of 0.5-2.5 x 10³ CFU/mL.
Mould (A. fumigatus): Harvest conidia from a 7-day old culture on Potato Dextrose Agar by flooding the plate with sterile saline containing 0.05% Tween 80. Adjust the conidial suspension to a final concentration of 0.4-5 x 10⁴ CFU/mL in RPMI-1640.
3. Broth Microdilution Assay:
Dispense 100 µL of the appropriate sterile broth into all wells of a 96-well plate.
Add 100 µL of the Aspergillic acid stock solution to the first well of each row to be tested and perform serial two-fold dilutions across the plate.
Inoculate each well with 100 µL of the prepared microbial suspension.
Include a growth control (broth and inoculum, no compound) and a sterility control (broth only).
Incubate the plates at 35-37°C for 18-24 hours for bacteria, 24-48 hours for C. albicans, and 48-72 hours for A. fumigatus.
4. Determination of MIC:
The MIC is defined as the lowest concentration of Aspergillic acid that completely inhibits visible growth of the microorganism.
Below is a DOT script for visualizing the experimental workflow.
Figure 1. Workflow for Broth Microdilution MIC Assay.
In Vivo Antimicrobial Efficacy
Currently, there is a lack of published data on the in vivo efficacy of Aspergillic acid in established animal models of infection. While one study investigated its biodistribution in inflamed mice for imaging purposes, it did not assess antimicrobial outcomes such as survival or reduction in pathogen load.[3]
For comparison, Table 2 summarizes outcomes from in vivo studies of other antimicrobial agents in murine infection models.
Table 2: In Vivo Efficacy of Comparative Antimicrobial Agents in Murine Infection Models. Data for Aspergillic acid is not available.
Experimental Protocol: Murine Systemic Infection Model
The following is a proposed methodology for evaluating the in vivo efficacy of Aspergillic acid in a murine model of systemic infection, based on established protocols.[10][14][16][17][18]
1. Animals and Husbandry:
Animals: Female BALB/c mice, 6-8 weeks old.
Housing: Maintained in a specific-pathogen-free facility with ad libitum access to food and water. All procedures should be approved by an Institutional Animal Care and Use Committee (IACUC).
2. Infection Procedure:
Bacterial Preparation: Prepare a mid-logarithmic phase culture of a pathogenic strain of Staphylococcus aureus or Escherichia coli. Wash the bacterial cells and resuspend in sterile phosphate-buffered saline (PBS) to the desired concentration (e.g., 1 x 10⁷ CFU/mL for S. aureus or 1 x 10⁸ CFU/mL for E. coli).
Infection: Induce systemic infection via intraperitoneal (IP) or intravenous (IV) injection of the bacterial suspension.
3. Treatment Regimen:
Groups:
Vehicle control (e.g., PBS or the solvent for Aspergillic acid).
Positive control antibiotic (e.g., vancomycin for S. aureus, ciprofloxacin for E. coli).
Administration: Administer treatment (e.g., IP or IV) at specified time points post-infection (e.g., 2 hours and 12 hours post-infection).
4. Efficacy Endpoints:
Survival: Monitor survival rates over a period of 7-14 days.
Bacterial Load: At a predetermined time point (e.g., 24 or 48 hours post-infection), euthanize a subset of mice from each group. Harvest organs (e.g., spleen, liver, kidneys), homogenize the tissues, and perform serial dilutions for colony-forming unit (CFU) enumeration on appropriate agar plates.
The following DOT script outlines the workflow for this proposed in vivo study.
Figure 2. Proposed Workflow for a Murine Systemic Infection Model.
Mechanism of Action: Iron Chelation
Aspergillic acid belongs to the hydroxamate class of siderophores, which are low-molecular-weight compounds with a high affinity for ferric iron (Fe³⁺).[19][20][21] The antimicrobial activity of Aspergillic acid is primarily attributed to its ability to sequester iron from the host environment, thereby depriving pathogenic microbes of this essential nutrient. This iron-starvation strategy disrupts critical cellular processes that are iron-dependent, including DNA replication, cellular respiration, and metabolism, ultimately leading to the inhibition of microbial growth.[1]
The diagram below illustrates the proposed mechanism of action.
Figure 3. Proposed Mechanism of Antimicrobial Action via Iron Chelation.
Conclusion and Future Directions
Aspergillic acid demonstrates promising antimicrobial properties, particularly against clinically relevant bacteria such as MRSA and E. coli. Its mechanism as an iron chelator presents a compelling strategy for antimicrobial development. However, this guide highlights a critical gap in the existing literature regarding quantitative in vitro data and in vivo efficacy studies.
To fully assess the therapeutic potential of Aspergillic acid, future research should focus on:
Comprehensive In Vitro Profiling: Determining the MIC values of Aspergillic acid against a broad panel of bacterial and fungal pathogens, including multidrug-resistant strains.
In Vivo Efficacy Studies: Conducting well-designed animal infection models to evaluate the efficacy of Aspergillic acid in terms of survival benefit and reduction of microbial burden.
Pharmacokinetic and Pharmacodynamic (PK/PD) Studies: Characterizing the absorption, distribution, metabolism, and excretion of Aspergillic acid to inform dosing regimens.
Mechanism of Action Studies: Further elucidating the molecular targets and potential effects on microbial signaling pathways beyond iron sequestration.
By addressing these knowledge gaps, the scientific community can better evaluate the potential of Aspergillic acid as a lead compound for the development of novel antimicrobial agents.
Safeguarding Your Laboratory: Proper Disposal of Aspergillic Acid
For researchers and scientists engaged in drug development and other laboratory work, the proper handling and disposal of chemical compounds like aspergillic acid are paramount to ensuring a safe and compliant environmen...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers and scientists engaged in drug development and other laboratory work, the proper handling and disposal of chemical compounds like aspergillic acid are paramount to ensuring a safe and compliant environment. Adherence to strict disposal protocols minimizes environmental impact and protects laboratory personnel from potential hazards. This guide provides essential, step-by-step procedures for the safe disposal of aspergillic acid and its related waste materials.
Aspergillic acid is a hazardous substance known to cause skin and eye irritation, and it may also lead to respiratory irritation.[1] Therefore, all forms of aspergillic acid waste, including unused or expired product, contaminated materials, and aqueous solutions, must be treated as hazardous chemical waste.[1]
Immediate Safety and Handling Precautions
Before beginning any disposal-related activities, ensure you are wearing the appropriate Personal Protective Equipment (PPE). This includes, but is not limited to, chemical safety goggles, gloves, and a lab coat.[1] All handling of aspergillic acid and its waste should be conducted in a well-ventilated area, preferably within a chemical fume hood to avoid inhalation of any dust or vapors.[1]
Step-by-Step Disposal Protocol
The proper disposal method for aspergillic acid depends on the form of the waste. The following steps provide a clear guide for safe and compliant disposal.
1. Waste Identification and Segregation:
Pure Compound: Unused or expired solid aspergillic acid should be treated as hazardous chemical waste.
Contaminated Materials: Items such as personal protective equipment (gloves, etc.), absorbent pads, and weighing papers that have come into contact with aspergillic acid must be collected as hazardous waste.
Aqueous Solutions: Solutions containing aspergillic acid are not to be disposed of down the drain.[1] They must be collected and managed as hazardous chemical waste.[1]
2. Waste Collection and Storage:
Container Selection: Use a designated, leak-proof, and clearly labeled hazardous waste container that is compatible with the chemical.[1]
Labeling: The container must be clearly marked with "Hazardous Waste" and the full chemical name, "Aspergillic Acid".[1] Additionally, indicate the associated hazards (e.g., "Toxic," "Irritant").[1]
3. Disposal of Liquid Waste (Aqueous Solutions):
For small quantities of acidic waste, neutralization may be an option if conducted by trained personnel and in accordance with institutional and local regulations.
Neutralization (for trained personnel only):
Work in a chemical fume hood and wear appropriate PPE, including a face shield in addition to safety goggles.[2]
Prepare a large volume of a basic solution, such as sodium bicarbonate (baking soda) or sodium hydroxide, in a suitable container.[3]
Slowly and carefully add the acidic aspergillic acid solution to the basic solution with constant stirring.[3] This process may generate heat, so it is crucial to proceed slowly and cool the container if necessary (e.g., using an ice bath).[2]
Monitor the pH of the solution. The target pH should be between 5.5 and 9.5.[2]
Once neutralized, the solution must still be collected as hazardous waste due to the presence of the organic compound and disposed of through your institution's hazardous waste management program.[2][3] Do not dispose of the neutralized solution down the drain. [1]
4. Disposal of Solid Waste:
Unused Product and Contaminated Materials:
Carefully sweep up any solid aspergillic acid, avoiding dust formation.[4]
Place the solid waste and any contaminated materials into the designated hazardous waste container.[4]
Ensure the container is tightly sealed and properly labeled.
5. Container Decontamination:
Empty containers that held aspergillic acid must be decontaminated before disposal.
Triple rinse the container with a suitable solvent (e.g., water or an appropriate organic solvent).
Collect the rinsate as hazardous waste and dispose of it accordingly.[5]
6. Final Disposal:
Arrange for the pickup and disposal of all aspergillic acid hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company.
While specific experimental protocols for the disposal of aspergillic acid are not detailed in the provided search results, a general protocol for the neutralization of acidic waste is as follows:
General Acid Neutralization Protocol:
Preparation: Don appropriate PPE and work within a chemical fume hood.[2] Prepare a 5-10% solution of a base such as sodium bicarbonate or sodium hydroxide in a large beaker. Place the beaker in an ice bath to manage heat generation.[2]
Neutralization: While stirring the basic solution, slowly add the acidic waste. The addition should be done in small increments to control the reaction rate and temperature.
pH Monitoring: Use a calibrated pH meter or pH paper to monitor the pH of the solution. Continue adding the acidic waste until the pH is within the neutral range of 5.5 to 9.5.[2]
Waste Collection: Once neutralized, transfer the solution to a properly labeled hazardous waste container for disposal.
Aspergillic Acid Disposal Workflow
Caption: Workflow for the proper disposal of aspergillic acid waste.
Personal protective equipment for handling Aspergillic acid
Aspergillic acid is a pale yellow crystalline organic compound derived from the fungus Aspergillus flavus.[1] It is recognized for its antibiotic and antifungal properties.[1] Due to its biological activity and acidic na...
Author: BenchChem Technical Support Team. Date: December 2025
Aspergillic acid is a pale yellow crystalline organic compound derived from the fungus Aspergillus flavus.[1] It is recognized for its antibiotic and antifungal properties.[1] Due to its biological activity and acidic nature, stringent safety protocols are necessary to ensure the well-being of laboratory personnel.
Hazard Identification
While a comprehensive toxicological profile for Aspergillic acid is not fully established, the following hazards should be considered:
Skin and Eye Irritation: Like many acids, it may cause irritation or burns upon contact with skin and eyes.[2]
Respiratory Irritation: Inhalation of the powdered form may lead to respiratory tract irritation.[2]
Toxicity: The toxicity of Aspergillic acid is associated with its hydroxamic acid functionality.[1] The primary mechanism of its toxic action is believed to be the chelation of physiologically important ions.[1]
Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure. All personnel must be trained in the correct use and removal of their PPE. The required PPE for handling Aspergillic acid varies based on the specific task and the associated risk of exposure.
Use appropriate glassware and ensure it is free from contaminants.
Clearly label the solution with the compound name, concentration, solvent, date, and appropriate hazard warnings.
Emergency Procedures
Spill Response:
Evacuate: Immediately alert others in the area and evacuate the immediate vicinity of the spill.
Assess: From a safe distance, assess the extent of the spill. For large or unknown spills, contact your institution's environmental health and safety (EHS) office immediately.[8]
Contain: If the spill is small and you are trained to handle it, contain the spill using a chemical spill kit with appropriate absorbent materials.[8]
Neutralize: For acidic spills, if appropriate, neutralize with a mild base like sodium bicarbonate.[9]
Clean-up: Wearing appropriate PPE, clean up the neutralized spill and absorbent material. Place all contaminated materials in a sealed, labeled hazardous waste container.[3]
Decontaminate: Decontaminate the spill area with a suitable cleaning agent.
Exposure Response:
Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[8] Seek medical attention.
Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding the eyelids open.[8] Seek immediate medical attention.
Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[3]
Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.
Disposal Plan
All waste contaminated with Aspergillic acid must be treated as hazardous waste.
Solid Waste: All solid materials (e.g., gloves, weigh boats, pipette tips) contaminated with Aspergillic acid should be placed in a dedicated, sealed, and clearly labeled hazardous waste container.[3]
Liquid Waste:
Collect all liquid waste containing Aspergillic acid in a sealed, chemical-resistant container.[9]
If permissible by your institution's EHS guidelines, neutralize acidic waste with a suitable base (e.g., sodium bicarbonate) before collection.[9]
Label the waste container clearly with "Hazardous Waste," the name of the chemical, and any other required information.
Arrange for disposal through your institution's hazardous waste management program. Do not pour Aspergillic acid waste down the drain.[3]